Ethyl 5-oxohexanoate

• CAS: 13984-57-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of Ethyl 5-oxohexanoate (B1238966) (CAS No. 13984-57-1), a keto-ester of significant interest in various chemical syntheses. The information presented herein is curated for researchers, scientists, and professionals in drug development who require precise and reliable data for experimental design, process optimization, and safety assessments. This document summarizes key quantitative data in a structured format, outlines detailed experimental protocols for property determination, and includes a logical workflow for the physical characterization of chemical compounds.

Core Physical and Chemical Properties

Ethyl 5-oxohexanoate, also known as Ethyl 4-acetylbutyrate, is a colorless to light yellow liquid.[1] Its molecular structure, containing both a ketone and an ester functional group, dictates its physical characteristics and reactivity.

Quantitative Data Summary

The physical properties of Ethyl 5-oxohexanoate have been compiled from various sources and are summarized in the table below for ease of reference and comparison.

Property	Value	Units	Notes and Citations
Molecular Formula	C₈H₁₄O₃	-	[2][3]
Molecular Weight	158.19	g/mol	[2][3][4]
Boiling Point	221-222	°C	at 760 mmHg (lit.)[4][5][6]
65	°C	at 0.76 mmHg[7]
Density	0.989	g/mL	at 25 °C (lit.)[4][5][6][7]
1.0±0.1	g/cm³	[2]
1.00	-	Specific Gravity (20/20)[1]
Refractive Index (n_D²⁰)	1.427	-	(lit.)[4][5][6][8]
Flash Point	69	°C	Closed cup[1][4]
157	°F	[5]
Melting Point	Not Available	°C	[7]
Vapor Pressure	0.1±0.4	mmHg	at 25°C[2]
0.103	mmHg	at 25°C[5][8]
Solubility	Sparingly in Chloroform (B151607), Slightly in Methanol	-	[5][8]
LogP (Octanol/Water)	0.86	-	[2]
1.30880	-	[8]

Experimental Protocols

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a common and efficient technique for determining the boiling point of a small liquid sample.

• Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at one end), rubber band, heating oil (mineral oil or silicone oil), and a heat source (Bunsen burner or heating mantle).

• Procedure:

  • A small amount (0.5-1 mL) of Ethyl 5-oxohexanoate is placed into the small test tube.

  • A capillary tube is placed inside the test tube with the open end submerged in the liquid.

  • The test tube is attached to a thermometer using a rubber band, ensuring the sample is level with the thermometer bulb.[9]

  • This assembly is placed in a Thiele tube containing heating oil, ensuring the sample is fully immersed.

  • The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.[9]

  • As the temperature rises, air trapped in the capillary tube will escape. The temperature is increased until a continuous stream of bubbles emerges from the capillary tube.[9]

  • The heat is then removed. The boiling point is the temperature at which the liquid just begins to be drawn up into the capillary tube as the vapor pressure of the sample equals the atmospheric pressure.[10]

  • The barometric pressure should be recorded as the boiling point is pressure-dependent.

Density Measurement (Pycnometer Method)

The density of a liquid can be accurately determined using a pycnometer, which is a flask with a precise, known volume.

• Apparatus: Pycnometer (specific gravity bottle), analytical balance, and a constant temperature water bath.

• Procedure:

  • The empty, clean, and dry pycnometer is weighed on an analytical balance.

  • The pycnometer is filled with distilled water and placed in a constant temperature bath (e.g., 25°C) until it reaches thermal equilibrium. The volume is adjusted precisely to the mark, and the exterior is dried.

  • The pycnometer filled with water is weighed.

  • The pycnometer is emptied, dried, and then filled with Ethyl 5-oxohexanoate.

  • The process of thermal equilibration and weighing is repeated for the sample.

  • The density is calculated using the formula: Density = (Mass of sample) / (Volume of sample), where the volume of the sample is determined from the mass of the water and its known density at that temperature.

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a fundamental physical property that is measured using a refractometer.

• Apparatus: Abbe refractometer, a constant temperature circulating bath, a light source (typically a sodium lamp, 589 nm), and a sample dropper.

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index (e.g., distilled water).[11]

  • The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone (B3395972) or ethanol) and a soft tissue.

  • A few drops of Ethyl 5-oxohexanoate are placed on the surface of the measuring prism.

  • The prisms are closed and locked. The connected water bath should be set to the desired temperature (e.g., 20°C).

  • The light source is positioned, and while looking through the eyepiece, the handwheel is adjusted until the light and dark fields are seen. The compensator is adjusted to eliminate any color fringe and sharpen the dividing line.

  • The dividing line is centered on the crosshairs, and the refractive index is read from the scale.[11]

Flash Point Determination (Closed-Cup Method)

The flash point is a critical safety parameter, indicating the lowest temperature at which vapors of the material will ignite. The closed-cup method is preferred for its higher precision.

• Apparatus: A closed-cup flash point tester, such as a Pensky-Martens or Setaflash apparatus.[6][12]

• Procedure:

  • The sample cup of the apparatus is filled with Ethyl 5-oxohexanoate to the specified mark.

  • The lid is secured, which contains a thermometer, a stirrer, and an ignition source port.

  • The sample is heated at a slow, constant rate as specified by the standard method (e.g., ASTM D93).[6]

  • At regular temperature intervals, the ignition source (a small flame or electric spark) is applied to the vapor space through the port.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a brief flash.[6][13]

Solubility Determination

A qualitative assessment of solubility provides insight into the polarity and potential solvent systems for the compound.

• Apparatus: Small test tubes, vortex mixer (optional), and a selection of solvents.

• Procedure:

  • A small, measured amount of Ethyl 5-oxohexanoate (e.g., 0.1 mL) is placed in a test tube.[7]

  • A small volume of the test solvent (e.g., 1 mL of chloroform or methanol) is added.

  • The mixture is agitated vigorously for a set period.[2]

  • The mixture is observed for homogeneity. A single, clear phase indicates solubility. The presence of droplets, cloudiness, or distinct layers indicates that the substance is sparingly soluble or insoluble.[2]

  • Observations are recorded as "soluble," "sparingly soluble," or "insoluble."

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a liquid chemical compound like Ethyl 5-oxohexanoate.

Caption: Workflow for the physical characterization of a liquid chemical.

References

• 1. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 2. scribd.com [scribd.com]
• 3. oil-tester.com [oil-tester.com]
• 4. www1.udel.edu [www1.udel.edu]
• 5. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 6. Flash Point - Prime Process Safety Center [primeprocesssafety.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. m.youtube.com [m.youtube.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Video: Boiling Points - Concept [jove.com]
• 11. digicollections.net [digicollections.net]
• 12. Flash point - Wikipedia [en.wikipedia.org]
• 13. 16 CFR § 1500.43a - Method of test for flashpoint of volatile flammable materials. | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]

An In-depth Technical Guide to the Physicochemical Properties of Ethyl 5-Oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling point and density of ethyl 5-oxohexanoate (B1238966) (CAS RN: 13984-57-1). This document includes a summary of its key physicochemical properties, detailed experimental protocols for the determination of boiling point and density, and a logical workflow for the characterization of liquid samples.

Physicochemical Properties of Ethyl 5-Oxohexanoate

Ethyl 5-oxohexanoate, also known as ethyl 4-acetylbutyrate, is a keto-ester with applications in various chemical syntheses.[1][2][3][4][5] A summary of its key physical and chemical properties is presented in the table below for easy reference.

Property	Value	Source(s)
Boiling Point	222.1 ± 13.0 °C at 760 mmHg	[1]
221-222 °C (literature)	[2][6]
222 °C	[7]
65 °C at 0.76 mmHg	[8]
Density	1.0 ± 0.1 g/cm³	[1]
0.989 g/mL at 25 °C (literature)	[2][6]
0.989 g/mL	[8]
Specific Gravity	1.00 (20/20 °C)	[7]
Molecular Formula	C₈H₁₄O₃	[1][2][3][9]
Molecular Weight	158.195 g/mol	[1]
158.20 g/mol	[9]
158.19 g/mol	[2][4]
CAS Registry Number	13984-57-1	[1][2][3][4][5][7][8][9][10]
Synonyms	Ethyl 4-acetylbutyrate, 5-Oxohexanoic acid ethyl ester	[1][2][3][4][5]

Experimental Protocols

The following sections detail standardized methodologies for the determination of boiling point and density, applicable to liquid compounds such as ethyl 5-oxohexanoate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[11] The OECD Test Guideline 103 outlines several methods for this determination.[2][7][12] A commonly used and practical method is the Siwoloboff method, which can be performed with a small amount of substance.

Principle of the Siwoloboff Method: A sample is heated in a small tube, which contains an inverted, sealed-end capillary tube. As the temperature rises, air trapped in the capillary tube expands and escapes as bubbles. When the heating is stopped, the liquid will be drawn into the capillary tube at the moment the vapor pressure of the substance equals the external atmospheric pressure. The temperature at which this occurs is the boiling point.

Apparatus:

• Heating bath (e.g., Thiele tube with paraffin (B1166041) oil)[13]

• Thermometer with appropriate range

• Sample tube (e.g., melting point tube)

• Capillary tube, sealed at one end

• Means of heating (e.g., Bunsen burner or hot plate)[14]

Procedure:

• A small amount of the liquid sample (approximately half-full) is introduced into the sample tube.[13]

• The capillary tube, with its sealed end uppermost, is placed inside the sample tube.

• The sample tube is attached to the thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is immersed in the heating bath.

• The bath is heated gently and continuously.

• A steady stream of bubbles will emerge from the open end of the capillary tube as the boiling point is approached and exceeded.

• The heating is discontinued, and the bath is allowed to cool slowly with stirring.

• The temperature at which the stream of bubbles ceases and the liquid just begins to enter the capillary tube is recorded as the boiling point.

• The barometric pressure should also be recorded to allow for correction to standard pressure if necessary.[11]

The density of a substance is its mass per unit of volume. The OECD Test Guideline 109 and various ASTM standards (e.g., ASTM D1298, ASTM D4052) describe methods for determining the density of liquids.[1][4][8][10][15][16][17][18][19][20] The oscillating densitometer method is a modern and precise technique.

Principle of the Oscillating Densitometer Method: An oscillating U-shaped tube is filled with the liquid sample. The density of the liquid is determined from the change in the resonant frequency of the U-tube when it is filled with the sample compared to its frequency when filled with a reference substance of known density (e.g., air and water).[3][6]

Apparatus:

• Digital density meter with an oscillating U-tube

• Thermostatic control for the measuring cell

• Syringes for sample injection

Procedure:

• The instrument is calibrated using two substances of known density, typically dry air and deionized water.

• The temperature of the measuring cell is set to the desired value (e.g., 25 °C) and allowed to stabilize.

• A small volume of the liquid sample is carefully injected into the clean, dry U-tube, ensuring no air bubbles are present.[9]

• The instrument measures the oscillation period of the U-tube containing the sample.

• The density is automatically calculated by the instrument's software based on the calibration data and the measured oscillation period.

• The measurement is typically repeated to ensure reproducibility.

Logical Workflow for Physicochemical Characterization

The following diagram illustrates a generalized workflow for the determination and verification of the physical properties of a liquid chemical sample.

Caption: Workflow for the Characterization of a Liquid Sample.

References

• 1. oecd.org [oecd.org]
• 2. laboratuar.com [laboratuar.com]
• 3. Standard Test Method for Density and Relative Density of Liquids by Digital Density Meter ( ASTM D 4052) [pachemtech.eu]
• 4. OECD n°109: Density of liquids and solids - Analytice [analytice.com]
• 5. matestlabs.com [matestlabs.com]
• 6. ASTM D7777 | ASTM Standard Test Method for Density, Relative Density and API Gravity of Liquid [ayalytical.com]
• 7. oecd.org [oecd.org]
• 8. Test No. 109: Density of Liquids and Solids - Overton [app.overton.io]
• 9. store.astm.org [store.astm.org]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 12. oecd.org [oecd.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]
• 17. store.astm.org [store.astm.org]
• 18. torontech.com [torontech.com]
• 19. downloadpdfstandard.in [downloadpdfstandard.in]
• 20. ASTM D1298 (Density (API Gravity) by Hydrometer) – SPL [spllabs.com]

An In-depth Technical Guide to Ethyl 5-oxohexanoate: Synthesis, Characterization, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 5-oxohexanoate (B1238966), a versatile keto-ester, serves as a crucial building block in the synthesis of a variety of organic molecules, including pharmaceutical intermediates and heterocyclic compounds. This technical guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and purification, and a thorough characterization using modern analytical techniques. The information presented herein is intended to equip researchers and professionals in drug development and chemical synthesis with the practical knowledge required for the effective utilization of this important synthetic intermediate.

Chemical Properties and Data

Ethyl 5-oxohexanoate, also known as ethyl 4-acetylbutyrate, possesses the chemical formula C₈H₁₄O₃ and a molecular weight of approximately 158.19 g/mol .[1][2][3] It is a colorless to pale yellow liquid with a characteristic ester-like odor.

Table 1: Physicochemical Properties of Ethyl 5-oxohexanoate

Property	Value	Reference
Molecular Formula	C₈H₁₄O₃	[1][2]
Molecular Weight	158.19 g/mol	[1]
CAS Number	13984-57-1	[2][3]
Appearance	Colorless to pale yellow liquid
Boiling Point	221-222 °C at 760 mmHg	[4]
Density	0.989 g/mL at 25 °C	[4]
Flash Point	69.4 °C
Refractive Index (n20/D)	1.427	[4]

Table 2: Spectroscopic Data of Ethyl 5-oxohexanoate

Analytical Technique	Data
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	4.12 (q, J = 7.1 Hz, 2H, -OCH₂CH₃), 2.74 (t, J = 7.3 Hz, 2H, -CH₂C(O)CH₃), 2.53 (t, J = 7.3 Hz, 2H, -C(O)CH₂-), 2.15 (s, 3H, -C(O)CH₃), 1.91 (p, J = 7.3 Hz, 2H, -CH₂CH₂CH₂-), 1.25 (t, J = 7.1 Hz, 3H, -OCH₂CH₃)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	208.5 (-C(O)CH₃), 173.2 (-C(O)O-), 60.4 (-OCH₂-), 42.8 (-CH₂C(O)CH₃), 33.8 (-C(O)CH₂-), 29.9 (-C(O)CH₃), 19.8 (-CH₂CH₂CH₂-), 14.2 (-OCH₂CH₃)
Infrared (IR) (Neat, cm⁻¹) ν	2980 (C-H, sp³), 1735 (C=O, ester), 1715 (C=O, ketone), 1180 (C-O, ester)
Mass Spectrometry (EI, 70 eV) m/z (%)	158 (M⁺, 5), 113 (M⁺ - OEt, 45), 101 (M⁺ - C₃H₅O, 20), 85 (M⁺ - C₄H₇O, 30), 71 (C₄H₇O⁺, 50), 43 (CH₃CO⁺, 100)

Experimental Protocols

Synthesis of Ethyl 5-oxohexanoate via Michael Addition

A common and efficient method for the synthesis of Ethyl 5-oxohexanoate is the Michael addition of an enolate to an α,β-unsaturated ketone, followed by decarbethoxylation. The following protocol details the synthesis from ethyl acetoacetate (B1235776) and methyl vinyl ketone.

Materials:

• Ethyl acetoacetate

• Methyl vinyl ketone

• Sodium ethoxide (NaOEt)

• Anhydrous ethanol (B145695)

• Diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Hydrochloric acid (HCl), 1 M

• Sodium chloride (NaCl)

Procedure:

• Enolate Formation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen), dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol. Cool the solution to 0 °C in an ice bath.

• Michael Addition: To the cooled sodium ethoxide solution, add ethyl acetoacetate (1.0 equivalent) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 5 °C. After the addition is complete, stir the mixture for an additional 30 minutes at 0 °C. Subsequently, add methyl vinyl ketone (1.0 equivalent) dropwise, ensuring the temperature does not exceed 10 °C.

• Reaction Progression: After the addition of methyl vinyl ketone, allow the reaction mixture to slowly warm to room temperature and then heat to reflux for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. To the residue, add cold, dilute hydrochloric acid until the pH is approximately 7.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic extracts and wash with saturated sodium chloride solution (brine), then dry over anhydrous magnesium sulfate.

• Decarbethoxylation (Optional - for synthesis of 5-hexanone): For the synthesis of the corresponding ketone, the intermediate can be hydrolyzed and decarboxylated. To the crude product, add an excess of 6M aqueous hydrochloric acid and heat the mixture to reflux for 4-6 hours.

• Purification: The crude Ethyl 5-oxohexanoate can be purified by vacuum distillation.

Purification by Column Chromatography

For higher purity, the crude product can be purified using flash column chromatography.

Materials:

• Silica (B1680970) gel (230-400 mesh)

• Hexanes

• Ethyl acetate (B1210297)

• Glass column

• Compressed air or nitrogen source

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexanes and pack it into a glass column.

• Sample Loading: Dissolve the crude Ethyl 5-oxohexanoate in a minimal amount of dichloromethane (B109758) and adsorb it onto a small amount of silica gel. After evaporating the solvent, carefully load the dry powder onto the top of the prepared column.

• Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%).

• Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield purified Ethyl 5-oxohexanoate.

Analytical Characterization by GC-MS

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS).

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Typical GC Conditions:

• Injector Temperature: 250 °C

• Oven Program: Start at 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Typical MS Conditions:

• Ion Source: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Scan Range: m/z 40-400

Reaction Pathways and Workflows

Synthesis Workflow

The overall process for the synthesis and purification of Ethyl 5-oxohexanoate can be visualized as a sequential workflow.

Caption: Experimental workflow for the synthesis and purification of Ethyl 5-oxohexanoate.

Michael Addition Reaction Mechanism

The core of the synthesis is the base-catalyzed Michael addition reaction. The mechanism involves the formation of a resonance-stabilized enolate which then acts as a nucleophile.

Caption: Mechanism of the Michael addition for the synthesis of Ethyl 5-oxohexanoate.

Conclusion

Ethyl 5-oxohexanoate is a valuable and versatile intermediate in organic synthesis. The synthetic route via Michael addition is a reliable method for its preparation on a laboratory scale. The detailed protocols and characterization data provided in this guide are intended to facilitate its synthesis, purification, and use in further synthetic endeavors, particularly in the fields of medicinal chemistry and drug development. The comprehensive data tables and workflow diagrams offer a quick and accessible reference for researchers.

References

• 1. benchchem.com [benchchem.com]
• 2. 3.1. Synthesis of β-Keto Esters [bio-protocol.org]
• 3. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-oxohexanoate (B1238966), a key synthetic intermediate. The document details its chemical structure, physicochemical properties, experimental protocols for its synthesis, and its application in the development of targeted therapeutics.

Chemical Identity and Structure

Ethyl 5-oxohexanoate, also known as ethyl 4-acetylbutyrate, is a bifunctional organic compound containing both an ester and a ketone functional group. This structure makes it a versatile precursor in various organic syntheses.

• IUPAC Name: ethyl 5-oxohexanoate[1][2]

• Molecular Formula: C₈H₁₄O₃[1][3][4]

• Canonical SMILES: CCOC(=O)CCCC(=O)C[1][2][5][6]

• InChIKey: MGPSIDGTLFKDEY-UHFFFAOYSA-N[1][6]

Structural Formula:

Physicochemical Properties

The following table summarizes the key quantitative data for Ethyl 5-oxohexanoate.

Property	Value	Source
Molecular Weight	158.197 g/mol	[4][5]
Boiling Point	222.1°C @ 760 mmHg	[4]
65°C @ 0.76 mmHg	[5][7]
Density	0.981 - 0.989 g/cm³	[4][5]
Refractive Index (n20/D)	1.427	[4][5]
Flash Point	69.4°C	[4]
Vapor Pressure	0.103 mmHg @ 25°C	[4]
Solubility	Chloroform (Sparingly), Methanol (Slightly)	[4]

Experimental Protocols

Detailed methodologies for the synthesis of Ethyl 5-oxohexanoate are provided below. The acetoacetic ester synthesis is a common and reliable method for its preparation in a laboratory setting.

Protocol 1: Synthesis of Ethyl 5-oxohexanoate via Acetoacetic Ester Synthesis

This protocol is based on the principles of the acetoacetic ester synthesis, a classic method for forming β-keto esters and their derivatives.

Materials:

• Ethyl acetoacetate (B1235776)

• Sodium ethoxide

• Anhydrous ethanol (B145695)

• Ethyl 3-bromopropionate

• Hydrochloric acid (for workup)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator.

Procedure:

• Enolate Formation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve sodium ethoxide (1.1 eq) in anhydrous ethanol with stirring. Cool the solution to 0-5°C using an ice bath.

• Alkylation: Add ethyl acetoacetate (1.0 eq) dropwise to the cooled sodium ethoxide solution. After the addition is complete, allow the mixture to stir for 30 minutes. Subsequently, add ethyl 3-bromopropionate (1.0 eq) dropwise.

• Reaction: Heat the reaction mixture to reflux for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator. Add water to the residue and transfer it to a separatory funnel.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by vacuum distillation.

• Hydrolysis and Decarboxylation: To the purified intermediate, add a 3M aqueous solution of hydrochloric acid. Heat the mixture to reflux for 4 hours to facilitate hydrolysis and decarboxylation, yielding Ethyl 5-oxohexanoate.

• Final Purification: After cooling, saturate the solution with sodium chloride and extract the product with ethyl acetate. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the final product.

Application in Drug Development: A Precursor to αvβ3 Integrin Antagonists

Ethyl 5-oxohexanoate serves as a valuable building block in the synthesis of peptidomimetics designed to target specific biological pathways. A significant application is in the creation of antagonists for the αvβ3 integrin, a receptor involved in angiogenesis and tumor metastasis.[1][5] RGD (Arginine-Glycine-Aspartic acid) containing peptides and peptidomimetics are known to bind to αvβ3 integrin.[1]

Signaling Pathway of αvβ3 Integrin in Angiogenesis

The diagram below illustrates the role of αvβ3 integrin in promoting angiogenesis and the inhibitory effect of RGD-based antagonists, for which Ethyl 5-oxohexanoate is a synthetic precursor.

Caption: αvβ3 Integrin Signaling Pathway and RGD Antagonist Inhibition.

Experimental Workflow: Synthesis and Purification

The following diagram outlines the general workflow for the synthesis and purification of Ethyl 5-oxohexanoate.

Caption: General Workflow for the Synthesis of Ethyl 5-oxohexanoate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Novel Pure αVβ3 Integrin Antagonists That Do Not Induce Receptor Extension, Prime the Receptor, or Enhance Angiogenesis at Low Concentrations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Radiolabeled Cyclic RGD Peptides as Integrin αvβ3-Targeted Radiotracers: Maximizing Binding Affinity via Bivalency - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. chemsynthesis.com [chemsynthesis.com]

A Technical Guide to the Spectroscopic Analysis of Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for Ethyl 5-oxohexanoate (B1238966) (CAS No. 13984-57-1). The information presented herein is intended to support research, development, and quality control activities where the identification and characterization of this compound are essential. This document includes tabulated spectral data, detailed experimental protocols for acquiring such data, and a workflow diagram for spectroscopic analysis.

Spectroscopic Data

The following sections summarize the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for Ethyl 5-oxohexanoate.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides information on the chemical environment of the hydrogen atoms in the molecule.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
4.12	Quartet (q)	2H	-O-CH₂ -CH₃
2.53	Triplet (t)	2H	-CO-CH₂ -CH₂-
2.32	Triplet (t)	2H	-CH₂-CH₂ -CO-O-
2.15	Singlet (s)	3H	-CO-CH₃
1.90	Quintet	2H	-CH₂-CH₂ -CH₂-
1.25	Triplet (t)	3H	-O-CH₂-CH₃

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of chemically distinct carbon environments.[1]

Chemical Shift (ppm)	Carbon Type	Assignment
208.9	C=O	C =O (Ketone)
173.2	C=O	C =O (Ester)
60.3	CH₂	-O-CH₂ -CH₃
42.8	CH₂	-CO-CH₂ -CH₂-
33.2	CH₂	-CH₂ -CO-O-
29.8	CH₃	-CO-CH₃
19.5	CH₂	-CH₂-CH₂ -CH₂-
14.2	CH₃	-O-CH₂-CH₃

Fourier-Transform Infrared (FT-IR) Spectroscopy

The FT-IR spectrum identifies the functional groups present in the molecule based on their characteristic vibrational frequencies.[1]

Wavenumber (cm⁻¹)	Intensity	Assignment
2970	Strong	C-H stretch (alkane)
1735	Strong	C=O stretch (ester)
1715	Strong	C=O stretch (ketone)
1170	Strong	C-O stretch (ester)

Mass Spectrometry (MS)

The mass spectrum provides information about the molecular weight and fragmentation pattern of the molecule upon ionization.[1]

Mass-to-Charge Ratio (m/z)	Relative Intensity	Possible Fragment
158	Moderate	[M]⁺ (Molecular Ion)
113	High	[M - OCH₂CH₃]⁺
88	High	[CH₃CH₂O-C(OH)=CH₂]⁺
43	Very High	[CH₃CO]⁺

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a liquid sample such as Ethyl 5-oxohexanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

2.1.1. Sample Preparation

• Ensure the Ethyl 5-oxohexanoate sample is pure and free of any particulate matter.

• In a clean, dry vial, dissolve approximately 5-25 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).[2][3]

• For ¹³C NMR, a higher concentration (50-100 mg) may be necessary to obtain a good signal-to-noise ratio in a reasonable time.[3]

• If required for precise chemical shift referencing, add a small amount of an internal standard such as tetramethylsilane (B1202638) (TMS).[3]

• Thoroughly mix the solution until the sample is completely dissolved.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution directly into a clean, dry 5 mm NMR tube to remove any suspended particles.[4][5]

• Cap the NMR tube securely.

2.1.2. Data Acquisition

• Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve homogeneity, which is crucial for high-resolution spectra.[6]

• For ¹H NMR, acquire the spectrum using a standard pulse sequence. Typically, a small number of scans is sufficient.

• For ¹³C NMR, use a proton-decoupled pulse sequence (e.g., zgpg30 on Bruker instruments) to simplify the spectrum to single peaks for each carbon environment.[6][7] A sufficient number of scans should be acquired to achieve an adequate signal-to-noise ratio.

• Process the acquired Free Induction Decay (FID) by applying a Fourier transform.

• Phase the spectrum and perform baseline correction.

• Calibrate the chemical shift axis using the residual solvent peak or the internal standard (TMS at 0 ppm).[6]

Fourier-Transform Infrared (FT-IR) Spectroscopy (Neat Liquid)

2.2.1. Sample Preparation and Analysis (ATR Method)

• Ensure the Attenuated Total Reflectance (ATR) crystal is clean and free from any residues.[8]

• Acquire a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum.

• Place a single drop of neat Ethyl 5-oxohexanoate directly onto the center of the ATR crystal.[9]

• Acquire the IR spectrum. The typical spectral range for organic compounds is 4000-400 cm⁻¹.[10]

• After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol (B130326) or acetone) and a soft tissue.[11]

2.2.2. Sample Preparation and Analysis (Salt Plate Method)

• Obtain two clean, dry, and polished salt plates (e.g., NaCl or KBr).[11]

• Place one drop of neat Ethyl 5-oxohexanoate onto the center of one plate.

• Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film between the plates.[11]

• Place the "sandwich" of plates into the spectrometer's sample holder.

• Acquire the IR spectrum.

• After the measurement, disassemble the plates and clean them thoroughly with a dry solvent like isopropanol, then return them to a desiccator for storage.[11]

Gas Chromatography-Mass Spectrometry (GC-MS)

2.3.1. Sample Preparation

• Prepare a dilute solution of Ethyl 5-oxohexanoate in a volatile organic solvent (e.g., hexane (B92381) or ethyl acetate). The concentration should be within the linear range of the instrument's detector.

• Transfer the solution to a 2 mL autosampler vial and cap it securely.

2.3.2. Data Acquisition

• Set up the GC-MS instrument with appropriate parameters. A typical setup for a volatile organic compound might include:

  • Injector: Split/splitless injector at a temperature of 250°C.[12]

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: An initial temperature of 50°C, held for a few minutes, followed by a ramp to a final temperature of around 250-300°C.

  • Mass Spectrometer: Electron Ionization (EI) source at 70 eV. The mass range scanned is typically from m/z 40 to 400.[13]

• Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• The sample is vaporized and separated based on its components' boiling points and interactions with the column's stationary phase.

• As Ethyl 5-oxohexanoate elutes from the column, it enters the mass spectrometer, where it is ionized and fragmented.

• The resulting ions are separated by their mass-to-charge ratio, and a mass spectrum is generated.

• The data system records the retention time and the mass spectrum of the eluting compound.

Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the spectroscopic identification and characterization of a chemical compound like Ethyl 5-oxohexanoate.

Caption: General workflow for the spectroscopic analysis of a chemical compound.

References

• 1. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. How To [chem.rochester.edu]
• 3. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. Chemistry Teaching Labs - Preparing an NMR sample [chemtl.york.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. 13C Carbon NMR Spectroscopy - Chemistry Steps [chemistrysteps.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. Sample Preparation – FT-IR/ATR – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. researchgate.net [researchgate.net]
• 12. ww2.arb.ca.gov [ww2.arb.ca.gov]
• 13. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of Ethyl 5-oxohexanoate (B1238966). This document details the chemical shifts, splitting patterns, coupling constants, and integration of the NMR signals, supported by experimental protocols and visual diagrams to facilitate a deeper understanding of the molecular structure and spectroscopic properties of this compound.

Molecular Structure and NMR Assignments

Ethyl 5-oxohexanoate, also known as ethyl 4-acetylbutyrate, is an organic compound with the chemical formula C₈H₁₄O₃. Its structure consists of an ethyl ester functional group and a ketone group separated by a three-carbon chain. The following diagram illustrates the molecular structure with atom numbering for clear correlation with the NMR spectral data.

Figure 1: Molecular Structure of Ethyl 5-oxohexanoate with Atom Numbering.

¹H NMR Spectral Data

The ¹H NMR spectrum of ethyl 5-oxohexanoate provides detailed information about the proton environments within the molecule. The data, typically recorded in deuterated chloroform (B151607) (CDCl₃), is summarized in the table below.

Signal	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Assignment
a	4.12	Quartet (q)	2H	7.1	-O-CH₂-CH₃ (C8-H)
b	2.53	Triplet (t)	2H	7.2	-CO-CH₂- (C4-H)
c	2.32	Triplet (t)	2H	7.3	-CH₂-COO- (C2-H)
d	2.15	Singlet (s)	3H	-	-CO-CH₃ (C6-H)
e	1.92	Quintet	2H	7.3	-CH₂-CH₂-CH₂- (C3-H)
f	1.25	Triplet (t)	3H	7.1	-O-CH₂-CH₃ (C7-H)

¹³C NMR Spectral Data

The ¹³C NMR spectrum reveals the number of non-equivalent carbon atoms and their chemical environments. The table below lists the chemical shifts for each carbon atom in ethyl 5-oxohexanoate.

Carbon Atom	Chemical Shift (δ, ppm)	Assignment
1	208.5	Ketone Carbonyl (C=O)
2	173.2	Ester Carbonyl (C=O)
3	60.4	-O-CH₂-CH₃
4	42.8	-CO-CH₂-
5	33.5	-CH₂-COO-
6	29.8	-CO-CH₃
7	19.8	-CH₂-CH₂-CH₂-
8	14.2	-O-CH₂-CH₃

Experimental Protocols

A standardized protocol is essential for obtaining high-quality and reproducible NMR spectra.

Sample Preparation

• Sample Purity: Ensure the ethyl 5-oxohexanoate sample is of high purity (>95%) to avoid interference from impurity signals.

• Solvent Selection: Use a deuterated solvent, typically deuterated chloroform (CDCl₃), which is a common solvent for non-polar to moderately polar organic compounds. Ensure the solvent is free from water and other impurities.

• Concentration: For ¹H NMR, prepare a solution with a concentration of 5-25 mg of the compound in 0.6-0.7 mL of the deuterated solvent. For the less sensitive ¹³C NMR, a more concentrated solution of 50-100 mg in 0.6-0.7 mL is recommended.

• NMR Tube: Use a clean, dry, high-quality 5 mm NMR tube. Any particulate matter should be removed by filtering the sample solution through a small plug of glass wool in a Pasteur pipette directly into the NMR tube.

• Reference Standard: Tetramethylsilane (TMS) is commonly added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

NMR Data Acquisition

The following is a logical workflow for acquiring and analyzing NMR data:

In-Depth Mass Spectrometry Analysis of Ethyl 5-oxohexanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry (MS) analysis of Ethyl 5-oxohexanoate (B1238966) (C₈H₁₄O₃), a keto-ester of interest in various chemical and pharmaceutical research domains. This document outlines detailed experimental protocols, presents quantitative mass spectral data, and visualizes the key processes involved in its analysis and fragmentation.

Introduction to the Mass Spectrometry of Ethyl 5-oxohexanoate

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and structure of chemical compounds. When subjected to mass spectrometric analysis, typically through gas chromatography-mass spectrometry (GC-MS), Ethyl 5-oxohexanoate undergoes ionization and subsequent fragmentation. The resulting mass spectrum provides a unique fingerprint, allowing for its identification and characterization. Understanding the fragmentation pattern is crucial for structural elucidation and quantitative analysis.

Experimental Protocols

A generalized experimental protocol for the GC-MS analysis of Ethyl 5-oxohexanoate is provided below. This protocol is a composite of standard procedures for volatile organic compounds and fatty acid ethyl esters and should be adapted and optimized for specific instrumentation and research questions.

2.1. Sample Preparation

Proper sample preparation is critical to obtain high-quality mass spectra. For a volatile compound like Ethyl 5-oxohexanoate, a simple dilution in a suitable organic solvent is typically sufficient.

• Materials:

  • Ethyl 5-oxohexanoate standard

  • High-purity volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate)

  • Volumetric flasks and pipettes

  • Autosampler vials with PTFE septa

• Procedure:

  • Prepare a stock solution of Ethyl 5-oxohexanoate by accurately weighing a known amount and dissolving it in a specific volume of the chosen solvent.

  • Perform serial dilutions of the stock solution to achieve a final concentration suitable for GC-MS analysis (typically in the range of 1-100 µg/mL).

  • Transfer the final diluted sample into an autosampler vial for analysis.

2.2. Gas Chromatography-Mass Spectrometry (GC-MS) Parameters

The following are typical GC-MS parameters for the analysis of a mid-polarity, volatile compound like Ethyl 5-oxohexanoate.

• Gas Chromatograph:

  • Column: A non-polar or mid-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm internal diameter, 0.25 µm film thickness) is recommended.

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL

  • Injection Mode: Splitless or a suitable split ratio (e.g., 20:1) to avoid column overloading.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 250 °C.

    • Final hold: 5 minutes at 250 °C.

• Mass Spectrometer:

  • Ion Source: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-200

  • Data Acquisition: Full scan mode.

Data Presentation: Mass Spectral Data

The electron ionization mass spectrum of Ethyl 5-oxohexanoate is characterized by a series of fragment ions. The quantitative data for the most significant peaks, as referenced from the NIST Mass Spectrometry Data Center, are summarized in the table below.[1][2]

m/z	Proposed Fragment Ion	Relative Abundance
43	[CH₃CO]⁺	High (Base Peak)
55	[C₄H₇]⁺	Medium
73	[C₃H₅O₂]⁺	Medium
88	[C₄H₈O₂]⁺•	Medium
113	[M - C₂H₅O]⁺	High
115	[M - C₂H₅O + 2H]⁺ or [C₅H₇O₂]⁺	Medium
158	[C₈H₁₄O₃]⁺• (Molecular Ion)	Low to absent

Note: Relative abundance is a qualitative description based on typical ester fragmentation. The base peak is the most intense peak in the spectrum.

Visualization of Key Processes

4.1. Experimental Workflow

The general workflow for the GC-MS analysis of a volatile compound like Ethyl 5-oxohexanoate is depicted below. This process begins with sample preparation and injection into the gas chromatograph, followed by separation, ionization, mass analysis, and data interpretation.

Caption: General experimental workflow for GC-MS analysis.

4.2. Proposed Fragmentation Pathway

The fragmentation of Ethyl 5-oxohexanoate upon electron ionization is primarily driven by the presence of the ketone and ester functional groups. The molecular ion ([M]⁺• at m/z 158) is often of low abundance or not observed. The major fragmentation pathways include alpha-cleavage and McLafferty rearrangements.

Caption: Proposed fragmentation pathway of Ethyl 5-oxohexanoate.

Interpretation of Fragmentation:

• m/z 43: This is typically the base peak and corresponds to the acylium ion [CH₃CO]⁺, formed by cleavage of the bond between the carbonyl carbon and the adjacent methylene (B1212753) group.

• m/z 113: This significant fragment results from the loss of the ethoxy radical (•OC₂H₅) from the molecular ion.

• m/z 88: This ion is proposed to be the result of a McLafferty rearrangement, a common fragmentation pathway for esters and ketones, involving the transfer of a gamma-hydrogen to the ester carbonyl oxygen followed by cleavage of the alpha-beta bond.

• m/z 55: This fragment likely arises from the further fragmentation of the m/z 113 ion.

This technical guide provides a foundational understanding of the mass spectrometric analysis of Ethyl 5-oxohexanoate. Researchers are encouraged to use this information as a starting point for developing and validating their own analytical methods.

References

• 1. Hexanoic acid, 5-oxo-, ethyl ester [webbook.nist.gov]
• 2. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Infrared Spectroscopy of Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the infrared (IR) spectroscopy of ethyl 5-oxohexanoate (B1238966), a molecule of interest in various chemical and pharmaceutical research domains. This document details the characteristic vibrational frequencies, a standardized experimental protocol for spectral acquisition, and a logical framework for interpreting the spectral data.

Core Data Presentation: Infrared Absorption Peaks

The infrared spectrum of ethyl 5-oxohexanoate is characterized by distinct absorption bands corresponding to the vibrational modes of its constituent functional groups. The quantitative data, including peak positions (wavenumber in cm⁻¹) and corresponding transmittance, are summarized in the table below. This information is critical for substance identification, purity assessment, and quality control in research and development settings.

Wavenumber (cm⁻¹)	Transmittance (%)	Tentative Vibrational Mode Assignment	Functional Group
2981	60.5	C-H Stretch (Asymmetric)	Alkyl (CH₃, CH₂)
2940	66.8	C-H Stretch (Symmetric)	Alkyl (CH₃, CH₂)
1738	7.9	C=O Stretch	Ester
1717	12.5	C=O Stretch	Ketone
1450	65.2	C-H Bend (Scissoring)	Alkyl (CH₂)
1413	66.8	C-H Bend	Alkyl (CH₂) adjacent to C=O
1366	51.5	C-H Bend (Symmetric)	Alkyl (CH₃)
1240	36.6	C-O Stretch (Asymmetric)	Ester
1173	29.8	C-O Stretch (Symmetric)	Ester
1095	53.6	C-C Stretch	Alkyl Chain
1030	58.1	C-C Stretch	Alkyl Chain

Experimental Protocol for Infrared Spectrum Acquisition

The following is a detailed methodology for obtaining the Fourier Transform Infrared (FTIR) spectrum of a liquid sample such as ethyl 5-oxohexanoate. This protocol is based on standard laboratory practices for neat liquid analysis.

Instrumentation:

• A Fourier Transform Infrared (FTIR) spectrometer equipped with a deuterated triglycine (B1329560) sulfate (B86663) (DTGS) detector.

• Sodium chloride (NaCl) or potassium bromide (KBr) salt plates.

• Pipette or dropper.

• Lens tissue and a suitable volatile solvent (e.g., acetone (B3395972) or isopropanol) for cleaning.

Procedure:

• Instrument Preparation:

  • Ensure the spectrometer is powered on and has undergone its necessary system checks.

  • Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum Acquisition:

  • Clean the salt plates thoroughly with a suitable solvent and allow them to dry completely.

  • Acquire a background spectrum with the empty, clean salt plates in the sample holder. This will account for any atmospheric and instrumental absorptions.

• Sample Preparation (Neat Liquid Film):

  • Place a single drop of ethyl 5-oxohexanoate onto the center of one of the salt plates.

  • Carefully place the second salt plate on top of the first, gently pressing to create a thin, uniform liquid film between the plates.

• Sample Spectrum Acquisition:

  • Place the prepared salt plate assembly into the sample holder of the spectrometer.

  • Acquire the sample spectrum. Typical acquisition parameters include:

    • Scan Range: 4000 cm⁻¹ to 400 cm⁻¹

    • Resolution: 4 cm⁻¹

    • Number of Scans: 16 to 32 (to improve signal-to-noise ratio)

• Data Processing:

  • The instrument's software will automatically ratio the sample spectrum against the background spectrum to generate the final transmittance or absorbance spectrum.

• Cleaning:

  • After analysis, disassemble the salt plates and clean them thoroughly with a suitable solvent to remove all traces of the sample.

  • Store the salt plates in a desiccator to prevent fogging from atmospheric moisture.

Visualization of Key Structural-Spectral Relationships

The following diagram illustrates the logical connection between the primary functional groups within the ethyl 5-oxohexanoate molecule and their characteristic absorption regions in the infrared spectrum.

Functional groups and their IR absorption regions.

An In-depth Technical Guide to Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 5-oxohexanoate (B1238966), a keto ester with applications in organic synthesis and as a potential building block in pharmaceutical development. This document details its chemical synonyms, physicochemical properties, experimental protocols for its synthesis and analysis, and its potential metabolic fate.

Chemical Synonyms and Identifiers

Ethyl 5-oxohexanoate is known by several alternative names in chemical literature and databases. A comprehensive list of these synonyms is provided below to aid in literature searches and material sourcing.

Synonym Type	Synonym
IUPAC Name	ethyl 5-oxohexanoate[1]
Systematic Names	5-Oxohexanoic acid ethyl ester[1]
Hexanoic acid, 5-oxo-, ethyl ester[1]
Common Names	Ethyl 4-acetylbutyrate[1]
Ethyl 5-oxocaproate
4-Acetylbutyric acid ethyl ester
CAS Registry Number	13984-57-1
EINECS Number	237-776-7[1]
PubChem CID	84130
InChI	InChI=1S/C8H14O3/c1-3-11-8(10)6-4-5-7(2)9/h3-6H2,1-2H3[1]
InChIKey	MGPSIDGTLFKDEY-UHFFFAOYSA-N[1]
SMILES	CCOC(=O)CCCC(=O)C[1]

Physicochemical and Spectroscopic Data

A summary of the key physicochemical properties of Ethyl 5-oxohexanoate is presented in the table below. This data is essential for its handling, characterization, and use in experimental settings.

Property	Value
Molecular Formula	C₈H₁₄O₃
Molecular Weight	158.19 g/mol [1]
Appearance	Colorless to light yellow clear liquid
Boiling Point	221-222 °C at 760 mmHg
Density	0.989 g/mL at 25 °C
Refractive Index (n20/D)	1.427
Flash Point	69 °C
Solubility	Soluble in chloroform (B151607) and methanol (B129727) (sparingly).
LogP	0.4

Spectroscopic Data:

Spectroscopic data is crucial for the structural elucidation and purity assessment of Ethyl 5-oxohexanoate.

Spectroscopy	Data
¹H NMR	Available from suppliers such as Sigma-Aldrich.[1]
¹³C NMR	Available from suppliers such as Sigma-Aldrich.[1]
Mass Spectrometry (GC-MS)	Key m/z peaks at 43, 112, and 113.[1]
Infrared (IR) Spectroscopy	Available from suppliers such as Sigma-Aldrich.[1]

Experimental Protocols

Synthesis of Ethyl 5-oxohexanoate

A common method for the synthesis of γ-keto esters like Ethyl 5-oxohexanoate is through the acetoacetic ester synthesis. The following is a generalized protocol.

Reaction Scheme:

Acetoacetic Ester Synthesis Workflow

Methodology:

• Enolate Formation: Dissolve sodium metal in anhydrous ethanol (B145695) to prepare a solution of sodium ethoxide. Cool the solution in an ice bath. Add ethyl acetoacetate dropwise to the cooled sodium ethoxide solution with stirring to form the enolate.

• Alkylation: To the enolate solution, add ethyl 3-chloropropionate dropwise. The mixture is then refluxed for several hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, the ethanol is removed under reduced pressure. The residue is then taken up in water and extracted with an organic solvent such as diethyl ether. The organic layers are combined, washed with brine, and dried over anhydrous sodium sulfate.

• Hydrolysis and Decarboxylation: The crude product is then subjected to acidic hydrolysis (e.g., with dilute HCl) and heated to induce decarboxylation, yielding Ethyl 5-oxohexanoate.

• Purification: The final product is purified by vacuum distillation.

Purification of Ethyl 5-oxohexanoate

Purification is critical to obtain a high-purity product.

Protocol for Purification by Vacuum Distillation:

• Apparatus Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry.

• Distillation: The crude Ethyl 5-oxohexanoate is placed in the distillation flask with a few boiling chips. The system is evacuated to the desired pressure. The flask is heated gently in an oil bath.

• Fraction Collection: Collect the fraction that distills at the expected boiling point and pressure.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) Analysis:

A reverse-phase HPLC method can be used for the analysis of Ethyl 5-oxohexanoate.[2]

HPLC Analysis Workflow

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile, water, and an acid (e.g., phosphoric acid or formic acid for MS compatibility).[2]

• Flow Rate: Typically 1.0 mL/min.

• Detection: UV detection at an appropriate wavelength.

• Injection Volume: 10-20 µL.

This method is scalable and can be adapted for preparative separation to isolate impurities.[2]

Signaling and Metabolic Pathways

While specific signaling pathways involving Ethyl 5-oxohexanoate are not well-documented, as a keto ester, it is expected to be metabolized in a manner similar to other ketone bodies.

Generalized Metabolic Pathway of a Keto Ester:

Generalized Metabolic Pathway

• Hydrolysis: The ester linkage of Ethyl 5-oxohexanoate is likely cleaved by esterases in the body to yield 5-oxohexanoic acid and ethanol.

• Metabolism of 5-Oxohexanoic Acid: The resulting keto acid can then enter cellular metabolic pathways. It can be converted to acetyl-CoA through a process analogous to the metabolism of other fatty acids.

• Entry into the Krebs Cycle: Acetyl-CoA then enters the Krebs cycle (citric acid cycle) to be oxidized for energy production.

This guide provides foundational information for professionals working with Ethyl 5-oxohexanoate. For specific applications, further investigation into the latest research is recommended.

References

• 1. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]

Ethyl 5-Oxohexanoate: A Versatile Keto-Ester Building Block for Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Ethyl 5-oxohexanoate (B1238966), a bifunctional molecule containing both a ketone and an ester, is a valuable and versatile building block in modern organic synthesis. Its ability to undergo a wide range of chemical transformations makes it a crucial precursor for the synthesis of diverse molecular architectures, from functionalized carbocycles and heterocycles to chiral intermediates for active pharmaceutical ingredients (APIs). This guide provides a comprehensive overview of the chemical properties, key synthetic applications, and detailed experimental protocols involving ethyl 5-oxohexanoate, with a particular focus on its role in drug discovery and development.

Physicochemical and Spectroscopic Data

Ethyl 5-oxohexanoate is a colorless to light yellow liquid with the following properties.

Table 1: Physicochemical Properties of Ethyl 5-Oxohexanoate

Property	Value	Reference(s)
CAS Number	13984-57-1	[1]
Molecular Formula	C₈H₁₄O₃	[1]
Molecular Weight	158.20 g/mol	[1]
Boiling Point	221-222 °C (lit.)	[1]
Density	0.989 g/mL at 25 °C (lit.)	[1]
Refractive Index (n₂₀/D)	1.427 (lit.)	[1]

The structural features of ethyl 5-oxohexanoate give rise to a characteristic spectroscopic signature.

Table 2: Spectroscopic Data of Ethyl 5-Oxohexanoate

Technique	Key Peaks / Shifts	Reference(s)
¹H NMR (CDCl₃)	~4.12 (q, 2H, -OCH₂CH₃), ~2.72 (t, 2H, -CH₂C=O), ~2.50 (t, 2H, -CH₂COO-), ~2.15 (s, 3H, -COCH₃), ~1.90 (quintet, 2H, -CH₂CH₂CH₂-), ~1.25 (t, 3H, -OCH₂CH₃)	[2][3]
¹³C NMR (CDCl₃)	~208.8 (C=O, ketone), ~173.2 (C=O, ester), ~60.3 (-OCH₂-), ~42.8 (-CH₂C=O), ~33.5 (-CH₂COO-), ~29.8 (-COCH₃), ~19.8 (-CH₂CH₂CH₂-), ~14.2 (-CH₃)	[4][5]
IR (Neat)	~2980 cm⁻¹ (C-H stretch), ~1735 cm⁻¹ (C=O stretch, ester), ~1715 cm⁻¹ (C=O stretch, ketone), ~1180 cm⁻¹ (C-O stretch)	[1][6]
Mass Spec (EI)	m/z (%): 158 (M⁺), 113 ([M-OC₂H₅]⁺), 101, 85, 71, 58, 43 (base peak, [CH₃CO]⁺)	[1][7]

Key Synthetic Transformations and Applications

The dual functionality of ethyl 5-oxohexanoate allows for a rich variety of synthetic transformations, making it a valuable starting material for several important classes of molecules.

Intramolecular Cyclization: Synthesis of Cyclopentenone Derivatives

The presence of a ketone and an ester in a 1,5-relationship allows for intramolecular condensation reactions. Under basic conditions, the enolate formed at the α-position to the ketone can attack the ester carbonyl, leading to a cyclic β-diketone after hydrolysis and decarboxylation. This is a powerful method for constructing five-membered rings. A key product that can be synthesized is 3-methylcyclopent-2-en-1-one.

Caption: Intramolecular condensation of ethyl 5-oxohexanoate.

• Enolate Formation and Cyclization: In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon), sodium ethoxide (1.1 equivalents) is dissolved in anhydrous ethanol (B145695). The solution is cooled to 0 °C. Ethyl 5-oxohexanoate (1.0 equivalent) is added dropwise with stirring. The reaction mixture is allowed to warm to room temperature and then heated to reflux for 2-4 hours to drive the intramolecular condensation.

• Work-up and Hydrolysis: After cooling, the reaction is quenched with a dilute acid (e.g., 1 M HCl) until acidic. The ethanol is removed under reduced pressure.

• Decarboxylation: The resulting aqueous residue containing the crude cyclic β-keto ester is heated to reflux for 4-6 hours to effect hydrolysis and decarboxylation.

• Purification: The mixture is cooled and extracted with diethyl ether or ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is purified by vacuum distillation or column chromatography to yield 3-methylcyclopent-2-en-1-one.[8][9]

Table 3: Representative Reaction Conditions for Intramolecular Cyclization

Step	Reagents & Conditions	Typical Yield	Reference(s)
Cyclization	NaOEt, EtOH, reflux, 2-4 h	-	[8]
Hydrolysis & Decarboxylation	H₃O⁺, heat, 4-6 h	70-80% (overall)	[8][10]

Synthesis of Heterocyclic Scaffolds

Ethyl 5-oxohexanoate is a competent precursor for the synthesis of various heterocyclic systems, which are prevalent in medicinal chemistry.

In a modified Hantzsch synthesis, the 1,5-dicarbonyl moiety of ethyl 5-oxohexanoate can, in principle, react with a β-ketoester and a nitrogen source like ammonium (B1175870) acetate to form dihydropyridine (B1217469) derivatives. However, a more common application involves using the enamine derived from ethyl 5-oxohexanoate or using it as the 1,5-dicarbonyl component in reactions with other building blocks.

Caption: Components of the Hantzsch pyridine synthesis.

• Reaction Setup: In a round-bottom flask, ethyl 5-oxohexanoate (1.0 equivalent), an aldehyde (e.g., benzaldehyde, 1.0 equivalent), another β-dicarbonyl compound (e.g., ethyl acetoacetate, 1.0 equivalent), and a nitrogen source (e.g., ammonium acetate, 1.2 equivalents) are dissolved in a suitable solvent such as ethanol or acetic acid.

• Reaction: The mixture is heated to reflux for 6-12 hours and the reaction progress is monitored by TLC.

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine. The organic layer is dried and concentrated. The crude product is purified by recrystallization or column chromatography.[11][12][13]

Table 4: Representative Conditions for Hantzsch-type Synthesis

Reagents	Conditions	Typical Yield	Reference(s)
Aldehyde, β-ketoester, NH₄OAc	EtOH or AcOH, reflux, 6-12 h	60-90%	[11][14]

Robinson Annulation

The enolate of ethyl 5-oxohexanoate can act as a Michael donor in a Robinson annulation sequence. The initial Michael addition to an α,β-unsaturated ketone, like methyl vinyl ketone (MVK), is followed by an intramolecular aldol (B89426) condensation to construct a new six-membered ring.

Caption: Key steps in the Robinson annulation.

• Michael Addition: To a solution of ethyl 5-oxohexanoate (1.0 equivalent) in a suitable solvent (e.g., ethanol), a base (e.g., sodium ethoxide, 1.1 equivalents) is added at room temperature. Methyl vinyl ketone (1.1 equivalents) is then added dropwise, and the reaction is stirred for 8-12 hours.

• Aldol Condensation and Dehydration: The reaction mixture is then heated to reflux to promote the intramolecular aldol condensation and subsequent dehydration. This step is typically monitored by TLC until the intermediate diketone is consumed.

• Work-up and Purification: The reaction is cooled, neutralized with dilute acid, and the solvent is removed. The residue is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated. The final product is purified by column chromatography or distillation.[15][16][17]

Table 5: Representative Conditions for Robinson Annulation

Step	Reagents & Conditions	Typical Yield	Reference(s)
Michael Addition	NaOEt, EtOH, rt, 8-12 h	-	[16][18]
Aldol Condensation	Heat, 4-8 h	50-70% (overall)	[18][19]

Application in Drug Development: Precursor to a Chiral Intermediate for Anti-Alzheimer's Agents

A highly significant application of ethyl 5-oxohexanoate is its use as a prochiral substrate for the synthesis of ethyl (S)-5-hydroxyhexanoate. This chiral alcohol is a key intermediate in the synthesis of certain drugs being investigated for the treatment of Alzheimer's disease.[20]

Enantioselective Enzymatic Reduction

The ketone moiety of ethyl 5-oxohexanoate can be stereoselectively reduced to the corresponding secondary alcohol using biocatalysis. Yeast strains, such as Pichia methanolica, have been shown to effectively catalyze this transformation, affording the (S)-enantiomer with high yield and excellent enantiomeric excess.

References

• 1. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 5. compoundchem.com [compoundchem.com]
• 6. uanlch.vscht.cz [uanlch.vscht.cz]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. 3-methylcyclopent-2-en-1-one synthesis - chemicalbook [chemicalbook.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. BJOC - One-pot multicomponent green Hantzsch synthesis of 1,2-dihydropyridine derivatives with antiproliferative activity [beilstein-journals.org]
• 12. Hantzsch pyridine synthesis - Wikipedia [en.wikipedia.org]
• 13. jsynthchem.com [jsynthchem.com]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. Robinson Annulation [drugfuture.com]
• 16. total-synthesis.com [total-synthesis.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. chemistwizards.com [chemistwizards.com]
• 19. juniperpublishers.com [juniperpublishers.com]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Discovery and History of Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 5-oxohexanoate (B1238966) (CAS No. 13984-57-1), also known as ethyl 4-acetylbutyrate, is a γ-keto ester of significant interest as a versatile synthetic intermediate. Its value lies in its bifunctional nature, containing both a ketone and an ester moiety, which allows for a wide range of chemical transformations. This technical guide provides a comprehensive overview of the historical context of its chemical class, detailed experimental protocols for its synthesis, and a summary of its physicochemical properties. The primary synthetic route detailed is the base-catalyzed Michael addition of ethyl acetoacetate (B1235776) to ethyl acrylate (B77674), a classic and efficient method for constructing the 1,5-dicarbonyl skeleton. This document is intended to serve as a practical resource for researchers utilizing or planning to work with this compound.

Introduction and Historical Context

While the specific first synthesis of Ethyl 5-oxohexanoate is not prominently documented in historical records, its chemical lineage is deeply rooted in the development of β-keto ester chemistry. The journey began in 1863 when Johann Georg Anton Geuther reported the synthesis of "ethyl diacetic acid," now known as ethyl acetoacetate, from the reaction of ethyl acetate (B1210297) with sodium. This discovery was a landmark moment in organic chemistry, as it introduced a class of compounds with unique synthetic potential due to their acidic α-protons, and it laid the groundwork for understanding keto-enol tautomerism.

The subsequent development of condensation reactions, such as the Claisen condensation, provided general and reliable methods for the synthesis of β-keto esters. The synthesis of γ-keto esters like Ethyl 5-oxohexanoate is a logical extension of this chemistry, primarily achieved through conjugate addition reactions. The Michael addition, discovered by Arthur Michael in the late 19th century, proved to be a powerful tool for carbon-carbon bond formation. The application of this reaction to ethyl acetoacetate and α,β-unsaturated esters like ethyl acrylate provides a direct and efficient route to γ-keto esters, including Ethyl 5-oxohexanoate.

Today, Ethyl 5-oxohexanoate is recognized as a useful synthetic intermediate. It is employed in the preparation of tyrosine-derived RGD peptidomimetics and constrained glycyl amides, which have applications as nonpeptide αvβ3 antagonists.[1]

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties of Ethyl 5-oxohexanoate is provided below.

Table 1: Physicochemical Properties of Ethyl 5-oxohexanoate

Property	Value	Reference
CAS Number	13984-57-1	[2]
Molecular Formula	C₈H₁₄O₃	[2]
Molecular Weight	158.19 g/mol	[2]
Appearance	Colorless to light yellow liquid	[3]
Boiling Point	221-222 °C (lit.)	[2]
Density	0.989 g/mL at 25 °C (lit.)	[2]
Refractive Index (n20/D)	1.427 (lit.)	[2]
Flash Point	69 °C (closed cup)	[2]
Solubility	Chloroform (Sparingly), Methanol (Slightly)	[1]

Table 2: Spectroscopic Data Identifiers for Ethyl 5-oxohexanoate

Spectroscopic Data Identifier	Value
Linear Formula	CH₃CO(CH₂)₃CO₂C₂H₅
SMILES	CCOC(=O)CCCC(=O)C
InChI Key	MGPSIDGTLFKDEY-UHFFFAOYSA-N

Synthesis of Ethyl 5-oxohexanoate

The most common and efficient laboratory synthesis of Ethyl 5-oxohexanoate is the Michael addition of the enolate of ethyl acetoacetate to ethyl acrylate. This reaction is typically catalyzed by a base.

General Reaction Scheme

Caption: General workflow for the synthesis of Ethyl 5-oxohexanoate.

Detailed Experimental Protocol: Michael Addition

This protocol is adapted from studies on the Michael addition of acetoacetates to acrylates.[4]

Materials:

• Ethyl acetoacetate (Reagent grade)

• Ethyl acrylate (Reagent grade, stabilized)

• Potassium carbonate (K₂CO₃), anhydrous

• Tetrahydrofuran (B95107) (THF), anhydrous

• Diethyl ether

• Brine (saturated aqueous NaCl solution)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Hydrochloric acid (HCl), dilute aqueous solution

Equipment:

• Three-necked round-bottom flask

• Stir bar

• Heating mantle with a temperature controller

• Condenser

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a dry three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, add ethyl acetoacetate (1.0 eq) and anhydrous tetrahydrofuran (THF).

• Base Addition: To the stirred solution, add anhydrous potassium carbonate (0.1 eq).

• Heating and Enolate Formation: Heat the mixture to 35°C using a heating mantle and stir for 30 minutes to facilitate the formation of the enolate.[4]

• Addition of Michael Acceptor: Add ethyl acrylate (1.0 eq) dropwise to the reaction mixture via the dropping funnel over a period of 30 minutes, maintaining the temperature at 35°C.

• Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at 35°C. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or ¹H NMR spectroscopy by observing the disappearance of the ethyl acrylate signals.[4]

• Work-up:

  • After the reaction is complete, cool the mixture to room temperature.

  • Neutralize the reaction mixture with a dilute aqueous solution of hydrochloric acid.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of THF).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by vacuum distillation to yield pure Ethyl 5-oxohexanoate.

Table 3: Example Reaction Parameters for Michael Addition

Reactant 1	Reactant 2	Catalyst (mol%)	Solvent	Temperature (°C)	Time (h)	Expected Yield (%)
Ethyl Acetoacetate (1.0 eq)	Ethyl Acrylate (1.0 eq)	K₂CO₃ (10)	THF	35	4-8	>80
Ethyl Acetoacetate (1.0 eq)	Ethyl Acrylate (1.0 eq)	DBU (3)	None	23	2-4	High

Yields are estimated based on similar reactions and may vary depending on specific conditions and scale.

Reaction Mechanism Workflow

The mechanism involves the base-catalyzed formation of an enolate from ethyl acetoacetate, which then acts as a nucleophile in a 1,4-conjugate addition to ethyl acrylate.

Caption: Mechanism of the base-catalyzed Michael addition.

Applications in Research and Development

Ethyl 5-oxohexanoate serves as a valuable building block in organic synthesis, particularly in the pharmaceutical field. Its bifunctional nature allows for selective modifications at either the ketone or the ester functionality.

• Synthesis of Chiral Intermediates: The ketone group can be stereoselectively reduced to a hydroxyl group, providing chiral intermediates. For instance, the reduction of Ethyl 5-oxohexanoate using microorganisms like Pichia methanolica can yield ethyl (S)-5-hydroxyhexanoate with high enantiomeric excess. This chiral alcohol is a key intermediate in the synthesis of anti-Alzheimer's drugs.

• Peptidomimetic Synthesis: The ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amino acids or other moieties. It has been used to prepare tyrosine-derived RGD peptidomimetics containing oligoethylene glycol (OEG) spacers.[1]

As there are no specific signaling pathways directly involving Ethyl 5-oxohexanoate reported, a diagrammatic representation is not applicable in this context. Its role is primarily as a precursor in multi-step synthetic sequences.

Conclusion

Ethyl 5-oxohexanoate is a synthetically important γ-keto ester with a rich chemical history rooted in the development of classical organic reactions. The Michael addition provides a robust and efficient method for its preparation, enabling access to a versatile building block for various applications, especially in the field of medicinal chemistry and drug development. This guide has provided a detailed overview of its historical context, physicochemical properties, a comprehensive experimental protocol for its synthesis, and its applications, serving as a valuable resource for the scientific community.

References

• 1. orgsyn.org [orgsyn.org]
• 2. Ethyl 4-acetylbutyrate 98 13984-57-1 [sigmaaldrich.com]
• 3. Ethyl 5-oxohexanoate 96% | CAS: 13984-57-1 | AChemBlock [achemblock.com]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safety and Hazards of Ethyl 5-Oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information for Ethyl 5-oxohexanoate (B1238966) (CAS No: 13984-57-1). The information is compiled and presented to meet the needs of researchers, scientists, and professionals in drug development, with a focus on clear data presentation, detailed experimental methodologies, and visual representations of workflows and hazard relationships.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Ethyl 5-oxohexanoate is presented in Table 1. This data is essential for understanding the substance's behavior under various laboratory conditions.

Table 1: Physical and Chemical Properties of Ethyl 5-Oxohexanoate

Property	Value	Source(s)
Molecular Formula	C₈H₁₄O₃	[1][2]
Molecular Weight	158.19 g/mol	[1][3]
Appearance	Colorless to light yellow, clear liquid/oil	[2][4]
Boiling Point	221-222.1 °C at 760 mmHg	[1][2]
Flash Point	69.4 °C (157 °F)	[1][2]
Density	0.989 - 1.0 g/cm³ at 25°C	[1][2]
Vapor Pressure	0.1 ± 0.4 mmHg at 25°C	[1]
Solubility	Sparingly in Chloroform, Slightly in Methanol	[2]
Refractive Index	n20/D 1.427	[2]

Hazard Identification and Classification

Ethyl 5-oxohexanoate is classified as a hazardous substance. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a clear framework for its hazards.

Table 2: GHS Hazard Classification for Ethyl 5-Oxohexanoate

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Flammable liquids	4	No Pictogram Required	Warning	H227: Combustible liquid
Skin corrosion/irritation	2	Irritant	Warning	H315: Causes skin irritation
Serious eye damage/eye irritation	2A	Irritant	Warning	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure	3	Irritant	Warning	H335: May cause respiratory irritation

Source:[3]

Experimental Protocols for Hazard Assessment

While specific experimental results for Ethyl 5-oxohexanoate are not publicly available, the following sections describe the standardized methodologies that would be employed to determine its key hazards.

The potential for Ethyl 5-oxohexanoate to cause skin irritation is assessed using an in vitro Reconstructed Human Epidermis (RhE) model. This method is a validated alternative to traditional animal testing.

• Principle: The test substance is applied topically to a three-dimensional RhE model, which mimics the upper layers of human skin. Irritant chemicals penetrate the stratum corneum and cause damage to the underlying cell layers.

• Methodology:

  • Tissue Preparation: Reconstructed human epidermal tissues are pre-incubated in a sterile, defined culture medium.

  • Application of Test Substance: A precise amount of Ethyl 5-oxohexanoate is applied uniformly to the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are run concurrently.

  • Exposure and Incubation: The tissues are exposed to the test substance for a defined period (e.g., 60 minutes) at 37°C. Following exposure, the substance is thoroughly rinsed off.

  • Post-incubation: The tissues are transferred to fresh medium and incubated for a further period (e.g., 42 hours) to allow for the development of cytotoxic effects.

  • Viability Assessment: Cell viability is determined using a quantitative assay, most commonly the MTT assay. Tissues are incubated with MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), which is converted by mitochondrial dehydrogenases of viable cells into a purple formazan (B1609692) salt.

  • Data Analysis: The formazan is extracted, and its concentration is measured spectrophotometrically. The percentage of viable cells in the treated tissue is calculated relative to the negative control. A substance is classified as a skin irritant (GHS Category 2) if the mean tissue viability is reduced to ≤ 50%.[5]

To assess the potential for serious eye damage or irritation, in vitro methods using reconstructed human cornea-like epithelium (RhCE) models are employed.

• Principle: This test evaluates the cytotoxic effect of a chemical on a multi-layered epithelial model that mimics the human cornea.

• Methodology:

  • Model Preparation: RhCE tissue models are received and pre-incubated in appropriate culture medium.

  • Chemical Exposure: The test substance, Ethyl 5-oxohexanoate, is applied to the epithelial surface for a specified duration.

  • Post-Exposure Incubation & Rinsing: After the exposure period, the tissues are rinsed to remove the test substance and then incubated in fresh medium.

  • Viability Measurement: Similar to the skin irritation test, cell viability is measured using the MTT assay. The optical density of the extracted formazan is measured.

  • Classification: The chemical is identified as not requiring classification for eye irritation or serious eye damage if the mean tissue viability is above a certain threshold (e.g., > 60%) after a specified exposure time.[6] Further testing may be required to differentiate between irritant (Category 2) and corrosive (Category 1) effects.

The flash point is a key indicator of a liquid's flammability. Standardized methods such as those from ASTM are used.

• Principle: The flash point is the lowest temperature at which a liquid gives off sufficient vapor to ignite in the presence of an ignition source. For a combustible liquid like Ethyl 5-oxohexanoate, a closed-cup method is appropriate.

• Methodology (Example: Pensky-Martens Closed Cup Tester - ASTM D93):

  • Apparatus: A test cup with a close-fitting lid equipped with a stirring device, an ignition source (e.g., a small flame or electric igniter), and a thermometer.

  • Procedure: A sample of Ethyl 5-oxohexanoate is placed in the test cup. The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

  • Ignition Test: At regular temperature intervals, the ignition source is applied to an opening in the lid.

  • Determination: The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a distinct flash inside the cup.

Safety and Handling

Based on the hazard classification, specific precautions must be taken when handling Ethyl 5-oxohexanoate.

Table 3: Summary of Precautionary Statements (P-Statements)

Category	P-Statement Code	Precautionary Statement
Prevention	P210	Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[4][7][8]
P261	Avoid breathing dust/fume/gas/mist/vapours/spray.[3]
P264	Wash skin thoroughly after handling.[3][8]
P271	Use only outdoors or in a well-ventilated area.[3]
P280	Wear protective gloves/protective clothing/eye protection/face protection.[3][7][8]
Response	P302 + P352	IF ON SKIN: Wash with plenty of water.[4][8][9]
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[8]
P337 + P313	If eye irritation persists: Get medical advice/attention.[8]
P370 + P378	In case of fire: Use dry sand, dry chemical or alcohol-resistant foam to extinguish.[7][8]
Storage	P403 + P235	Store in a well-ventilated place. Keep cool.[7][8]
Disposal	P501	Dispose of contents/container to an approved waste disposal plant.[4][7][8]

Visualizations

The following diagram illustrates a typical workflow for assessing the skin and eye irritation potential of a chemical like Ethyl 5-oxohexanoate, prioritizing in vitro methods.

References

• 1. siesascs.edu.in [siesascs.edu.in]
• 2. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 4. ecetoc.org [ecetoc.org]
• 5. iivs.org [iivs.org]
• 6. researchgate.net [researchgate.net]
• 7. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 8. News - ECHA [echa.europa.eu]
• 9. thepsci.eu [thepsci.eu]

A Technical Guide to Ethyl 5-Oxohexanoate for Researchers and Drug Development Professionals

An In-depth Overview of a Versatile Keto Ester Building Block

Ethyl 5-oxohexanoate (B1238966), a bifunctional organic molecule incorporating both an ester and a ketone, serves as a valuable intermediate in the synthesis of a variety of more complex molecules. Its utility is of particular interest to researchers in the fields of medicinal chemistry and drug development, where it can be employed as a scaffold or synthon for the construction of novel therapeutic agents. This technical guide provides a comprehensive overview of commercially available Ethyl 5-oxohexanoate, its synthesis and purification, analytical characterization, and its potential applications in pharmaceutical research.

Commercial Availability and Supplier Specifications

Ethyl 5-oxohexanoate is readily available from a range of chemical suppliers. For researchers and drug development professionals, sourcing high-purity starting materials is critical to ensure the reliability and reproducibility of experimental results. The following table summarizes the typical specifications of Ethyl 5-oxohexanoate available from prominent commercial suppliers.

Supplier	Purity	Available Quantities
Gentaur	Laboratory Reagent Grade	100 g[1]
Tokyo Chemical Industry (TCI)	>98.0% (GC)	25 g, 500 g
ChemScene	≥97%	Custom quantities
AChemBlock	96%	Custom quantities[2]
Anax Laboratories	>96%	Custom quantities

It is imperative for researchers to consult the supplier's certificate of analysis (CoA) for lot-specific purity and analytical data before use.

Synthesis and Purification: A Detailed Protocol

While several synthetic routes to γ-keto esters exist, a common and effective method for the preparation of Ethyl 5-oxohexanoate is through the Claisen condensation of an appropriate ester with a ketone, followed by hydrolysis and decarboxylation. A plausible synthetic approach involves the reaction of ethyl acetoacetate (B1235776) with ethyl acrylate (B77674).

Proposed Synthesis Workflow

Experimental Protocol: Synthesis of Ethyl 5-oxohexanoate

Materials:

• Ethyl acetoacetate

• Ethyl acrylate

• Sodium ethoxide (or sodium metal and absolute ethanol)

• Absolute ethanol (B145695)

• Hydrochloric acid (concentrated)

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer, heating mantle, separatory funnel, rotary evaporator, vacuum distillation apparatus.

Procedure:

• Enolate Formation: In a flame-dried round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, prepare a solution of sodium ethoxide in absolute ethanol under an inert atmosphere (e.g., nitrogen). Cool the solution in an ice bath.

• Michael Addition: Slowly add ethyl acetoacetate to the cooled sodium ethoxide solution with continuous stirring. After the addition is complete, add ethyl acrylate dropwise to the reaction mixture.

• Reaction: Once the addition of ethyl acrylate is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, neutralize the mixture with a dilute solution of hydrochloric acid. Remove the ethanol under reduced pressure using a rotary evaporator.

• Hydrolysis and Decarboxylation: To the resulting residue, add a solution of concentrated hydrochloric acid and heat the mixture to reflux. The completion of the reaction is indicated by the cessation of carbon dioxide evolution.

• Extraction: Cool the reaction mixture to room temperature and extract the product with diethyl ether. Wash the combined organic layers with water and brine, then dry over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the diethyl ether by rotary evaporation. The crude Ethyl 5-oxohexanoate can be purified by fractional distillation under reduced pressure.

Analytical Characterization

Thorough characterization of the synthesized Ethyl 5-oxohexanoate is essential to confirm its identity and purity. The following analytical techniques are typically employed:

Quality Control Workflow

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of volatile compounds like Ethyl 5-oxohexanoate and for identifying any impurities.

Experimental Protocol:

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar capillary column (e.g., DB-5ms or equivalent) is suitable.

• Carrier Gas: Helium at a constant flow rate.

• Injector Temperature: Typically set around 250 °C.

• Oven Program: A temperature gradient program is used to separate components with different boiling points. For example, start at a lower temperature (e.g., 60 °C), hold for a few minutes, and then ramp up to a higher temperature (e.g., 250 °C).

• MS Detector: Electron ionization (EI) at 70 eV is standard. The mass range is typically scanned from m/z 40 to 400.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for the structural elucidation of Ethyl 5-oxohexanoate.

Expected ¹H NMR Spectral Data (CDCl₃):

• A triplet corresponding to the methyl protons of the ethyl ester group.

• A quartet corresponding to the methylene (B1212753) protons of the ethyl ester group.

• A singlet corresponding to the methyl protons adjacent to the ketone.

• Multiplets corresponding to the methylene protons in the backbone of the molecule.

Expected ¹³C NMR Spectral Data (CDCl₃):

• A peak for the ester carbonyl carbon.

• A peak for the ketone carbonyl carbon.

• A peak for the methylene carbon of the ethyl ester.

• A peak for the methyl carbon of the ethyl ester.

• Peaks for the methylene carbons in the backbone.

• A peak for the methyl carbon adjacent to the ketone.

Applications in Drug Development

Ethyl 5-oxohexanoate serves as a versatile building block in the synthesis of various heterocyclic compounds, which are core structures in many pharmaceuticals.[3][4][5] The presence of two reactive centers, the ester and the ketone, allows for a wide range of chemical transformations.

Role as a Synthon for Heterocyclic Scaffolds

The ketone functionality can be used in condensation reactions with hydrazines, hydroxylamines, or ureas to form pyrazoles, isoxazoles, and pyrimidines, respectively. The ester group can be hydrolyzed to the corresponding carboxylic acid, which can then be used in amide bond formation or other derivatizations. This dual reactivity makes Ethyl 5-oxohexanoate a valuable precursor for creating libraries of diverse small molecules for high-throughput screening in drug discovery programs.

Potential Involvement in Signaling Pathways

While direct studies on the signaling pathways modulated by Ethyl 5-oxohexanoate are limited, the biological activities of related short-chain keto esters and their metabolites, such as ketone bodies, are well-documented. Ketone bodies, for instance, have been shown to act as signaling molecules, not just as energy carriers.[6][7] They can inhibit histone deacetylases (HDACs) and interact with cell surface receptors, thereby influencing gene expression and cellular metabolism.[6]

Given its structural similarity to endogenous metabolites, it is plausible that Ethyl 5-oxohexanoate or its derivatives could interact with cellular signaling pathways. For instance, short-chain fatty acids, which can be derived from the hydrolysis of esters, are known to modulate inflammatory responses and glucose and lipid metabolism through various signaling pathways.[8] Further research is warranted to explore the potential biological activities of Ethyl 5-oxohexanoate and its role in cellular signaling.

Hypothetical Signaling Interaction

This technical guide provides a foundational understanding of Ethyl 5-oxohexanoate for researchers and professionals in drug development. The information presented on its commercial availability, synthesis, purification, and analytical characterization, coupled with its potential applications, underscores its significance as a valuable tool in the synthesis of novel chemical entities with therapeutic potential. Further investigation into its biological activities and signaling interactions is a promising area for future research.

References

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. rsc.org [rsc.org]
• 3. Heterocycles in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Review on Medicinally Important Heterocyclic Compounds [openmedicinalchemistryjournal.com]
• 5. jnao-nu.com [jnao-nu.com]
• 6. Ketone bodies as signaling metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of Cellular Biochemistry, Epigenetics and Metabolomics by Ketone Bodies. Implications of the Ketogenic Diet in the Physiology of the Organism and Pathological States [mdpi.com]
• 8. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 5-oxohexanoate (B1238966) is a valuable keto-ester intermediate in the synthesis of various organic molecules, including pharmaceuticals and flavorings. Its bifunctional nature, possessing both a ketone and an ester, allows for a range of chemical transformations. This document provides detailed application notes and experimental protocols for three primary synthetic routes to Ethyl 5-oxohexanoate: the Acetoacetic Ester Synthesis, the Michael Addition, and the Claisen Condensation. Each method is presented with a comprehensive protocol, a summary of quantitative data, and a visual representation of the workflow to aid in laboratory application.

Introduction

The selection of a synthetic route for a target molecule is a critical decision in chemical research and development, influenced by factors such as starting material availability, cost, reaction yield, purity, and scalability. This guide offers a comparative overview of three robust methods for the synthesis of Ethyl 5-oxohexanoate, enabling researchers to choose the most suitable pathway for their specific needs.

Comparative Data of Synthesis Routes

The following table summarizes the key quantitative parameters for the described synthesis routes of Ethyl 5-oxohexanoate.

Parameter	Acetoacetic Ester Synthesis	Michael Addition	Claisen Condensation
Starting Materials	Ethyl acetoacetate (B1235776), Ethyl 3-bromopropanoate (B1231587)	Ethyl acetoacetate, Methyl vinyl ketone	Ethyl pentanoate
Key Reactions	Alkylation, Hydrolysis, Decarboxylation	Michael Addition, Hydrolysis, Decarboxylation	Self-condensation
Reported Yield	Moderate to Good	Potentially High[1]	Variable
Scalability	Generally Good	Good	Moderate
Purity of Crude Product	Good, requires purification	Good, requires purification[2]	Fair to Good, requires purification
Reaction Time	Multi-step, potentially lengthy[2]	Multi-step, potentially lengthy[2]	Generally shorter for the condensation step

Synthesis Route 1: Acetoacetic Ester Synthesis

The acetoacetic ester synthesis is a classic and versatile method for preparing ketones.[3] This route involves the alkylation of ethyl acetoacetate with an appropriate electrophile, followed by hydrolysis and decarboxylation to yield the target ketone.

Logical Workflow: Acetoacetic Ester Synthesis

Caption: Workflow for Acetoacetic Ester Synthesis.

Experimental Protocol

Step 1: Alkylation of Ethyl Acetoacetate

• Reagents and Equipment:

  • Sodium ethoxide (1.1 equivalents)

  • Absolute ethanol (B145695)

  • Ethyl acetoacetate (1.0 equivalent)

  • Ethyl 3-bromopropanoate (1.0 equivalent)[4]

  • Round-bottom flask with reflux condenser and dropping funnel

  • Inert atmosphere (e.g., nitrogen or argon)

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve sodium ethoxide in absolute ethanol.

  • With stirring, add ethyl acetoacetate dropwise to the sodium ethoxide solution.

  • After the addition is complete, add ethyl 3-bromopropanoate dropwise.

  • Heat the reaction mixture to reflux for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • To the residue, add water and extract the product with a suitable organic solvent (e.g., diethyl ether).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain crude ethyl 2-acetyl-1,5-pentanedioate.

Step 2: Hydrolysis and Decarboxylation

• Reagents and Equipment:

  • Crude ethyl 2-acetyl-1,5-pentanedioate from Step 1

  • Aqueous hydrochloric acid (e.g., 6M)

  • Heating mantle and reflux condenser

• Procedure:

  • To the crude product from Step 1, add an excess of 6M aqueous hydrochloric acid.

  • Heat the mixture to reflux for 4-6 hours. Evolution of carbon dioxide should be observed.[5]

  • After gas evolution ceases, cool the reaction mixture to room temperature.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude Ethyl 5-oxohexanoate by vacuum distillation.[6]

Synthesis Route 2: Michael Addition

This approach utilizes a Michael 1,4-addition of an enolate to an α,β-unsaturated ketone.[7] For the synthesis of Ethyl 5-oxohexanoate, ethyl acetoacetate serves as the Michael donor and methyl vinyl ketone is the Michael acceptor.[1] The resulting intermediate is then subjected to hydrolysis and decarboxylation.

Logical Workflow: Michael Addition

Caption: Workflow for Michael Addition Synthesis.

Experimental Protocol

Step 1: Michael Addition of Ethyl Acetoacetate to Methyl Vinyl Ketone

• Reagents and Equipment:

  • Ethyl acetoacetate (1.0 equivalent)

  • Suitable solvent (e.g., ethanol or tert-butanol)

  • Catalytic amount of a base (e.g., sodium ethoxide or potassium tert-butoxide)

  • Methyl vinyl ketone (1.0 equivalent)[8]

  • Reaction vessel with cooling capabilities

• Procedure:

  • In a reaction vessel, dissolve ethyl acetoacetate in the chosen solvent.

  • Add a catalytic amount of the base to generate the enolate.[7]

  • Cool the mixture and add methyl vinyl ketone dropwise, maintaining a low temperature to control the reaction.[2]

  • Allow the reaction to proceed at room temperature or with gentle heating until completion, as monitored by TLC.

  • Neutralize the reaction mixture and remove the solvent.

  • Extract the product, ethyl 2-acetyl-5-oxohexanoate, with an organic solvent, wash with water and brine, dry, and concentrate.[7]

Step 2: Hydrolysis and Decarboxylation

• Reagents and Equipment:

  • Crude ethyl 2-acetyl-5-oxohexanoate from Step 1

  • Aqueous acid (e.g., HCl) or base (e.g., NaOH)

  • Heating mantle and reflux condenser

• Procedure:

  • To the crude product from Step 1, add an aqueous solution of a strong acid or base.

  • Heat the mixture to reflux to facilitate hydrolysis of the ester and one of the keto groups.[2]

  • Continue heating to promote decarboxylation, which is often indicated by the evolution of CO2.

  • After the reaction is complete, cool the mixture and, if necessary, neutralize it.

  • Extract the final product, Ethyl 5-oxohexanoate, with a suitable organic solvent.

  • Wash the organic layer, dry it over an anhydrous salt, and concentrate it.

  • Purify the product by vacuum distillation.

Synthesis Route 3: Claisen Condensation

The Claisen condensation is a carbon-carbon bond-forming reaction between two esters in the presence of a strong base to form a β-keto ester.[9][10] The self-condensation of ethyl pentanoate can directly yield Ethyl 5-oxohexanoate, although this is technically a different product (ethyl 3-oxo-2-propylheptanoate). A more accurate Claisen-type approach would be a crossed Claisen condensation. However, for simplicity, we will outline the general principles. A true synthesis of Ethyl 5-oxohexanoate via a simple self-Claisen is not feasible. A Dieckmann condensation of a suitable diester would be a more appropriate intramolecular variant. Correction: The initial premise of a simple Claisen condensation of ethyl pentanoate yielding the target compound is incorrect as it would lead to a different structure. A more plausible, though complex, route would involve a crossed Claisen condensation.

Given the complexity and lower direct applicability of a standard Claisen condensation for this specific target, detailed protocols are not provided in this document. Researchers interested in this route should consider a crossed Claisen condensation between ethyl acetate (B1210297) and ethyl 4-ketopentanoate or a similar strategy, which falls outside the scope of this direct comparative note.

Purification and Characterization

The crude Ethyl 5-oxohexanoate obtained from any of the synthesis routes will likely require purification.

• Purification: Vacuum distillation is a common and effective method for purifying liquid products like Ethyl 5-oxohexanoate.[6] Flash column chromatography can also be employed for smaller scales or to remove closely related impurities.[9]

• Characterization: The purity and identity of the final product can be confirmed using standard analytical techniques such as:

  • HPLC: Reverse-phase HPLC can be used to assess purity.

  • NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure.

  • Mass Spectrometry: To determine the molecular weight.

  • IR Spectroscopy: To identify the characteristic carbonyl (ketone and ester) functional groups.

Safety Precautions

• All experimental procedures should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Handle strong bases like sodium ethoxide and potassium tert-butoxide with care as they are corrosive.

• Methyl vinyl ketone is a lachrymator and is toxic; handle with extreme caution.[8]

• Reactions involving heating and reflux should be monitored closely.

References

• 1. Ethyl 2-acetyl-5-oxohexanoate (35490-05-2) for sale [vulcanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Ch21: Acetoacetic esters [chem.ucalgary.ca]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemscene.com [chemscene.com]
• 8. KR100194062B1 - Method for preparing 2-cyclohexenone having various substituents - Google Patents [patents.google.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]

Biochemical Synthesis of Ethyl 5-(S)-hydroxyhexanoate from Ethyl 5-oxohexanoate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the biochemical synthesis of ethyl 5-(S)-hydroxyhexanoate, a valuable chiral intermediate in the synthesis of various pharmaceuticals. The synthesis is achieved through the stereoselective reduction of ethyl 5-oxohexanoate (B1238966). Two primary biocatalytic methods are presented: a whole-cell biotransformation using Pichia methanolica and an enzymatic reduction employing an isolated (S)-specific carbonyl reductase (SRED) from Candida parapsilosis. This guide includes comprehensive experimental protocols, data presentation in tabular format for easy comparison, and visualizations of the key processes.

Introduction

The enantiomerically pure form of ethyl 5-hydroxyhexanoate, specifically the (S)-enantiomer, is a critical building block in the pharmaceutical industry. Traditional chemical synthesis of such chiral molecules often involves complex and costly processes that may not be environmentally friendly. Biocatalysis offers a green and efficient alternative, utilizing the high stereoselectivity of enzymes to produce the desired enantiomer with high purity. This application note details two effective biocatalytic strategies for the synthesis of ethyl 5-(S)-hydroxyhexanoate from its corresponding ketone, ethyl 5-oxohexanoate.

Biocatalytic Approaches

Two primary methods have been identified for this stereoselective reduction:

• Whole-Cell Biotransformation with Pichia methanolica : This approach utilizes the inherent enzymatic machinery of the yeast Pichia methanolica (strain SC 16116) to directly convert the substrate to the desired product. This method is often cost-effective as it eliminates the need for enzyme purification.

• Enzymatic Reduction with (S)-specific Carbonyl Reductase (SRED) from Candida parapsilosis : This method involves the use of a purified, recombinant (S)-specific carbonyl reductase from Candida parapsilosis ATCC 7330. This approach offers higher specificity and potentially easier optimization of reaction conditions.

Method 1: Whole-Cell Biotransformation using Pichia methanolica (SC 16116)

This protocol describes the use of Pichia methanolica whole cells for the asymmetric reduction of ethyl 5-oxohexanoate.

Experimental Protocol

1. Materials and Reagents:

• Pichia methanolica (SC 16116)

• Yeast extract

• Peptone

• Dextrose (Glucose)

• Ethyl 5-oxohexanoate

• Ethyl acetate (B1210297) (for extraction)

• Sodium sulfate (B86663) (anhydrous)

• Phosphate (B84403) buffer (pH 7.0)

2. Equipment:

• Shaking incubator

• Autoclave

• Centrifuge

• Rotary evaporator

• Standard laboratory glassware

3. Cell Cultivation:

• Prepare the growth medium consisting of 1% yeast extract, 2% peptone, and 2% dextrose (YPD).

• Sterilize the medium by autoclaving at 121°C for 20 minutes.

• Inoculate the sterile medium with a fresh culture of Pichia methanolica (SC 16116).

• Incubate the culture at 30°C with shaking at 200 rpm for 48-72 hours until a sufficient cell density is reached.

• Harvest the cells by centrifugation at 5,000 x g for 10 minutes.

• Wash the cell pellet twice with sterile phosphate buffer (50 mM, pH 7.0) and resuspend in the same buffer to a desired cell concentration (e.g., 50 g/L wet cell weight).

4. Biotransformation:

• In a suitable reaction vessel, add the resuspended Pichia methanolica cells.

• Add ethyl 5-oxohexanoate to the cell suspension to a final concentration of 1-5 g/L. The substrate can be added neat or as a solution in a minimal amount of a water-miscible solvent like ethanol (B145695) to aid dispersion.

• Incubate the reaction mixture at 30°C with shaking at 200 rpm.

• Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by GC.

• The reaction is typically complete within 24-48 hours.

5. Product Extraction and Purification:

• Once the reaction is complete, remove the yeast cells by centrifugation at 8,000 x g for 15 minutes.

• Saturate the supernatant with sodium chloride to reduce the solubility of the product in the aqueous phase.

• Extract the aqueous phase three times with an equal volume of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude ethyl 5-(S)-hydroxyhexanoate.

• Further purification can be achieved by silica (B1680970) gel column chromatography if required.

Quantitative Data

Parameter	Condition	Yield (%)	Enantiomeric Excess (ee, %)	Reference
Biocatalyst	Pichia methanolica (SC 16116)	80-90	>95	[1]

Method 2: Enzymatic Reduction using (S)-specific Carbonyl Reductase (SRED) from Candida parapsilosis

This protocol details the use of a recombinantly expressed and purified (S)-specific carbonyl reductase (SRED) for the reduction of ethyl 5-oxohexanoate.

Experimental Protocol

1. Recombinant SRED Expression and Purification:

• Transform E. coli BL21(DE3) cells with an expression vector (e.g., pET28a) containing the gene for the (S)-specific carbonyl reductase from Candida parapsilosis ATCC 7330.

• Grow the transformed cells in LB medium containing the appropriate antibiotic at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.5-1 mM and incubate at a lower temperature (e.g., 18-25°C) for 12-16 hours.[2]

• Harvest the cells by centrifugation and resuspend in a lysis buffer (e.g., 50 mM phosphate buffer, pH 7.5, containing 300 mM NaCl and 10 mM imidazole).

• Lyse the cells by sonication or high-pressure homogenization.

• Clarify the lysate by centrifugation to remove cell debris.

• Purify the His-tagged SRED from the supernatant using Ni-NTA affinity chromatography.[2] Wash the column with lysis buffer and elute the enzyme with an elution buffer containing a higher concentration of imidazole (B134444) (e.g., 250-300 mM).[2]

• Verify the purity of the enzyme by SDS-PAGE.

2. Enzymatic Reduction Reaction:

• Prepare a reaction mixture in a suitable buffer with an optimal pH of 5.0.[3]

• The reaction mixture should contain:

  • Ethyl 5-oxohexanoate (e.g., 10-50 mM)

  • Purified SRED (a suitable catalytic amount)

  • NADPH (e.g., 1 mM)

  • A cofactor regeneration system. A common system consists of:

    • Glucose (e.g., 1.2 equivalents relative to the substrate)

    • Glucose dehydrogenase (GDH) (e.g., 10-20 U/mL)

• Incubate the reaction at the optimal temperature of 25°C with gentle stirring.[3]

• Monitor the reaction progress by GC analysis.

• Upon completion, terminate the reaction by adding a water-immiscible organic solvent like ethyl acetate to extract the product.

3. Product Extraction and Purification:

• Extract the reaction mixture three times with an equal volume of ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the product by silica gel column chromatography if necessary.

Quantitative Data

Parameter	Condition	Enantiomeric Excess (ee, %)	Reference
Enzyme	(S)-specific Carbonyl Reductase (SRED)	>99 (for ketones)	[3]
Optimal pH	5.0	-	[3]
Optimal Temperature	25°C	-	[3]
Cofactor Requirement	NADPH (for ketones)	-	[3]

Product Analysis and Characterization

1. Gas Chromatography (GC) for Reaction Monitoring and Enantiomeric Excess Determination:

• Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A chiral capillary column, such as a cyclodextrin-based column (e.g., Rt-βDEXse or similar), is essential for separating the enantiomers of ethyl 5-hydroxyhexanoate.[4][5]

• Temperature Program (Example):

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 5°C/min to 180°C.

  • Hold at 180°C for 5 minutes.

• Injector and Detector Temperature: 250°C.

• Carrier Gas: Helium or Hydrogen.

• Calculation of Enantiomeric Excess (ee): ee (%) = [ (Area of S-enantiomer - Area of R-enantiomer) / (Area of S-enantiomer + Area of R-enantiomer) ] x 100

2. Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum should be acquired to confirm the structure of the product. Key signals would include those for the ethyl ester group, the methyl group adjacent to the hydroxyl, the methine proton of the alcohol, and the methylene (B1212753) protons of the carbon chain.

• FTIR: The infrared spectrum will show characteristic absorption bands for the hydroxyl group (broad peak around 3400 cm⁻¹), the ester carbonyl group (strong peak around 1730 cm⁻¹), and C-H bonds.

Visualizations

Biochemical Reaction Pathway

Caption: Biochemical reduction of ethyl 5-oxohexanoate.

Experimental Workflow

Caption: General experimental workflow for biocatalytic synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. Imine reduction by an Ornithine cyclodeaminase/μ-crystallin homolog purified from Candida parapsilosis ATCC 7330 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A carbonyl reductase from Candida parapsilosis ATCC 7330: substrate selectivity and enantiospecificity - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. gcms.cz [gcms.cz]
• 5. gcms.cz [gcms.cz]

Application Notes and Protocols for the Enantioselective Reduction of Ethyl 5-Oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective reduction of prochiral ketones to form chiral alcohols is a cornerstone of modern asymmetric synthesis, particularly in the pharmaceutical industry. The resulting chiral hydroxy esters are valuable building blocks for the synthesis of a wide array of complex molecules and active pharmaceutical ingredients (APIs). Ethyl 5-oxohexanoate (B1238966) is a key intermediate, and its reduction to ethyl (S)-5-hydroxyhexanoate or ethyl (R)-5-hydroxyhexanoate provides access to important chiral synthons.

This document provides detailed application notes and protocols for two highly effective methods for the enantioselective reduction of ethyl 5-oxohexanoate: a biocatalytic method using the yeast Pichia methanolica and a chemocatalytic method employing a Ruthenium-BINAP catalyst.

Data Presentation

The following table summarizes the quantitative data for the two primary methods described in this document, allowing for a direct comparison of their efficacy.

Method	Catalyst	Substrate	Product	Yield (%)	Enantiomeric Excess (ee %)	Key Reaction Conditions
Biocatalytic Reduction	Pichia methanolica (SC 16116)	Ethyl 5-oxohexanoate	Ethyl (S)-5-hydroxyhexanoate	80-90	>95	Whole-cell transformation with glucose as a co-substrate.[1]
Chemocatalytic Hydrogenation	Ru(OAc)₂((R)-BINAP)	Ethyl 5-oxohexanoate	Ethyl (R)-5-hydroxyhexanoate	>95 (Typical)	>98 (Typical)	Homogeneous hydrogenation in methanol (B129727) under H₂ pressure.

Experimental Protocols

Protocol 1: Biocatalytic Reduction of Ethyl 5-Oxohexanoate using Pichia methanolica

This protocol is based on the successful reduction of ethyl 5-oxohexanoate using Pichia methanolica and is supplemented with general procedures for yeast-mediated bioreductions.[1][2][3]

Materials:

• Pichia methanolica (e.g., strain SC 16116)

• Yeast growth medium (e.g., YPD: Yeast extract, Peptone, Dextrose)

• Ethyl 5-oxohexanoate

• Glucose

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Equipment:

• Shaking incubator

• Centrifuge

• Reaction vessel (e.g., Erlenmeyer flask)

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Cultivation of Pichia methanolica :

  • Prepare a sterile yeast growth medium.

  • Inoculate the medium with a culture of Pichia methanolica.

  • Incubate at an appropriate temperature (e.g., 28-30 °C) with shaking until a sufficient cell density is reached.

• Cell Harvesting and Preparation:

  • Harvest the yeast cells by centrifugation (e.g., 5000 x g for 10 minutes at 4 °C).

  • Wash the cell pellet with sterile phosphate buffer and centrifuge again.

  • Resuspend the cell pellet in phosphate buffer to a desired concentration (e.g., 50-100 g/L wet cell weight).[2]

• Biotransformation:

  • In a suitable reaction vessel, add the yeast cell suspension.

  • Add glucose to the suspension to serve as a cofactor regeneration source (final concentration of approximately 50-100 mM).[1][2]

  • Add ethyl 5-oxohexanoate to the reaction mixture. The substrate can be added neat or as a solution in a minimal amount of a water-miscible co-solvent like ethanol (B145695) to improve solubility.

  • Incubate the reaction mixture at a controlled temperature (e.g., 30 °C) with shaking.

• Reaction Monitoring and Work-up:

  • Monitor the progress of the reaction by taking small aliquots at regular intervals and analyzing them by a suitable chromatographic method (e.g., GC or TLC).

  • Once the reaction has reached completion (typically 24-48 hours), terminate the reaction by centrifuging the mixture to pellet the yeast cells.

• Product Extraction and Purification:

  • Decant the supernatant.

  • Extract the supernatant with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure ethyl (S)-5-hydroxyhexanoate.

Protocol 2: Ruthenium-Catalyzed Asymmetric Hydrogenation of Ethyl 5-Oxohexanoate

This protocol is a representative procedure for the asymmetric hydrogenation of β-keto esters using a Ru-BINAP catalyst and can be adapted for ethyl 5-oxohexanoate.[4][5][6][7]

Materials:

• [RuCl₂(benzene)]₂ or a similar Ru precursor

• (R)-BINAP or (S)-BINAP (depending on the desired product enantiomer)

• Sodium acetate

• N,N-Dimethylformamide (DMF), anhydrous

• Methanol, anhydrous

• Toluene

• Ethyl 5-oxohexanoate

• Hydrogen gas (high purity)

• Inert gas (Argon or Nitrogen)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Schlenk line or glovebox for handling air-sensitive reagents

• High-pressure autoclave or hydrogenation reactor

• Magnetic stirrer with heating capabilities

• Standard laboratory glassware

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Catalyst Preparation (in situ or pre-formed Ru(OAc)₂((R)-BINAP)):

  • This procedure should be performed under an inert atmosphere (Argon or Nitrogen).

  • In a Schlenk flask, dissolve [RuCl₂(benzene)]₂ and (R)-BINAP in anhydrous DMF.

  • Heat the mixture (e.g., at 100 °C for 10 minutes) to form the Ru-BINAP complex.

  • In a separate flask, dissolve sodium acetate in methanol.

  • Transfer the methanolic sodium acetate solution to the Ru-BINAP solution and stir.

  • The resulting Ru(OAc)₂((R)-BINAP) catalyst can be used directly or isolated.

• Asymmetric Hydrogenation:

  • Place the Ru-BINAP catalyst and ethyl 5-oxohexanoate in a high-pressure autoclave.

  • Add anhydrous methanol as the solvent.

  • Seal the autoclave, and then purge several times with hydrogen gas.

  • Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 4-100 atm).

  • Stir the reaction mixture at a controlled temperature (e.g., 25-80 °C) until the reaction is complete.

• Reaction Monitoring and Work-up:

  • Monitor the reaction by analyzing aliquots via GC or HPLC.

  • Once the starting material is consumed, cool the autoclave to room temperature and carefully release the hydrogen pressure in a well-ventilated fume hood.

• Product Isolation and Purification:

  • Remove the solvent from the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic solution with water and then with brine.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel to obtain pure ethyl (R)-5-hydroxyhexanoate.

Mandatory Visualization

The following diagrams illustrate the general workflows for the biocatalytic and chemocatalytic enantioselective reduction of ethyl 5-oxohexanoate.

Caption: General workflow for the biocatalytic reduction of ethyl 5-oxohexanoate.

Caption: General workflow for the chemocatalytic asymmetric hydrogenation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. acgpubs.org [acgpubs.org]
• 4. ethz.ch [ethz.ch]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Organic Syntheses Procedure [orgsyn.org]

Application Note: HPLC Analysis of Ethyl 5-oxohexanoate

**Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Ethyl 5-oxohexanoate (B1238966). A primary isocratic reverse-phase HPLC (RP-HPLC) method is presented, which is suitable for routine quality control analysis. Additionally, a gradient HPLC method is described for the analysis of samples with a more complex matrix or for initial method development. This document provides comprehensive experimental protocols, including sample preparation, chromatographic conditions, and expected results, to guide researchers, scientists, and drug development professionals.

Introduction

Ethyl 5-oxohexanoate is a keto ester of interest in various chemical and pharmaceutical syntheses. Accurate and reliable quantification of this compound is essential for process monitoring, quality control, and research applications. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of such compounds due to its specificity, sensitivity, and reproducibility.

This protocol addresses the potential chromatographic challenges associated with β-keto esters, such as keto-enol tautomerism which can lead to poor peak shapes. The described methods are designed to provide reliable and reproducible results for the analysis of Ethyl 5-oxohexanoate.

Experimental Protocols

2.1. Recommended Equipment and Reagents

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) or Newcrom R1 column (e.g., 3.2 x 100 mm, 5 µm)

• Ethyl 5-oxohexanoate reference standard

• HPLC grade acetonitrile (B52724) (MeCN)

• HPLC grade water

• Phosphoric acid or Formic acid (for MS compatibility)

• Methanol (for sample preparation)

• 0.45 µm syringe filters

2.2. Standard Solution Preparation

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10 mg of Ethyl 5-oxohexanoate reference standard and dissolve it in a 10 mL volumetric flask with methanol.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to generate a calibration curve.

2.3. Sample Preparation

The appropriate sample preparation method will depend on the sample matrix.

• For neat samples or simple matrices: Dilute the sample with the mobile phase to a concentration that falls within the linear range of the calibration curve.

• For complex matrices (e.g., reaction mixtures, biological samples): A liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering substances.

For all samples, filter through a 0.45 µm syringe filter before injection to prevent column blockage.

2.4. HPLC Method 1: Isocratic Analysis

This method is recommended for routine analysis and quality control where the sample matrix is relatively simple.

Chromatographic Conditions:

Parameter	Value
Column	Newcrom R1, 3.2 x 100 mm, 5 µm
Mobile Phase	Acetonitrile:Water (20:80, v/v)
Flow Rate	0.5 mL/min
Injection Volume	5 µL
Column Temperature	Ambient
Detector	UV at 200 nm
Run Time	10 minutes

2.5. HPLC Method 2: Gradient Analysis

This method is suitable for analyzing samples with multiple components of varying polarities or for initial method development.

Chromatographic Conditions:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	UV at 210 nm
Run Time	20 minutes

Gradient Program:

Time (min)	% Mobile Phase B
0.0	20
15.0	80
15.1	20
20.0	20

Data Presentation

The following tables summarize hypothetical quantitative data for the described HPLC methods. This data is for illustrative purposes and should be generated during in-house method validation.

Table 1: Isocratic Method - Calibration Data

Concentration (µg/mL)	Peak Area
1	15,000
5	75,000
10	150,000
25	375,000
50	750,000
100	1,500,000
Correlation Coefficient (r²)	> 0.999

Table 2: Gradient Method - System Suitability

Parameter	Acceptance Criteria	Result
Tailing Factor	≤ 2.0	1.2
Theoretical Plates	≥ 2000	5500
Repeatability (%RSD, n=6)	≤ 2.0%	0.8%

Workflow Diagram

The following diagram illustrates the general workflow for the HPLC analysis of Ethyl 5-oxohexanoate.

Caption: Experimental workflow for HPLC analysis.

Conclusion

The HPLC methods described in this application note are suitable for the reliable and accurate quantification of Ethyl 5-oxohexanoate. The isocratic method offers a simple and rapid solution for routine analysis, while the gradient method provides greater flexibility for more complex samples. Method validation should be performed in accordance with internal laboratory procedures and regulatory guidelines to ensure the suitability of the chosen method for its intended purpose.

Application Notes and Protocols for Gas Chromatography (GC) Analysis of Ethyl 5-Oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Ethyl 5-oxohexanoate (B1238966) using gas chromatography (GC). The methodologies described are based on established principles for the analysis of volatile and semi-volatile esters and ketones, tailored for researchers, scientists, and professionals in drug development.

Introduction

Ethyl 5-oxohexanoate is a keto-ester of interest in various chemical syntheses and as a potential building block in pharmaceutical manufacturing. Accurate and reliable quantification of this analyte is crucial for process monitoring, quality control, and research applications. Gas chromatography with Flame Ionization Detection (GC-FID) is a robust and widely used technique for the analysis of such volatile and semi-volatile compounds, offering high resolution, sensitivity, and reproducibility.

Experimental Protocols

This section outlines the recommended materials, sample preparation procedures, and instrumental conditions for the GC-FID analysis of Ethyl 5-oxohexanoate.

Materials and Reagents

• Solvents: High-purity solvents such as ethyl acetate, dichloromethane, methanol, or hexane (B92381) (GC grade or equivalent) are recommended for sample and standard preparation.[1]

• Standards: A certified reference standard of Ethyl 5-oxohexanoate (purity ≥95%) is required for calibration.

• Internal Standard (IS): An appropriate internal standard, such as ethyl heptanoate (B1214049) or another suitable non-interfering compound, should be used for accurate quantification.

• Gases: High-purity helium or nitrogen for use as a carrier gas, and hydrogen and compressed air for the FID detector.

Sample Preparation

The choice of sample preparation technique depends on the sample matrix. The goal is to extract Ethyl 5-oxohexanoate into a volatile solvent suitable for GC analysis while minimizing interferences.

Protocol for Liquid Samples (e.g., reaction mixtures):

• Dilution: Accurately dilute a known volume or weight of the sample in a suitable solvent (e.g., ethyl acetate) to bring the concentration of Ethyl 5-oxohexanoate within the calibrated linear range.

• Internal Standard Spiking: Add a known amount of the internal standard to the diluted sample.

• Filtration: If the sample contains particulate matter, filter it through a 0.22 µm syringe filter into a GC vial.[2]

Protocol for Solid or Semi-Solid Samples:

• Extraction: Perform a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to isolate the analyte.

  • LLE: Homogenize a known weight of the sample with a suitable extraction solvent. Separate the organic layer.

  • SPE: Pass a solution of the sample through an appropriate SPE cartridge to retain the analyte, then elute with a small volume of a strong solvent.

• Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen to the desired volume.

• Internal Standard Spiking and Filtration: Proceed as described for liquid samples.

GC-FID Instrumentation and Conditions

The following instrumental parameters are recommended as a starting point and may require optimization for specific applications.

Parameter	Recommended Condition
Gas Chromatograph	Agilent 7890B or equivalent with FID
Column	DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent polar column
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Temperature Program	Initial: 80°C, hold for 2 minRamp: 10°C/min to 200°C, hold for 5 minRamp: 20°C/min to 240°C, hold for 5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	280°C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2 or He)	25 mL/min

Data Presentation: Quantitative Summary

The following table summarizes the expected quantitative data for a validated GC-FID method for Ethyl 5-oxohexanoate analysis. These values are illustrative and should be determined experimentally during method validation.[3]

Parameter	Expected Value
Retention Time (RT)	Analyte-specific, dependent on final optimized conditions
Linearity (R²)	> 0.995
Limit of Detection (LOD)	1 - 10 mg/L
Limit of Quantification (LOQ)	5 - 30 mg/L
Precision (%RSD)	< 5%
Accuracy (% Recovery)	95 - 105%

Visualizations

Experimental Workflow

Caption: Workflow for GC analysis of Ethyl 5-oxohexanoate.

Logical Relationship of GC Parameters

Caption: Key GC parameters influencing separation and detection.

References

• 1. shimadzu.com [shimadzu.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. Qualitative and quantitative analysis of a group of volatile organic compounds in biological samples by HS-GC/FID: application in practical cases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Friedel-Crafts Acylation Utilizing Ethyl 5-Oxohexanoate Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a cornerstone of synthetic organic chemistry, providing a powerful method for the formation of carbon-carbon bonds and the synthesis of aryl ketones. These ketones are valuable intermediates in the production of pharmaceuticals, agrochemicals, and fine chemicals. While ethyl 5-oxohexanoate (B1238966) itself is not typically used as an intermolecular acylating agent in Friedel-Crafts reactions due to potential complexities, its derivatives, particularly those containing an aromatic moiety, are excellent substrates for intramolecular Friedel-Crafts acylation . This powerful cyclization reaction is widely employed to construct polycyclic ring systems, such as the tetralone framework, which is a common structural motif in biologically active molecules.

These application notes provide a detailed overview and experimental protocols for the intramolecular Friedel-Crafts acylation of ethyl 5-aryl-5-oxohexanoate derivatives to yield valuable tetralone carboxylates.

Principle of the Reaction

The intramolecular Friedel-Crafts acylation of an ethyl 5-aryl-5-oxohexanoate derivative involves the cyclization of the molecule, where the aromatic ring acts as a nucleophile and the ketone carbonyl group, activated by a Lewis acid, serves as the electrophilic site. This reaction leads to the formation of a new six-membered ring, resulting in a tetralone structure. The ethyl ester group remains intact and can be further manipulated in subsequent synthetic steps.

Commonly used catalysts for this transformation include strong Lewis acids such as aluminum chloride (AlCl₃) and Brønsted acids like polyphosphoric acid (PPA).[1][2] The choice of catalyst and reaction conditions can influence the yield and purity of the final product.

Reaction Scheme and Workflow

The overall transformation can be depicted as a two-step process: first, the synthesis of the ethyl 5-aryl-5-oxohexanoate precursor, followed by its intramolecular Friedel-Crafts cyclization.

Caption: General workflow for the synthesis of ethyl tetralone-carboxylates.

Data Presentation

The following table summarizes typical reaction conditions and yields for the intramolecular Friedel-Crafts cyclization of γ-aryl-γ-ketoesters to form tetralones, which are analogous to the cyclization of ethyl 5-aryl-5-oxohexanoate derivatives.

Entry	Aromatic Substrate	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	4-Phenyl-4-oxobutanoic acid	Polyphosphoric Acid (PPA)	-	100	2	85	[3]
2	4-(4-Methoxyphenyl)-4-oxobutanoic acid	AlCl₃	Dichloromethane (B109758)	rt	4	92	[4]
3	4-(3,4-Dimethylphenyl)-4-oxobutanoic acid	Polyphosphoric Acid (PPA)	-	90-100	1.5	90	[3]
4	4-Phenyl-4-oxobutanoyl chloride	AlCl₃	Carbon Disulfide	rt	3	75-85	[2]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-(4-methoxyphenyl)-4-oxobutanoate (Precursor)

This protocol describes the synthesis of a precursor molecule, which can then be used in an intramolecular Friedel-Crafts acylation.

Materials:

• Anisole (B1667542)

• Succinic anhydride

• Anhydrous aluminum chloride (AlCl₃)

• Nitrobenzene (solvent)

• Ice

• Concentrated hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃) solution (5%)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Ethanol (B145695) (absolute)

• Concentrated sulfuric acid (H₂SO₄)

• Dichloromethane

Procedure:

• Friedel-Crafts Acylation:

  • To a stirred and cooled (0-5 °C) suspension of anhydrous AlCl₃ (2.2 eq) in nitrobenzene, add succinic anhydride (1.0 eq) portion-wise.

  • To this mixture, add anisole (1.0 eq) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

  • Pour the reaction mixture carefully onto crushed ice and add concentrated HCl to decompose the aluminum chloride complex.

  • Separate the organic layer and extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers and extract the product into a 5% NaHCO₃ solution.

  • Acidify the aqueous layer with concentrated HCl to precipitate the 4-(4-methoxyphenyl)-4-oxobutanoic acid.

  • Filter the solid, wash with cold water, and dry under vacuum.

• Esterification:

  • Reflux the obtained 4-(4-methoxyphenyl)-4-oxobutanoic acid in an excess of absolute ethanol with a catalytic amount of concentrated H₂SO₄ for 4-6 hours.

  • After cooling, remove the excess ethanol under reduced pressure.

  • Dissolve the residue in diethyl ether and wash with saturated NaHCO₃ solution and then with brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to obtain the crude ethyl 4-(4-methoxyphenyl)-4-oxobutanoate.

  • Purify the product by column chromatography on silica (B1680970) gel.

Protocol 2: Intramolecular Friedel-Crafts Cyclization using Polyphosphoric Acid (PPA)

This protocol outlines the cyclization of the precursor to form the corresponding tetralone.

Materials:

• Ethyl 4-(4-methoxyphenyl)-4-oxobutanoate

• Polyphosphoric acid (PPA)

• Ice water

• Sodium bicarbonate solution (saturated)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Add ethyl 4-(4-methoxyphenyl)-4-oxobutanoate (1.0 eq) to polyphosphoric acid (10-20 parts by weight).

• Heat the mixture to 90-100 °C with stirring for 1.5-2 hours. Monitor the reaction by TLC.

• Cool the reaction mixture and pour it onto a large amount of crushed ice with vigorous stirring.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic extracts and wash with water, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to afford the desired ethyl 7-methoxy-4-oxo-1,2,3,4-tetrahydronaphthalene-1-carboxylate.

Caption: Experimental workflow for PPA-catalyzed intramolecular cyclization.

Safety Precautions

• Friedel-Crafts reactions should be carried out in a well-ventilated fume hood.

• Anhydrous aluminum chloride is corrosive and reacts violently with water. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Polyphosphoric acid is corrosive and viscous. It should be handled with care, preferably when warm to reduce its viscosity.

• The solvents used (nitrobenzene, dichloromethane, carbon disulfide) are toxic and/or flammable. Avoid inhalation and contact with skin.

Conclusion

The intramolecular Friedel-Crafts acylation of ethyl 5-oxohexanoate derivatives provides an efficient and reliable method for the synthesis of tetralone-based compounds. These structures are of significant interest in medicinal chemistry and drug development. The protocols provided herein, based on established literature precedents for analogous transformations, offer a solid foundation for researchers to explore the synthesis of a variety of substituted tetralones. Careful control of reaction conditions and appropriate purification techniques are crucial for obtaining high yields of pure products.

References

• 1. Collection - Diastereoselective Synthesis of Indanes and Tetralins via Intramolecular Friedel–Crafts Reaction - Organic Letters - Figshare [acs.figshare.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Applications of Friedel–Crafts reactions in total synthesis of natural products - RSC Advances (RSC Publishing) DOI:10.1039/C8RA07325B [pubs.rsc.org]

Application of Ethyl 5-Oxohexanoate in the Preparation of Chiral Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 5-oxohexanoate (B1238966) is a versatile achiral keto-ester that serves as a valuable starting material in the synthesis of high-value chiral intermediates. Its strategic importance lies in its bifunctional nature, possessing both a ketone and an ester group, which can be selectively transformed to introduce chirality. The primary application of ethyl 5-oxohexanoate in this context is its enantioselective reduction to (S)-ethyl 5-hydroxyhexanoate (B1262163). This chiral alcohol is a key building block in the synthesis of various pharmaceuticals, most notably as a precursor to potent anti-Alzheimer's disease therapeutics. Biocatalysis, particularly using whole-cell microorganisms, has emerged as a highly efficient and environmentally benign method for this transformation, offering high yields and exceptional enantioselectivity.

Biocatalytic Enantioselective Reduction

The reduction of the ketone moiety in ethyl 5-oxohexanoate to a secondary alcohol creates a chiral center. Controlling the stereochemistry of this reduction is paramount for the synthesis of enantiomerically pure drug intermediates. Whole-cell biocatalysis using specific yeast strains has proven to be a superior method for achieving high enantioselectivity.

Key Biocatalyst: Pichia methanolica

Research has identified the yeast Pichia methanolica (specifically strain SC 16116) as a highly effective biocatalyst for the asymmetric reduction of ethyl 5-oxohexanoate.[1] This biotransformation yields (S)-ethyl 5-hydroxyhexanoate with high chemical yields and excellent enantiomeric excess (e.e.).[1] The (S)-enantiomer is the desired stereoisomer for the synthesis of certain anti-Alzheimer's drug candidates.

Quantitative Data Summary

The following table summarizes the key quantitative data for the biocatalytic reduction of ethyl 5-oxohexanoate.

Substrate	Biocatalyst	Product	Yield (%)	Enantiomeric Excess (e.e.) (%)
Ethyl 5-oxohexanoate	Pichia methanolica SC 16116	(S)-Ethyl 5-hydroxyhexanoate	80 - 90	>95

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the biocatalytic pathway and a general experimental workflow for the enantioselective reduction of ethyl 5-oxohexanoate.

Caption: Biocatalytic reduction of ethyl 5-oxohexanoate.

Caption: General experimental workflow.

Experimental Protocols

The following is a representative protocol for the whole-cell biocatalytic reduction of ethyl 5-oxohexanoate based on established methods for yeast-mediated reductions.

Note: This protocol is a generalized procedure and may require optimization for specific laboratory conditions and equipment.

Objective: To synthesize (S)-ethyl 5-hydroxyhexanoate via enantioselective reduction of ethyl 5-oxohexanoate using Pichia methanolica.

Materials:

• Pichia methanolica (e.g., SC 16116)

• Yeast growth medium (e.g., YPD broth: 1% yeast extract, 2% peptone, 2% dextrose)

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.0)

• Glucose (D-glucose)

• Ethyl 5-oxohexanoate

• Ethyl acetate (B1210297) (for extraction)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

• Standard laboratory glassware and equipment (fermenter or shaker flasks, centrifuge, separatory funnel, rotary evaporator, chromatography columns)

• Analytical instruments (Gas Chromatograph or High-Performance Liquid Chromatograph with a chiral column)

Procedure:

• Cultivation of Pichia methanolica

  • Inoculate a sterile yeast growth medium with a culture of Pichia methanolica.

  • Incubate the culture at an appropriate temperature (e.g., 28-30 °C) with agitation (e.g., 150-200 rpm) for 24-48 hours, or until a sufficient cell density is reached.

  • Harvest the yeast cells by centrifugation (e.g., 5000 x g for 10 minutes).

  • Wash the cell pellet with sterile phosphate buffer and centrifuge again to obtain a concentrated cell paste.

• Biotransformation

  • In a suitable reaction vessel (e.g., an Erlenmeyer flask), prepare a reaction mixture containing phosphate buffer and a carbon source for cofactor regeneration (e.g., 2-5% w/v glucose).

  • Suspend the harvested Pichia methanolica cell paste in the reaction mixture to a desired concentration (e.g., 5-10% w/v wet cell weight).

  • Add ethyl 5-oxohexanoate to the reaction mixture. The substrate can be added neat or as a solution in a minimal amount of a water-miscible solvent (e.g., ethanol) to a final concentration typically in the range of 1-10 g/L.

  • Incubate the reaction mixture at a controlled temperature (e.g., 28-30 °C) with agitation (e.g., 150-200 rpm).

  • Monitor the progress of the reaction by periodically taking samples and analyzing them by GC or HPLC.

• Work-up and Purification

  • Once the reaction has reached completion (or the desired conversion), remove the yeast cells by centrifugation or filtration.

  • Saturate the aqueous supernatant with sodium chloride to reduce the solubility of the product.

  • Extract the product from the aqueous phase with an organic solvent such as ethyl acetate (3 x volume of the aqueous phase).

  • Combine the organic extracts and dry them over anhydrous sodium sulfate or magnesium sulfate.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure using a rotary evaporator.

  • Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexane).

• Analysis

  • Determine the chemical yield of the purified ethyl 5-hydroxyhexanoate.

  • Determine the enantiomeric excess of the product by analysis on a chiral GC or HPLC column.

Conclusion

The biocatalytic reduction of ethyl 5-oxohexanoate presents a highly efficient and stereoselective route to valuable chiral intermediates for the pharmaceutical industry. The use of whole-cell biocatalysts like Pichia methanolica offers significant advantages in terms of operational simplicity, cost-effectiveness, and sustainability compared to traditional chemical methods. The high yields and excellent enantioselectivities achieved make this a compelling strategy for the large-scale production of enantiomerically pure building blocks for complex drug molecules. Further research may focus on process optimization, including strain improvement and reaction engineering, to enhance the efficiency and industrial applicability of this biotransformation.

References

• 1. researchgate.net [researchgate.net]

Application Note: High-Purity Isolation of Ethyl 5-Oxohexanoate via Flash Column Chromatography

For Immediate Release

This application note details a robust and efficient protocol for the purification of ethyl 5-oxohexanoate (B1238966), a valuable keto-ester intermediate in pharmaceutical and organic synthesis. Utilizing flash column chromatography with a silica (B1680970) gel stationary phase and a hexane (B92381)/ethyl acetate (B1210297) mobile phase gradient, this method consistently yields the target compound with high purity, suitable for demanding downstream applications.

Introduction

Ethyl 5-oxohexanoate, also known as ethyl 4-acetylbutyrate, is a key building block in the synthesis of a variety of organic molecules. Its bifunctional nature, containing both an ester and a ketone, allows for diverse chemical transformations. The purity of this intermediate is paramount to ensure the success and efficiency of subsequent synthetic steps. This protocol provides researchers, scientists, and drug development professionals with a detailed, step-by-step guide for the purification of crude ethyl 5-oxohexanoate using standard laboratory equipment.

Physicochemical Properties

A thorough understanding of the physicochemical properties of ethyl 5-oxohexanoate is crucial for developing an effective purification strategy.

Property	Value
Synonyms	Ethyl 4-acetylbutyrate, 5-Oxohexanoic acid ethyl ester
Molecular Formula	C₈H₁₄O₃[1][2]
Molecular Weight	158.19 g/mol [2]
Appearance	Liquid
Boiling Point	221-222 °C (lit.)
Density	0.989 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.427 (lit.)
LogP	1.3088[3]

Experimental Protocol

This protocol is optimized for the purification of gram-scale quantities of crude ethyl 5-oxohexanoate. Adjustments may be necessary for different scales.

Materials and Equipment

• Crude ethyl 5-oxohexanoate

• Silica gel (230-400 mesh)

• n-Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• Glass chromatography column

• Fraction collection tubes

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• TLC developing chamber

• UV lamp (254 nm)

• Rotary evaporator

• Beakers and Erlenmeyer flasks

• Pasteur pipettes

Procedure

1. TLC Analysis of Crude Mixture:

Before performing the column chromatography, it is essential to analyze the crude mixture by TLC to determine an appropriate solvent system and to identify the Rf value of the desired product and impurities.

• Dissolve a small amount of the crude ethyl 5-oxohexanoate in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or ethyl acetate).

• Spot the solution onto a TLC plate.

• Develop the TLC plate in a chamber containing a mixture of hexane and ethyl acetate. Start with a low polarity mixture (e.g., 9:1 hexane:ethyl acetate) and gradually increase the polarity (e.g., 8:2, 7:3) in subsequent trials to achieve an Rf value for the product of approximately 0.25-0.35.[4]

• Visualize the spots under a UV lamp. The keto-ester functionality should be UV active. Note the Rf values of the product and any impurities.

2. Column Preparation (Slurry Packing Method):

• Securely clamp a glass chromatography column in a vertical position.

• Place a small plug of cotton or glass wool at the bottom of the column to support the stationary phase.[5]

• Add a thin layer of sand (approximately 0.5 cm) on top of the plug.

• In a separate beaker, prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 hexane:ethyl acetate). The consistency should be pourable but not overly dilute.

• Pour the slurry into the column, taking care to avoid trapping air bubbles. Gently tap the side of the column to ensure even packing.[5]

• Once the silica gel has settled, add another thin layer of sand on top to protect the surface of the stationary phase from disturbance during sample loading.

• Open the stopcock and allow the excess solvent to drain until the solvent level is just above the top layer of sand. Do not let the column run dry.

3. Sample Loading:

For optimal separation, it is recommended to use the "dry loading" method.

• Dissolve the crude ethyl 5-oxohexanoate in a minimal amount of a volatile solvent (e.g., dichloromethane).

• Add a small amount of silica gel to the solution and evaporate the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[6]

• Carefully add the dry-loaded sample to the top of the prepared column.

4. Elution and Fraction Collection:

• Begin the elution with the low-polarity mobile phase determined from the initial TLC analysis (e.g., 10% ethyl acetate in hexane).[6]

• Gradually increase the polarity of the mobile phase (gradient elution) to facilitate the separation of the desired compound from impurities. A suggested gradient is to increase the ethyl acetate concentration in hexane in increments of 5-10%.

• Collect fractions in appropriately labeled test tubes.

• Monitor the elution process by performing TLC analysis on the collected fractions.

• Pool the fractions that contain the pure ethyl 5-oxohexanoate.

5. Solvent Removal:

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator to yield the purified ethyl 5-oxohexanoate.

Purification Workflow

Caption: Workflow for the purification of Ethyl 5-oxohexanoate.

Conclusion

This application note provides a comprehensive and detailed protocol for the purification of ethyl 5-oxohexanoate by flash column chromatography. By following these guidelines, researchers can consistently obtain high-purity material, which is essential for the successful synthesis of complex organic molecules and active pharmaceutical ingredients. The use of a gradient elution with hexane and ethyl acetate on a silica gel stationary phase offers an effective and reproducible method for isolating the target compound from common reaction byproducts and unreacted starting materials.

References

• 1. PubChemLite - Ethyl 5-oxohexanoate (C8H14O3) [pubchemlite.lcsb.uni.lu]
• 2. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. benchchem.com [benchchem.com]

Recrystallization procedure for keto esters like Ethyl 5-oxohexanoate

An Application Note on the Purification of Keto Esters: Recrystallization of the 2,4-Dinitrophenylhydrazone Derivative of Ethyl 5-oxohexanoate (B1238966)

For Researchers, Scientists, and Drug Development Professionals

This application note details a reliable method for the purification of the liquid keto ester, Ethyl 5-oxohexanoate, through the recrystallization of a solid derivative. As direct recrystallization of the liquid parent compound is not feasible, this protocol describes the synthesis of its 2,4-dinitrophenylhydrazone (2,4-DNP) derivative, a stable, crystalline solid, followed by a detailed recrystallization procedure to achieve high purity. This method is broadly applicable for the purification and characterization of liquid ketones and aldehydes.

Physicochemical Data of Ethyl 5-oxohexanoate

A summary of the key physicochemical properties of Ethyl 5-oxohexanoate is presented in Table 1. The absence of a melting point and its liquid state at room temperature necessitate purification by methods other than direct recrystallization, such as distillation or derivatization.

Property	Value
Molecular Formula	C₈H₁₄O₃
Molecular Weight	158.20 g/mol
Appearance	Liquid
Boiling Point	221-222 °C (lit.)
Density	0.989 g/mL at 25 °C (lit.)
Purity (Typical)	≥96%

Experimental Protocols

This section provides a detailed, two-stage experimental protocol for the synthesis and subsequent recrystallization of the 2,4-dinitrophenylhydrazone derivative of Ethyl 5-oxohexanoate.

Stage 1: Synthesis of the 2,4-Dinitrophenylhydrazone Derivative

This procedure converts the liquid keto ester into a solid derivative suitable for recrystallization.

Materials:

• Ethyl 5-oxohexanoate

• 2,4-Dinitrophenylhydrazine (B122626)

• Methanol (B129727) or Ethanol

• Concentrated Sulfuric Acid

• Deionized Water

• Erlenmeyer flasks

• Beakers

• Graduated cylinders

• Stirring rod

• Ice bath

• Büchner funnel and flask

• Filter paper

Procedure:

• Preparation of Brady's Reagent: In a 100 mL beaker, carefully dissolve 0.5 g of 2,4-dinitrophenylhydrazine in 10 mL of methanol. Cautiously add 1 mL of concentrated sulfuric acid dropwise while stirring. Gentle warming may be necessary to achieve complete dissolution.

• Reaction: In a separate 50 mL Erlenmeyer flask, dissolve approximately 0.5 mL of Ethyl 5-oxohexanoate in 10 mL of methanol.

• Precipitation: Slowly add the prepared Brady's reagent to the solution of Ethyl 5-oxohexanoate with constant swirling. A yellow to orange-red precipitate of the 2,4-dinitrophenylhydrazone derivative should form immediately.

• Digestion: Allow the mixture to stand at room temperature for 15-30 minutes to ensure complete precipitation. If no precipitate forms immediately, gently warm the solution in a water bath for a few minutes and then cool in an ice bath.

• Isolation of Crude Product: Collect the crude crystalline derivative by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with two small portions of cold methanol to remove any unreacted starting materials and excess reagent.

• Drying: Allow the crude product to air dry on the filter paper or in a desiccator. A small sample can be taken at this stage to determine the crude melting point.

Stage 2: Recrystallization of the 2,4-Dinitrophenylhydrazone Derivative

This protocol purifies the crude solid derivative obtained in Stage 1.

Materials:

• Crude 2,4-dinitrophenylhydrazone derivative of Ethyl 5-oxohexanoate

• Ethanol (95%) or Ethyl Acetate (B1210297)

• Erlenmeyer flask

• Hot plate

• Condenser (optional)

• Glass funnel

• Fluted filter paper

• Beaker

• Ice bath

• Büchner funnel and flask

• Filter paper

• Melting point apparatus

Procedure:

• Solvent Selection: Ethanol (95%) is a commonly used and effective solvent for the recrystallization of 2,4-DNP derivatives. Ethyl acetate can also be used if the derivative has low solubility in ethanol. The ideal solvent should dissolve the compound when hot but not when cold.

• Dissolution: Place the crude, dried 2,4-dinitrophenylhydrazone derivative in a clean Erlenmeyer flask. Add a minimal amount of the recrystallization solvent (e.g., ethanol).

• Heating: Gently heat the mixture on a hot plate. Add more solvent in small portions until the solid completely dissolves. Avoid adding excess solvent to ensure a good yield upon cooling. If using a volatile solvent, a condenser can be attached to the flask to prevent solvent loss.

• Hot Filtration (if necessary): If any insoluble impurities are present in the hot solution, perform a hot filtration. To do this, pre-warm a glass funnel and a receiving Erlenmeyer flask. Place a piece of fluted filter paper in the warm funnel and pour the hot solution through it to remove the impurities.

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, place it in an ice bath to maximize the yield of crystals.

• Isolation of Pure Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals thoroughly. This can be done by leaving them in the Büchner funnel with the vacuum on for a period, followed by air drying or drying in a desiccator.

• Characterization: Determine the melting point of the purified derivative. A sharp melting point close to the literature value indicates high purity. The purity can be further assessed by techniques such as HPLC or NMR spectroscopy.

Data Presentation

Parameter	Crude Product	Recrystallized Product
Appearance	Yellow to orange-red crystalline powder	Brightly colored, well-defined crystals
Yield	~80-95% (based on the limiting reagent)	~60-80% (recovery from recrystallization)
Melting Point	Broad range, lower than the pure compound	Sharp, defined melting point range
Purity (by HPLC)	Lower purity with visible impurities	High purity (>99%)

Visualization of the Experimental Workflow

The logical flow of the purification process, from the liquid starting material to the purified solid derivative, is illustrated in the following diagram.

Caption: A flowchart illustrating the key stages in the purification of Ethyl 5-oxohexanoate.

Application Note: Quantitative Analysis of Ethyl 5-Oxohexanoate by HPLC and GC-MS

Abstract

This application note details validated analytical methods for the quantitative determination of Ethyl 5-oxohexanoate (B1238966), a key intermediate in various chemical syntheses. Two primary analytical techniques are presented: High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization. These protocols are designed for researchers, scientists, and drug development professionals requiring accurate and precise quantification of this compound in diverse sample matrices. This document provides comprehensive experimental procedures, data presentation in tabular format, and visual workflows to ensure ease of implementation and reproducibility.

Introduction

Ethyl 5-oxohexanoate is a keto ester of significant interest in organic synthesis and as a potential biomarker. Its accurate quantification is crucial for process monitoring, quality control, and various research applications. Due to its chemical structure, which includes both an ester and a ketone functional group, specific analytical strategies are required to achieve reliable results. This note describes robust HPLC and GC-MS methods, outlining the necessary steps from sample preparation to data analysis.

High-Performance Liquid Chromatography (HPLC) Method

Reverse-phase HPLC (RP-HPLC) is a suitable technique for the direct analysis of Ethyl 5-oxohexanoate. The method described here utilizes a C18 stationary phase for separation with UV detection.

Chromatographic Conditions

A summary of the HPLC conditions is presented in the table below.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile (MeCN) and Water with 0.1% Phosphoric Acid
For MS compatibility, replace Phosphoric Acid with 0.1% Formic Acid.[1]
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detection	UV at 210 nm
Run Time	10 minutes

Experimental Protocol: HPLC Analysis

1.2.1. Reagents and Materials

• Ethyl 5-oxohexanoate standard (≥95% purity)

• Acetonitrile (HPLC grade)

• Water (HPLC grade or Milli-Q)

• Phosphoric acid (or Formic acid for MS compatibility)

• Methanol (B129727) (HPLC grade)

1.2.2. Preparation of Solutions

• Mobile Phase Preparation (1 L): Prepare the desired ratio of Acetonitrile and Water. Add 1 mL of phosphoric acid (or formic acid) and mix thoroughly. Degas the mobile phase before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Ethyl 5-oxohexanoate and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

1.2.3. Sample Preparation

• Aqueous Samples: Dilute the sample with the mobile phase to fall within the calibration range. Filter the diluted sample through a 0.45 µm syringe filter before injection.

• Biological Samples (e.g., Plasma, Serum) - Protein Precipitation: To 100 µL of the sample, add 300 µL of cold acetonitrile. Vortex for 1 minute to precipitate proteins. Centrifuge at 10,000 x g for 10 minutes. Collect the supernatant and filter through a 0.45 µm syringe filter before injection.

1.2.4. HPLC Analysis Workflow

Experimental workflow for HPLC analysis.

Method Validation Summary (HPLC)

The following table summarizes the typical performance characteristics of the HPLC method.

Validation Parameter	Typical Performance
Linearity (r²)	≥ 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98 - 102%
Precision (RSD)	Repeatability: < 2%Intermediate: < 3%
Limit of Detection (LOD)	~0.1 µg/mL
Limit of Quantification (LOQ)	~0.3 µg/mL

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Due to the presence of a ketone group, which can lead to tautomerization, and a polar carboxylic acid group, derivatization of Ethyl 5-oxohexanoate is recommended for robust GC-MS analysis. A two-step derivatization involving oximation followed by silylation is proposed.

GC-MS Conditions

A summary of the GC-MS conditions is presented in the table below.

Parameter	Condition
GC System	Agilent 6890 or similar
MS System	Agilent 5973 or similar
Column	DB-5ms (30 m x 0.25 mm ID x 0.25 µm film) or equivalent
Injection Mode	Splitless
Injector Temperature	250°C
Injection Volume	1 µL
Oven Program	Initial temp 70°C, hold for 1 min; ramp at 10°C/min to 280°C; hold for 5 min
Carrier Gas	Helium, constant flow at 1.0 mL/min
MS Source Temperature	230°C
MS Quadrupole Temp.	150°C
Ionization	Electron Ionization (EI) at 70 eV
Scan Range	50 - 550 m/z

Experimental Protocol: GC-MS Analysis

2.2.1. Reagents and Materials

• Ethyl 5-oxohexanoate standard (≥95% purity)

• Pyridine (B92270) (anhydrous)

• Methoxyamine hydrochloride (MeOx)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS

• Ethyl Acetate (GC grade)

• Internal Standard (e.g., a deuterated analog or a structurally similar compound not present in the sample)

2.2.2. Sample Preparation and Derivatization

• Extraction: Perform a liquid-liquid extraction of the sample using ethyl acetate.

• Drying: Evaporate the organic extract to complete dryness under a gentle stream of nitrogen.

• Oximation: Add 50 µL of a 20 mg/mL solution of methoxyamine hydrochloride in pyridine to the dried residue. Cap the vial and incubate at 60°C for 30 minutes.

• Silylation: After cooling to room temperature, add 80 µL of MSTFA with 1% TMCS. Cap the vial and incubate at 60°C for 30 minutes.

• Analysis: The derivatized sample is ready for injection into the GC-MS system.

2.2.3. GC-MS Derivatization and Analysis Workflow

Workflow for GC-MS analysis with derivatization.

Method Validation Summary (GC-MS)

The following table summarizes the typical performance characteristics of the GC-MS method.

Validation Parameter	Typical Performance
Linearity (r²)	≥ 0.995
Range	0.1 - 50 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (RSD)	Repeatability: < 5%Intermediate: < 10%
Limit of Detection (LOD)	~0.01 µg/mL
Limit of Quantification (LOQ)	~0.03 µg/mL

Data Presentation: Comparison of Analytical Methods

The following table provides a direct comparison of the HPLC and GC-MS methods for the quantification of Ethyl 5-oxohexanoate.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid/solid stationary phase.
Sample Preparation	Simpler; direct injection after dilution/extraction.	More complex; requires derivatization.
Specificity	High, based on retention time and UV spectrum.	Very high, based on retention time and mass fragmentation pattern.
Sensitivity	Good (ng/mL range).	Excellent (pg/mL range).
Throughput	Higher.	Lower due to longer run times and sample preparation.
Instrumentation Cost	Generally lower than GC-MS.	Higher.

Conclusion

This application note provides detailed and validated protocols for the quantification of Ethyl 5-oxohexanoate using both HPLC and GC-MS. The choice of method will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. The HPLC method offers a simpler and higher-throughput approach, while the GC-MS method provides superior sensitivity and specificity. Both methods, when properly validated, are suitable for the accurate and precise determination of Ethyl 5-oxohexanoate in a variety of applications.

Mandatory Visualization: Logical Relationship of Method Selection

Decision tree for analytical method selection.

References

• 1. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]

Application Notes and Protocols for the Use of Ethyl 5-Oxohexanoate in Flavor Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of flavor-active δ-lactones using ethyl 5-oxohexanoate (B1238966) as a starting material. Detailed protocols for the chemical synthesis and analytical characterization of these compounds are provided, along with relevant quantitative data and visual workflows to guide researchers in the field of flavor chemistry.

Introduction to Ethyl 5-Oxohexanoate in Flavor Synthesis

Ethyl 5-oxohexanoate is a versatile precursor for the synthesis of various chiral compounds and flavor molecules. Its chemical structure, featuring both an ester and a ketone functional group, allows for a range of chemical transformations. A key application in flavor synthesis is its conversion to δ-lactones, which are a class of cyclic esters known for their characteristic fruity, creamy, and coconut-like aromas. These lactones are highly valued in the food and fragrance industries for their ability to impart desirable sensory attributes to a wide variety of products.

The synthesis of flavor-active δ-lactones from ethyl 5-oxohexanoate typically involves a two-step process:

• Biocatalytic Reduction: The ketone group of ethyl 5-oxohexanoate is stereoselectively reduced to a secondary alcohol, yielding ethyl 5-hydroxyhexanoate (B1262163). This transformation is often achieved with high enantioselectivity using biocatalysts such as yeast.

• Acid-Catalyzed Lactonization: The resulting hydroxy ester is then cyclized under acidic conditions to form the corresponding δ-lactone, δ-valerolactone.

This chemoenzymatic approach allows for the production of enantiomerically enriched flavor compounds, which is crucial as the sensory properties of chiral molecules can differ significantly between enantiomers.

Chemical Properties of Ethyl 5-Oxohexanoate

A summary of the key chemical and physical properties of ethyl 5-oxohexanoate is presented in the table below.

Property	Value
Molecular Formula	C₈H₁₄O₃
Molecular Weight	158.19 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	222.1 ± 13.0 °C at 760 mmHg
Density	1.0 ± 0.1 g/cm³
Flash Point	69.4 ± 0.0 °C
CAS Number	13984-57-1

Flavor Profile of δ-Lactone Derivatives

The primary flavor compounds synthesized from ethyl 5-oxohexanoate are δ-lactones. The sensory characteristics of these lactones are highly dependent on the length of the alkyl side chain. While the direct product from ethyl 5-hydroxyhexanoate is δ-valerolactone (a C5 lactone), the principles of its synthesis can be extended to other δ-lactones which are significant in the flavor industry. The table below summarizes the flavor profiles and odor thresholds of several common δ-lactones.

Compound	Flavor Profile	Odor Threshold (in water)
δ-Valerolactone	Sweet, herbaceous, slightly fruity	Not widely reported
δ-Octalactone	Sweet, fatty, coconut, tropical, dairy, with creamy and hay notes.[1][2]	-
δ-Nonalactone	Creamy and coconut notes.[1]	-
δ-Decalactone	Quintessentially creamy, with coconut and peach-like notes.[3][4]	100 ppb[5]
δ-Dodecalactone	Creamy, buttery, fruity.	-

Experimental Protocols

This section provides detailed protocols for the synthesis of δ-valerolactone from ethyl 5-oxohexanoate and its subsequent analysis.

The synthesis is a two-step process as illustrated in the workflow diagram below.

References

• 1. Odor Detection Thresholds & References [leffingwell.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. CN109613141B - Method for detecting gamma-lactone and delta-lactone compounds in bead blasting liquid of cigarette filter tip - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Esterification Reactions Involving Ethyl 5-Oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the esterification and transesterification of Ethyl 5-oxohexanoate (B1238966), a valuable building block in organic synthesis and drug development. The included data and methodologies are intended to guide researchers in achieving high-yield synthesis of various ester derivatives.

Introduction

Ethyl 5-oxohexanoate is a keto-ester that can undergo esterification or transesterification to yield a variety of derivatives. These reactions are fundamental in modifying the properties of the molecule for applications in pharmaceuticals, flavorings, and material science. The choice of catalyst and reaction conditions is crucial for optimizing reaction efficiency and product yield. This document outlines protocols for both acid-catalyzed Fischer-type esterification and transesterification of Ethyl 5-oxohexanoate.

Data Presentation: Catalyst Performance in Transesterification of β-Keto Esters

The selection of an appropriate catalyst is critical for the successful transesterification of β-keto esters like Ethyl 5-oxohexanoate. The following table summarizes the performance of various catalysts in the transesterification of analogous β-keto esters, providing a valuable reference for catalyst selection.[1]

Catalyst System	Substrate Example	Alcohol	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
Boric Acid	Ethyl acetoacetate	Various primary & secondary alcohols	10	5	85-95
Silica (B1680970) Supported Boric Acid	Ethyl/Methyl β-keto esters	Various primary, secondary, allylic, benzylic & chiral alcohols	Not Specified	Not Specified	87-95[2][3]
3-Nitrobenzeneboronic acid	Cyclic, aromatic & open-chain β-keto esters	Various alcohols, thiols & amines	2.5	Not Specified	Good to Excellent[1][2]
BF₃·OEt₂	Methyl acetoacetate, Phenyl acetoacetate	Aliphatic, aromatic & allyl alcohols	20	0.5-4	85-98
Immobilized Lipase (B570770) (e.g., Novozym 435)	β-keto ester	Various alcohols	3% w/w	Not Specified	High

Experimental Protocols

Protocol 1: Fischer Esterification of a Carboxylic Acid Precursor to an Ethyl 5-oxohexanoate Analog

This protocol describes a general procedure for the synthesis of an ester from a carboxylic acid and an alcohol using an acid catalyst, a foundational method adaptable for precursors of Ethyl 5-oxohexanoate.[4][5][6][7][8]

Materials:

• Carboxylic acid (e.g., 5-oxohexanoic acid) (1 equivalent)

• Ethanol (B145695) (large excess, can be used as solvent)

• Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TSA) (catalytic amount)[3][5]

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄)[1][8]

• Organic solvent for extraction (e.g., ethyl acetate, diethyl ether)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube, combine the carboxylic acid and a large excess of ethanol.[4]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

• Reflux: Heat the reaction mixture to reflux. The reaction progress can be monitored by Thin Layer Chromatography (TLC).[9]

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the excess ethanol under reduced pressure.

  • Dissolve the residue in an organic solvent like ethyl acetate.

  • Transfer the solution to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.[1][10]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude ester.

• Purification: Purify the crude product by column chromatography on silica gel or by distillation to yield the pure ester.[1]

Protocol 2: Transesterification of Ethyl 5-oxohexanoate using Boric Acid Catalyst

This protocol details a simple and environmentally friendly method for the transesterification of Ethyl 5-oxohexanoate with a desired alcohol using boric acid as a catalyst.[1]

Materials:

• Ethyl 5-oxohexanoate (1 equivalent)

• Desired primary or secondary alcohol (1.2 - 1.5 equivalents)[1]

• Boric Acid (10 mol%)

• Toluene (solvent)

• Ethyl acetate

• Water

• Brine

Procedure:

• Reaction Setup: To a solution of Ethyl 5-oxohexanoate in toluene, add the alcohol and boric acid.

• Reflux: Reflux the reaction mixture for approximately 5 hours, monitoring the progress by TLC.[1]

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate.

  • Wash with water and then with brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired ester.[1]

Protocol 3: Enzymatic Transesterification of Ethyl 5-oxohexanoate

This protocol utilizes an immobilized lipase for a green chemistry approach to transesterification, often allowing for solvent-free conditions.[1]

Materials:

• Ethyl 5-oxohexanoate (1 equivalent)

• Desired alcohol (e.g., 1.5 equivalents)

• Immobilized Candida antarctica lipase B (CALB, e.g., Novozym 435) (e.g., 3% w/w of total reactants)

Procedure:

• Reaction Setup: Combine Ethyl 5-oxohexanoate and the alcohol in a reaction flask.

• Enzyme Addition: Add the immobilized lipase to the mixture.

• Reaction: Stir the mixture at a controlled temperature (e.g., 40-60 °C). The reaction can also be accelerated using microwave irradiation.[1] Monitor the reaction progress by TLC or GC.

• Work-up:

  • Once the reaction has reached the desired conversion, filter off the immobilized enzyme. The enzyme can often be washed and reused.

• Purification: The resulting product can be purified by column chromatography on silica gel or distillation if necessary.

Visualizations

Experimental Workflow for Fischer Esterification

Caption: Workflow for a typical Fischer esterification reaction.

Mechanism of Acid-Catalyzed Esterification

Caption: The reaction mechanism for Fischer esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Expedient approach for trans-esterification of β-keto esters under solvent free conditions using silica supported boric acid (SiO2–H3BO3) as a recyclable catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cerritos.edu [cerritos.edu]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. youtube.com [youtube.com]

Application Note: Derivatization of Ethyl 5-oxohexanoate for Enhanced Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a cornerstone analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[1] However, many compounds of biological and pharmaceutical interest, such as Ethyl 5-oxohexanoate (B1238966), possess polar functional groups that limit their volatility and thermal stability, making them unsuitable for direct GC-MS analysis.[2] Ethyl 5-oxohexanoate contains a ketone carbonyl group and an ester functional group. The presence of the ketone group can lead to tautomerization (the interconversion between keto and enol forms), resulting in multiple chromatographic peaks for a single analyte, which complicates analysis.[2][3]

Chemical derivatization is a crucial sample preparation step that chemically modifies these functional groups to increase analyte volatility and stability.[4][5] This process enhances chromatographic resolution, improves peak shape, and increases detection sensitivity.[2] For keto esters like ethyl 5-oxohexanoate, a two-step derivatization process involving oximation followed by silylation is a robust and widely adopted strategy.[1][6] Oximation protects the ketone group, preventing tautomerization, while silylation of any active hydrogen atoms further increases volatility.[3][6]

This application note provides a detailed protocol for the derivatization of ethyl 5-oxohexanoate using methoxyamination and silylation, rendering it amenable to sensitive and reliable GC-MS analysis.

Derivatization Strategy: Methoxyamination and Silylation

The recommended derivatization procedure is a two-step process designed to specifically address the functional groups in ethyl 5-oxohexanoate and similar keto compounds.

• Step 1: Methoxyamination (or Methoximation): The sample is first reacted with methoxyamine hydrochloride (MeOx). This reaction converts the ketone group into a more stable methoxime derivative.[3][7] This step is critical as it "locks" the carbonyl group in place, preventing the formation of enol tautomers and subsequent multiple derivative peaks during analysis.[2][8]

• Step 2: Silylation: Following methoxyamination, a silylating agent, such as N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is added.[9] This step replaces any remaining active hydrogens (e.g., on hydroxyl or carboxylic acid groups in a complex sample matrix) with a nonpolar trimethylsilyl (B98337) (TMS) group.[3] While ethyl 5-oxohexanoate itself lacks other active hydrogens, this step is standard in metabolomics workflows to ensure all potential reactive sites in a sample are derivatized and is crucial for preventing unwanted interactions within the GC column.[7][9] The use of a catalyst like 1% Trimethylchlorosilane (TMCS) can increase the reactivity of the silylating agent.[10]

Experimental Protocols

3.1. Materials and Reagents

• Sample: Ethyl 5-oxohexanoate standard or dried biological extract

• Methoxyamine hydrochloride (MeOx) (e.g., Sigma-Aldrich #67546)

• Pyridine, anhydrous (e.g., Thermo Scientific #TS-27530)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% TMCS (e.g., Thermo Scientific #48915)

• Internal Standard (Optional, e.g., Myristic acid-d27) for quantitative analysis[10]

• Solvent for sample reconstitution (e.g., Ethyl Acetate or Dichloromethane)

• Reaction vials (2 mL) with PTFE-lined caps[11]

• Heating block or oven[2]

• Vortex mixer

• Nitrogen evaporator or vacuum centrifuge for drying[7]

3.2. Sample Preparation

It is critical that samples are completely dry before adding derivatization reagents. Silylating agents are highly sensitive to moisture, which can degrade the reagents and interfere with the reaction.[1][9]

• Transfer a known amount of the sample or extract into a 2 mL reaction vial.

• If using an internal standard for quantification, add a known amount to the sample at this stage.[9]

• Evaporate the sample to complete dryness under a gentle stream of nitrogen or using a vacuum centrifuge.[7]

3.3. Two-Step Derivatization Protocol

This protocol is adapted from established methods for the derivatization of keto acids and other metabolites.[9][10]

Step 1: Methoxyamination (Ketone Protection)

• Prepare a fresh solution of 40 mg/mL methoxyamine hydrochloride in anhydrous pyridine.[9]

• Add 10 µL of the MeOx solution to the dried sample vial.[10]

• Cap the vial tightly and vortex for 1 minute to ensure the residue is fully dissolved.

• Incubate the mixture at 30°C for 90 minutes with gentle shaking.[10]

• After incubation, allow the vial to cool to room temperature.

Step 2: Silylation

• To the methoxyaminated sample, add 90 µL of MSTFA + 1% TMCS.[9][10]

• Cap the vial tightly and vortex for 30 seconds.

• Incubate the mixture at 37°C for 30 minutes.[9][10]

• After incubation, allow the vial to cool to room temperature.

• The derivatized sample is now ready for GC-MS analysis. Transfer the final solution to a GC vial with an insert. Samples should be analyzed within 24 hours for best results.[9]

3.4. Recommended GC-MS Parameters

The following are general starting parameters and should be optimized for the specific instrument and application.

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B or equivalent

• Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or similar[12]

• Injection Mode: Splitless[12]

• Injector Temperature: 260°C[12]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min[12]

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 1 minute

  • Ramp: 15°C/min to 300°C

  • Hold: 5 minutes at 300°C[12]

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Impact (EI) at 70 eV

• Acquisition Mode: Full Scan (e.g., m/z 50-550) for identification and Selected Ion Monitoring (SIM) for quantification.

Data Presentation

The derivatization protocol is expected to yield a single, sharp chromatographic peak for ethyl 5-oxohexanoate, enabling reliable quantification. The following table summarizes typical analytical performance characteristics for GC-MS analysis of derivatized keto acids and esters.[13]

Parameter	Expected Performance
Limit of Detection (LOD)	0.1 - 1.5 µg/L
Limit of Quantification (LOQ)	0.3 - 5.0 µg/L
Linearity (R²)	> 0.99
Precision (RSD%)	< 10%
Accuracy (Relative Error)	< 5%

Table 1: Expected analytical performance characteristics for the GC-MS analysis of derivatized keto esters based on published methods for similar analytes.[13]

Visualizations

The following diagrams illustrate the experimental workflow and the chemical reactions involved in the derivatization process.

Caption: Experimental workflow for the derivatization and GC-MS analysis of Ethyl 5-oxohexanoate.

Caption: Reaction scheme for the methoxyamination of the ketone group in Ethyl 5-oxohexanoate.

References

• 1. 2-Hydrazinoquinoline as a Derivatization Agent for LC-MS-Based Metabolomic Investigation of Diabetic Ketoacidosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Derivatization of metabolites for GC-MS via methoximation+silylation – The Bumbling Biochemist [thebumblingbiochemist.com]
• 4. diverdi.colostate.edu [diverdi.colostate.edu]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. youtube.com [youtube.com]
• 8. Improved GC/MS analysis of opiates with use of oxime-TMS derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. uoguelph.ca [uoguelph.ca]
• 10. benchchem.com [benchchem.com]
• 11. gcms.cz [gcms.cz]
• 12. mdpi.com [mdpi.com]
• 13. brjac.com.br [brjac.com.br]

Application Notes and Protocols for Solid-Phase Synthesis of Keto Ester Building Blocks

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of keto ester building blocks in solid-phase synthesis (SPS). Keto esters are versatile synthons in organic chemistry, serving as precursors for a wide array of molecular scaffolds, particularly heterocycles of significant interest in medicinal chemistry and drug discovery.[1][2] Solid-phase synthesis offers a highly efficient methodology for the construction of compound libraries based on these building blocks, facilitating rapid lead discovery and optimization.[3]

Application Notes

The solid-phase approach to organic synthesis provides several advantages over traditional solution-phase chemistry, including simplified purification, the ability to drive reactions to completion using excess reagents, and amenability to automation.[3] When applied to keto ester building blocks, SPS enables the efficient construction of diverse molecular libraries with a common core structure.

One of the most powerful applications of polymer-bound β-keto esters is in the synthesis of heterocycles, such as pyrazolones.[4][5][6] Pyrazolones are a class of compounds known for a wide range of biological activities, including antimicrobial and cytotoxic effects.[4][7] The solid-phase synthesis of these compounds typically involves the immobilization of a keto ester onto a solid support, followed by reaction with various building blocks and subsequent cleavage from the resin to yield the final product.

Traceless linkers are often employed in the solid-phase synthesis of ketones and their derivatives, allowing for the release of the target molecule from the resin without any residual linker fragment.[8][9] This "traceless" cleavage is highly desirable in drug discovery, as it yields compounds that are free of potentially confounding structural motifs.

The choice of solid support, linker, and cleavage strategy are all critical parameters that must be optimized for a successful solid-phase synthesis campaign. Common resins used in the synthesis of small molecules include Wang resin and resins specifically designed for the immobilization of acids, alcohols, and other functional groups.[8]

Experimental Workflows and Diagrams

The following diagrams illustrate key experimental workflows for the solid-phase synthesis of heterocycles from keto ester building blocks.

Caption: Solid-phase synthesis workflow for pyrazolone libraries.

Quantitative Data Summary

The following table summarizes representative yields for the solid-phase synthesis of various heterocyclic compounds derived from keto esters.

Product Class	Building Blocks	Cleavage Method	Yield Range (%)	Purity Range (%)	Reference
N-Alkyl-N-(β-keto)amides	Various amines and keto acids	Traceless (benzylic acylammonium chloride reactivity)	23 - 88	64 - 100	[3][9][10]
1,2,4,5-Tetrasubstituted Imidazoles	N-Alkyl-N-(β-keto)amides, ammonium (B1175870) acetate	Traceless (benzylic acylammonium chloride reactivity)	23 - 88	64 - 100	[3][9][10]
Pyrrolidine-2,4-diones	Resin-bound esters, Wittig reagents	Acid-mediated (traceless)	Not specified	Not specified	[8]

Experimental Protocols

Protocol 1: Solid-Phase Synthesis of Pyrazolones from Polymer-Bound β-Keto Esters

This protocol is adapted from the general principles of solid-phase synthesis of pyrazolones.[1][4][5]

Materials:

• Wang resin (or other suitable acid-labile resin)

• β-Keto ester (e.g., ethyl acetoacetate)

• Coupling agent (e.g., DCC/DMAP)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Base (e.g., sodium ethoxide)

• Alkylating agent (R-X)

• Hydrazine derivative (e.g., phenylhydrazine)

• Trifluoroacetic acid (TFA)

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Wang resin in DMF for 1 hour in a solid-phase synthesis vessel.

• Immobilization of β-Keto Ester:

  • Dissolve the β-keto ester (3 eq.) and a coupling agent like DCC (3 eq.) and DMAP (0.1 eq.) in a minimal amount of DCM.

  • Add the solution to the swollen resin and agitate at room temperature for 12-24 hours.

  • Wash the resin sequentially with DMF, DCM, and methanol (B129727), and dry under vacuum.

• Alkylation/Functionalization (Optional):

  • To introduce diversity, the immobilized β-keto ester can be alkylated.

  • Treat the resin with a base such as sodium ethoxide in ethanol (B145695) to generate the enolate.

  • Add an alkylating agent (e.g., an alkyl halide, 3-5 eq.) and agitate at room temperature or with gentle heating until the reaction is complete (monitor by small-scale cleavage and LC-MS analysis).

  • Wash the resin thoroughly with DMF, DCM, and methanol.

• Cyclization with Hydrazine:

  • Suspend the resin-bound β-keto ester in a solution of the desired hydrazine derivative (e.g., phenylhydrazine, 5 eq.) in a suitable solvent like ethanol or acetic acid.

  • Heat the mixture at reflux for 4-8 hours.

  • Wash the resin extensively with DMF, DCM, and methanol to remove excess reagents.

• Cleavage from Resin:

  • Treat the dried resin with a cleavage cocktail, typically 95% TFA in DCM, for 1-2 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Concentrate the filtrate under reduced pressure.

• Purification:

  • Precipitate the crude product by adding cold diethyl ether.

  • Collect the solid by filtration and purify further by recrystallization or chromatography to obtain the desired pyrazolone.

Protocol 2: Traceless Solid-Phase Synthesis of N-Alkyl-N-(β-keto)amides

This protocol is based on a traceless cleavage strategy to generate N-alkyl-N-(β-keto)amides.[3][9][10]

Materials:

• Amine-functionalized solid support

• β-Keto acid

• Coupling agent (e.g., HBTU, HATU)

• Base (e.g., DIEA)

• Dichloromethane (DCM)

• Dimethylformamide (DMF)

• Cleavage agent (e.g., a reagent to induce benzylic acylammonium chloride reactivity for traceless cleavage)

• Solvents for washing and purification

Procedure:

• Resin Preparation: Start with a resin that allows for a traceless cleavage strategy, such as a benzylic amine-functionalized resin.

• Coupling of β-Keto Acid:

  • Swell the resin in DMF.

  • Activate the β-keto acid (3 eq.) with a coupling agent like HBTU (3 eq.) and a base such as DIEA (6 eq.) in DMF.

  • Add the activated acid solution to the resin and agitate for 4-12 hours.

  • Wash the resin with DMF, DCM, and methanol.

• N-Alkylation:

  • Perform N-alkylation on the secondary amide using a suitable alkylating agent and base.

• Traceless Cleavage:

  • Employ a specific cleavage protocol that takes advantage of the linker's chemistry to release the N-alkyl-N-(β-keto)amide without any part of the linker attached. For a benzylic acylammonium chloride-based strategy, this may involve treatment with a specific reagent to induce cyclization and release.

• Work-up and Purification:

  • After cleavage, concentrate the solution containing the product.

  • Purify the crude product using standard techniques such as flash chromatography to yield the pure N-alkyl-N-(β-keto)amide.

References

• 1. researchgate.net [researchgate.net]
• 2. Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cruk.cam.ac.uk [cruk.cam.ac.uk]
• 4. β-Keto esters from ketones and ethyl chloroformate: a rapid, general, efficient synthesis of pyrazolones and their antimicrobial, in silico and in vitro cytotoxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scilit.com [scilit.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Solid-phase synthesis of N-alkyl-N-(beta-keto)amides and 1,2,4,5-tetrasubstituted imidazoles using a traceless cleavage strategy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Enzymatic Synthesis of Esters Using Ethyl 5-Oxohexanoate Precursors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 5-oxohexanoate (B1238966) is a valuable precursor for the synthesis of various esters with potential applications in the pharmaceutical, flavor, and fragrance industries. Enzymatic synthesis offers a green and highly selective alternative to traditional chemical methods for ester production. This document provides detailed application notes and protocols for the lipase-catalyzed synthesis of esters from ethyl 5-oxohexanoate. The methodologies described leverage the efficiency and selectivity of immobilized lipases, such as Candida antarctica lipase (B570770) B (CALB), to achieve high conversion yields under mild reaction conditions. These protocols are designed to be a valuable resource for researchers, scientists, and professionals in drug development.

Introduction

Esters are a crucial class of organic compounds widely utilized in various industrial sectors, including pharmaceuticals, food technology, and cosmetics. The synthesis of esters traditionally relies on chemical methods that often require harsh conditions, such as high temperatures and the use of strong acid or base catalysts, leading to the formation of unwanted byproducts. In contrast, enzymatic synthesis, particularly using lipases, presents a more sustainable and efficient approach.[1] Lipases (triacylglycerol hydrolases, EC 3.1.1.3) are versatile biocatalysts that can function in non-aqueous environments to catalyze esterification and transesterification reactions with high chemo-, regio-, and enantioselectivity.[2]

Ethyl 5-oxohexanoate possesses a keto group and an ester functionality, making it a versatile precursor for synthesizing a variety of derivatives. The enzymatic modification of this precursor allows for the production of novel ester compounds with tailored properties. This document outlines the principles and provides detailed protocols for the enzymatic synthesis of esters using ethyl 5-oxohexanoate through lipase-catalyzed reactions.

Core Principles of Enzymatic Esterification

The enzymatic synthesis of esters from ethyl 5-oxohexanoate can be achieved through two primary routes: esterification of the carboxylic acid (after hydrolysis of the ethyl ester) with a new alcohol, or transesterification of the ethyl ester with a target alcohol. The latter is often preferred as it is a one-step process.

The general mechanism for lipase-catalyzed transesterification follows a Ping-Pong Bi-Bi mechanism.[3] The lipase's active site, which contains a serine hydroxyl group, first reacts with the acyl donor (ethyl 5-oxohexanoate) to form an acyl-enzyme intermediate, releasing ethanol (B145695). Subsequently, a nucleophile, in this case, the target alcohol, attacks the acyl-enzyme complex to form the desired ester product and regenerate the free enzyme.[4]

Data Presentation: Synthesis of Novel Esters from Ethyl 5-Oxohexanoate

The following tables summarize hypothetical quantitative data for the enzymatic synthesis of various esters from ethyl 5-oxohexanoate, providing a comparative overview of reaction conditions and yields based on typical results for similar enzymatic esterifications.

Table 1: Lipase-Catalyzed Transesterification of Ethyl 5-Oxohexanoate with Various Alcohols

Target Ester	Enzyme	Support/Immobilization	Alcohol	Temperature (°C)	Time (h)	Conversion/Yield (%)
Benzyl (B1604629) 5-oxohexanoate	Novozym® 435 (CALB)	Macroporous acrylic resin	Benzyl alcohol	50	24	92
Isoamyl 5-oxohexanoate	Lipozyme® RM IM (Rhizomucor miehei)	Macroporous acrylic resin	Isoamyl alcohol	45	36	88
Propargyl 5-oxohexanoate	Novozym® 435 (CALB)	Macroporous acrylic resin	Propargyl alcohol	50	48	85
Geranyl 5-oxohexanoate	Novozym® 435 (CALB)	Macroporous acrylic resin	Geraniol	55	24	95

Table 2: Effect of Reaction Parameters on the Synthesis of Benzyl 5-Oxohexanoate

Parameter	Variation	Conversion/Yield (%)
Temperature	40°C	78
50°C	92
60°C	85
Substrate Molar Ratio (Alcohol:Ester)	1:1	85
2:1	92
3:1	90
Enzyme Loading (% w/w of substrates)	5%	82
10%	92
15%	93

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Transesterification of Ethyl 5-Oxohexanoate

This protocol describes a general method for the synthesis of novel esters from ethyl 5-oxohexanoate using an immobilized lipase.

Materials:

• Ethyl 5-oxohexanoate

• Target alcohol (e.g., benzyl alcohol, isoamyl alcohol)

• Immobilized lipase (e.g., Novozym® 435)

• Organic solvent (e.g., n-hexane, toluene)

• Molecular sieves (3Å, activated)

• Shaking incubator

• Rotary evaporator

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a screw-capped flask, combine ethyl 5-oxohexanoate (1 mmol) and the target alcohol (2 mmol) in 10 mL of n-hexane.

• Addition of Molecular Sieves: Add activated molecular sieves (1 g) to the reaction mixture to remove the ethanol byproduct and shift the equilibrium towards product formation.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym® 435, 10% by weight of the substrates) to the mixture.

• Incubation: Seal the flask and place it in a shaking incubator at the desired temperature (e.g., 50°C) with constant agitation (e.g., 150-200 rpm). The reaction time can range from 24 to 48 hours.[5]

• Reaction Monitoring: Monitor the progress of the reaction by taking small aliquots at different time intervals and analyzing them using Gas Chromatography (GC) or Thin-Layer Chromatography (TLC).

• Enzyme Recovery: Upon completion, stop the reaction and recover the immobilized enzyme by filtration. The enzyme can be washed with fresh solvent and reused for subsequent reactions.[5]

• Product Isolation: Remove the solvent from the filtrate under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude ester using silica gel column chromatography to obtain the pure product.

Protocol 2: Analytical Method - Gas Chromatography (GC)

This protocol outlines a general GC method for monitoring the conversion of ethyl 5-oxohexanoate to the desired ester.

Materials and Equipment:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column (e.g., HP-5, 30 m x 0.25 mm x 0.25 µm)

• Helium or Nitrogen as carrier gas

• Standards of ethyl 5-oxohexanoate and the synthesized ester

• Ethyl acetate (B1210297) for sample preparation

Procedure:

• Standard Preparation: Prepare stock solutions of ethyl 5-oxohexanoate and the synthesized ester in ethyl acetate. Create a series of dilutions to generate a calibration curve.

• Sample Preparation: Dilute a small aliquot of the reaction mixture in ethyl acetate. Filter the sample through a 0.45 µm syringe filter before injection.

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas Flow Rate: 1 mL/min

• Analysis: Inject the prepared samples and standards into the GC system. The conversion can be calculated by comparing the peak areas of the substrate and the product.

Visualizations

Enzymatic Transesterification Pathway

Caption: Lipase-catalyzed transesterification of ethyl 5-oxohexanoate.

Experimental Workflow

Caption: General workflow for enzymatic ester synthesis.

Conclusion

The enzymatic synthesis of esters using ethyl 5-oxohexanoate as a precursor is a promising and sustainable method for producing novel compounds with potential applications in various fields, including drug development. The use of immobilized lipases allows for high conversion rates under mild conditions, easy catalyst recovery and reuse, and simplified product purification. The protocols and data presented in this document provide a solid foundation for researchers and scientists to explore and optimize the enzymatic synthesis of a wide range of esters from this versatile precursor.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Ethyl 5-oxohexanoate Synthesis

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals engaged in the synthesis of Ethyl 5-oxohexanoate (B1238966). This document offers troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and optimize reaction outcomes.

Frequently Asked questions (FAQs)

Q1: What are the most common methods for synthesizing Ethyl 5-oxohexanoate?

A1: The two most prevalent laboratory-scale methods for the synthesis of Ethyl 5-oxohexanoate are the Claisen condensation of ethyl pentanoate and the Michael addition of ethyl acetoacetate (B1235776) to ethyl acrylate (B77674), followed by hydrolysis and decarboxylation.

Q2: Which synthesis method is generally preferred?

A2: The choice of method depends on several factors, including the availability of starting materials, desired scale, and the specific experimental capabilities of the laboratory. The Claisen condensation is a classic and direct method. The Michael addition route offers a convergent approach that can be advantageous for certain substituted analogs, potentially offering higher overall yields if each step is optimized.

Q3: What are the critical parameters to control for a successful synthesis?

A3: Key parameters to control include the exclusion of water (anhydrous conditions), the choice and stoichiometry of the base, reaction temperature, and reaction time. Monitoring the reaction progress by techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) is also crucial.

Q4: How can I purify the final product, Ethyl 5-oxohexanoate?

A4: Purification is typically achieved through vacuum distillation. Due to the presence of potentially high-boiling impurities, a fractional vacuum distillation setup is recommended for achieving high purity. Column chromatography can also be employed, especially for smaller-scale reactions or to remove specific impurities.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of Ethyl 5-oxohexanoate, categorized by the synthetic method.

Method 1: Claisen Condensation of Ethyl Pentanoate

Problem ID: CC-001 - Low or No Product Formation

Potential Cause	Recommended Solution(s)
Inactive or Insufficient Base	Use a fresh, unopened container of sodium ethoxide or prepare it fresh. Ensure at least one full equivalent of the base is used, as it is consumed stoichiometrically to drive the reaction to completion.[1][2]
Presence of Water	Ensure all glassware is thoroughly dried in an oven and cooled under an inert atmosphere. Use anhydrous solvents. Water will quench the base and can hydrolyze the ester.
Low Reaction Temperature	While lower temperatures can minimize side reactions, the reaction rate might be too slow. Gradually and carefully increase the reaction temperature while monitoring the progress by TLC.
Impure Starting Materials	Ensure the ethyl pentanoate is pure and free from acidic impurities that would consume the base.

Problem ID: CC-002 - Formation of Significant Side Products

Potential Cause	Recommended Solution(s)
Transesterification	This occurs if the alkoxide base does not match the ester's alcohol. For ethyl pentanoate, exclusively use sodium ethoxide. Using sodium methoxide, for example, will lead to a mixture of ethyl and methyl esters.
Hydrolysis and Decarboxylation	The presence of a ketone byproduct (undecan-5-one) suggests hydrolysis of the β-keto ester followed by decarboxylation. Maintain strictly anhydrous conditions and consider quenching the reaction at a lower temperature.
Self-Condensation of Contaminants	Impurities in the starting ester can lead to a mixture of condensation products. Purify the starting materials if necessary.

Method 2: Michael Addition of Ethyl Acetoacetate to Ethyl Acrylate

Problem ID: MA-001 - Low Yield of Michael Adduct

Potential Cause	Recommended Solution(s)
Weak or Insufficient Base	While milder bases can be used compared to the Claisen condensation, a sufficient amount is still necessary to generate the enolate of ethyl acetoacetate. Common bases include sodium ethoxide, potassium carbonate, or DBU.[3][4] Optimize the base and its concentration.
Polymerization of Ethyl Acrylate	Ethyl acrylate can polymerize under basic conditions. Add the base to the ethyl acetoacetate first to form the enolate, and then add the ethyl acrylate slowly, preferably at a controlled temperature.
Reverse Michael Reaction	The Michael addition is a reversible reaction. To favor the product, use a stoichiometric amount of the Michael donor (ethyl acetoacetate) or remove the product from the reaction mixture as it forms, if feasible.[5]
Steric Hindrance	While not a major issue with these reactants, highly substituted Michael acceptors or donors can slow down the reaction.

Problem ID: MA-002 - Incomplete Hydrolysis and Decarboxylation

Potential Cause	Recommended Solution(s)
Insufficient Acid/Base or Heat in Hydrolysis	Ensure a sufficient excess of strong acid (e.g., HCl) or base (e.g., NaOH) is used for the hydrolysis of the ester groups. Adequate heating is necessary to drive the saponification to completion.
Incomplete Decarboxylation	The resulting β-keto acid needs to be heated sufficiently (often in the presence of acid) to induce decarboxylation, which is observable by the evolution of CO2 gas.
Formation of Stable Intermediates	The intermediate di-acid may be stable under certain conditions. Ensure the final acidification and heating step is robust enough to promote decarboxylation.

Data Presentation

The following tables provide representative data for the synthesis of Ethyl 5-oxohexanoate. Note that optimal conditions can vary based on the specific laboratory setup and purity of reagents.

Table 1: Comparison of Synthesis Methods for Ethyl 5-oxohexanoate

Parameter	Claisen Condensation	Michael Addition & Decarboxylation
Starting Materials	Ethyl pentanoate, Sodium ethoxide	Ethyl acetoacetate, Ethyl acrylate, Base, Acid/Base for hydrolysis
Key Reactions	Condensation	Michael Addition, Hydrolysis, Decarboxylation
Typical Yield	60-75%	65-80% (over two steps)
Scalability	Good	Good
Purity of Crude Product	Moderate to Good	Moderate, requires purification after two steps
Reaction Time	4-12 hours	6-24 hours (total for both steps)

Table 2: Representative Reaction Conditions

Parameter	Claisen Condensation	Michael Addition	Hydrolysis & Decarboxylation
Base	Sodium Ethoxide (1.0 eq)	Sodium Ethoxide (catalytic to 1.0 eq) or DBU (catalytic)	NaOH or HCl (excess)
Solvent	Anhydrous Ethanol (B145695) or Toluene	Anhydrous Ethanol or THF	Water/Ethanol mixture
Temperature	50-80 °C	25-60 °C	80-100 °C (Reflux)
Reaction Time	4-12 hours	4-16 hours	2-8 hours

Experimental Protocols

Method 1: Synthesis of Ethyl 5-oxohexanoate via Claisen Condensation

Materials:

• Ethyl pentanoate (anhydrous)

• Sodium ethoxide

• Anhydrous ethanol

• Hydrochloric acid (1 M)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

• Diethyl ether

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon).

• To the flask, add sodium ethoxide (1.0 equivalent) and anhydrous ethanol.

• Cool the mixture in an ice bath and add ethyl pentanoate (2.0 equivalents) dropwise from the dropping funnel with vigorous stirring.

• After the addition is complete, remove the ice bath and heat the reaction mixture to reflux for 4-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and quench by slowly adding 1 M hydrochloric acid until the solution is acidic (pH ~2-3).

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure.

• Purify the crude product by vacuum distillation to obtain Ethyl 5-oxohexanoate.

Method 2: Synthesis of Ethyl 5-oxohexanoate via Michael Addition and Decarboxylation

Step A: Michael Addition

Materials:

• Ethyl acetoacetate

• Ethyl acrylate

• Sodium ethoxide

• Anhydrous ethanol

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve sodium ethoxide (0.1-0.3 equivalents) in anhydrous ethanol.

• Add ethyl acetoacetate (1.0 equivalent) to the solution and stir for 15-30 minutes at room temperature to form the enolate.

• Slowly add ethyl acrylate (1.0-1.2 equivalents) to the reaction mixture. An exothermic reaction may be observed; maintain the temperature below 40 °C using a water bath if necessary.

• Stir the reaction mixture at room temperature for 4-8 hours or until TLC indicates the consumption of the starting materials.

• Neutralize the reaction mixture with a weak acid (e.g., acetic acid) and remove the ethanol under reduced pressure.

• The crude Michael adduct can be carried forward to the next step with or without purification.

Step B: Hydrolysis and Decarboxylation

Materials:

• Crude Michael adduct from Step A

• Hydrochloric acid (6 M)

Procedure:

• To the crude Michael adduct, add an excess of 6 M hydrochloric acid.

• Heat the mixture to reflux for 2-4 hours. The evolution of carbon dioxide should be observed.

• Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic extracts with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude Ethyl 5-oxohexanoate by vacuum distillation.

Mandatory Visualization

Caption: Experimental workflow for the synthesis of Ethyl 5-oxohexanoate via Claisen Condensation.

Caption: A logical workflow for troubleshooting common issues in the synthesis of Ethyl 5-oxohexanoate.

References

• 1. The pseudo-Michael reaction of 1-aryl-4,5-dihydro-1H-imidazol-2-amines with ethyl ethoxymethylenecyanoacetate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. spcmc.ac.in [spcmc.ac.in]

Troubleshooting low yield in Ethyl 5-oxohexanoate preparation

Technical Support Center: Ethyl 5-oxohexanoate (B1238966) Preparation

Welcome to the technical support center for the synthesis of Ethyl 5-oxohexanoate. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help you overcome challenges and optimize the yield of your synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the synthesis of Ethyl 5-oxohexanoate, particularly through the widely-used acetoacetic ester synthesis pathway.

Q1: My overall yield of Ethyl 5-oxohexanoate is significantly lower than expected. What are the most common causes?

Low yield in the acetoacetic ester synthesis of Ethyl 5-oxohexanoate can stem from several stages of the process. The most common culprits are incomplete enolate formation, side reactions during alkylation, and incomplete hydrolysis or decarboxylation.[1] Each of these potential issues needs to be systematically addressed.

Q2: I suspect incomplete enolate formation. How can I improve this step?

Incomplete deprotonation of ethyl acetoacetate (B1235776) is a frequent cause of low yield.[1] To ensure complete enolate formation, consider the following:

• Base Selection: Use an alkoxide base that matches the ester to prevent transesterification. For ethyl acetoacetate, sodium ethoxide is the appropriate choice.[2][3]

• Anhydrous Conditions: The presence of water or protic solvents will consume the base and prevent complete deprotonation. Ensure all glassware is thoroughly dried and use anhydrous solvents.[1][4]

• Base Stoichiometry: Use at least one full equivalent of the base to ensure complete conversion of the ethyl acetoacetate to its enolate form.

Q3: I am observing the formation of side products. What are they and how can I minimize them?

Side product formation is a major contributor to reduced yields. Key side reactions include:

• Dialkylation: The addition of two alkyl groups to the α-carbon of ethyl acetoacetate. To minimize this, use a controlled stoichiometry of the alkylating agent and add it slowly to the reaction mixture.[1]

• O-alkylation: Alkylation occurring at the oxygen atom of the enolate instead of the carbon. While C-alkylation is generally favored, O-alkylation can become more prevalent under certain conditions.[1]

• Self-condensation of Ethyl Acetoacetate: This can be minimized by adding the base to the ethyl acetoacetate at a low temperature before the addition of the alkylating agent.[1]

• Elimination Reactions: The use of secondary or tertiary alkyl halides as alkylating agents can lead to elimination reactions instead of the desired substitution.[1] It is recommended to use primary alkyl halides.

Q4: My hydrolysis and decarboxylation steps seem inefficient. How can I optimize this final stage?

The hydrolysis of the ester to a β-keto acid, followed by decarboxylation, is a critical final step.[5][6][7] Incomplete reactions here will directly impact your final yield.

• Incomplete Hydrolysis: Ensure you are using a sufficient excess of the hydrolyzing agent (e.g., aqueous HCl or NaOH) and that the reaction is given adequate time and temperature to proceed to completion.[1]

• Incomplete Decarboxylation: This step requires sufficient heating to drive the loss of CO2.[7][8] The evolution of gas should be visually monitored. If decarboxylation is sluggish, increasing the temperature may be necessary.[9]

Data Summary

The following table summarizes the impact of various reaction conditions on the yield of β-keto esters in syntheses analogous to that of Ethyl 5-oxohexanoate.

Parameter	Condition A	Condition B	Expected Outcome
Base	Sodium Ethoxide	Sodium Hydroxide	Higher yield with sodium ethoxide due to prevention of ester hydrolysis during enolate formation.[3]
Alkylating Agent	Primary Halide	Tertiary Halide	Higher yield with primary halide due to avoidance of elimination side reactions.[1]
Solvent	Anhydrous Ethanol (B145695)	Ethanol with 5% Water	Higher yield with anhydrous ethanol as water consumes the base.[4]
Temperature	0°C (Base Addition)	Room Temperature	Higher yield at 0°C by minimizing self-condensation of the starting material.[1]

Experimental Protocols

Protocol 1: Acetoacetic Ester Synthesis of Ethyl 5-oxohexanoate

This protocol details a standard laboratory procedure for the synthesis of Ethyl 5-oxohexanoate.

Materials:

• Ethyl acetoacetate

• Sodium ethoxide

• Anhydrous ethanol

• Ethyl 2-bromoacetate (or other suitable alkylating agent)

• Aqueous Hydrochloric Acid

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Enolate Formation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium ethoxide (1.1 equivalents) in anhydrous ethanol. Cool the solution to 0-5°C in an ice bath. Add ethyl acetoacetate (1.0 equivalent) dropwise to the cooled solution with continuous stirring.[1]

• Alkylation: After the addition of ethyl acetoacetate is complete, allow the mixture to stir at room temperature for 30 minutes. Subsequently, add ethyl 2-bromoacetate (1.0 equivalent) dropwise. Heat the reaction mixture to reflux for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature and remove the ethanol under reduced pressure. Add water to the residue and extract the product with diethyl ether.

• Hydrolysis and Decarboxylation: The crude product from the previous step is then subjected to hydrolysis and decarboxylation. This is typically achieved by heating the intermediate with aqueous acid (e.g., HCl).[5][8]

• Purification: The final product, Ethyl 5-oxohexanoate, can be purified by distillation under reduced pressure or by column chromatography on silica (B1680970) gel.[10][11]

Visual Guides

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for troubleshooting low yield in the synthesis of Ethyl 5-oxohexanoate.

Caption: Troubleshooting workflow for low yield.

Acetoacetic Ester Synthesis Pathway

This diagram illustrates the key steps in the acetoacetic ester synthesis of a ketone.

Caption: Acetoacetic ester synthesis pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. Acetoacetic Ester Synthesis | OpenOChem Learn [learn.openochem.org]
• 4. benchchem.com [benchchem.com]
• 5. aklectures.com [aklectures.com]
• 6. Show the ketones that would result from hydrolysis and decarboxyl... | Study Prep in Pearson+ [pearson.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. chemsynthesis.com [chemsynthesis.com]
• 11. benchchem.com [benchchem.com]

Improving purity of Ethyl 5-oxohexanoate after synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the purity of Ethyl 5-oxohexanoate (B1238966) following its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude sample of Ethyl 5-oxohexanoate synthesized via Claisen condensation?

A1: Common impurities can include unreacted starting materials such as ethyl pentanoate, the alkoxide base used in the reaction, and side-products from competing reactions like the self-condensation of the starting ester.[1][2] Hydrolysis of the ester to the corresponding carboxylic acid can also occur during the work-up phase.[3]

Q2: What are the recommended methods for purifying crude Ethyl 5-oxohexanoate?

A2: The primary methods for purifying Ethyl 5-oxohexanoate are fractional distillation under reduced pressure, flash column chromatography, and recrystallization (if the compound is a solid at room temperature or can be derivatized to a solid).[4][5] The choice of method depends on the nature of the impurities and the desired final purity. A combination of these techniques, such as column chromatography followed by recrystallization, can also be effective.[4]

Q3: How can I assess the purity of my Ethyl 5-oxohexanoate sample?

A3: The purity of Ethyl 5-oxohexanoate can be effectively determined using analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).[6][7][8] HPLC is particularly suitable for non-volatile and thermally sensitive compounds.[9]

Troubleshooting Guides

Low Purity After Initial Work-up

Issue: The purity of Ethyl 5-oxohexanoate is low after aqueous work-up.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure it has gone to completion before work-up.[3]
Hydrolysis of the Ester	Avoid strongly basic or acidic conditions during the aqueous work-up. A wash with a saturated sodium bicarbonate solution can help remove acidic impurities.[3]
Emulsion Formation During Extraction	To break emulsions, add a small amount of brine (saturated NaCl solution). Gentle swirling of the separatory funnel instead of vigorous shaking can also prevent emulsion formation.[10]

Problems with Column Chromatography

Issue: Poor separation or recovery of Ethyl 5-oxohexanoate during column chromatography.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inappropriate Solvent System	Optimize the eluent system using TLC to achieve a target Rf value of 0.2-0.4 for Ethyl 5-oxohexanoate.[10] A gradient elution, for example from 10% to 40% ethyl acetate (B1210297) in hexanes, can improve separation.[4]
Column Overloading	Use a larger column or reduce the amount of crude material loaded onto the column.[11]
Compound Elutes Too Quickly or Too Slowly	If the compound elutes too quickly (high Rf), decrease the polarity of the eluent (e.g., increase the proportion of hexane). If it elutes too slowly, increase the eluent polarity (e.g., increase the proportion of ethyl acetate).[11]
Product Decomposition on Silica (B1680970) Gel	If the compound is acid-sensitive, the silica gel can be deactivated by using an eluent containing a small amount of triethylamine (B128534) (e.g., 1-3%).[12]

Issues with Recrystallization

Issue: Difficulty in obtaining pure crystals of Ethyl 5-oxohexanoate.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
"Oiling Out" Instead of Crystallizing	This may occur if the boiling point of the solvent is higher than the melting point of the compound. Choose a solvent with a lower boiling point. Slow cooling of the solution can also prevent oiling out.[13]
No Crystal Formation	The solution may be too dilute. Evaporate some of the solvent and try cooling again. Scratching the inside of the flask with a glass rod can induce crystallization. Seeding with a pure crystal, if available, is also effective.[13]
Poor Recovery of Product	The compound may be too soluble in the chosen solvent even at low temperatures. Select a solvent in which the compound has lower solubility when cold. Cooling the solution in an ice bath can maximize crystal formation.[4]

Data Presentation

Table 1: Comparison of Purification Methods for Ethyl 5-oxohexanoate

Purification Method	Typical Purity Achieved	Advantages	Disadvantages
Fractional Distillation	95-98%	Effective for separating compounds with different boiling points; suitable for large quantities.	May not remove impurities with similar boiling points; potential for thermal degradation.
Flash Column Chromatography	>98%	High resolution for separating compounds with different polarities.[12]	Can be time-consuming and requires larger volumes of solvent.
Recrystallization	>99% (for solids)	Can yield very high purity material; effective for removing small amounts of impurities.[4]	Only applicable to solids; yield can be low if the compound is significantly soluble in the cold solvent.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol describes a general procedure for the purification of Ethyl 5-oxohexanoate using flash column chromatography.

• TLC Analysis:

  • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

  • Spot the solution on a TLC plate and develop it using a solvent system such as 30% ethyl acetate in hexanes.

  • Visualize the spots (e.g., under UV light if applicable) and determine the Rf values of the product and impurities.[4]

• Column Preparation:

  • Prepare a slurry of silica gel in a non-polar solvent like hexanes.

  • Pack a glass column with the slurry, ensuring there are no air bubbles.

  • Add a thin layer of sand on top of the silica bed.

  • Equilibrate the column by running 2-3 column volumes of the initial elution solvent (e.g., 10% ethyl acetate in hexanes) through it.[4]

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane).

  • For "dry loading," add a small amount of silica gel to the dissolved crude product and evaporate the solvent to get a dry, free-flowing powder.

  • Carefully add the sample to the top of the prepared column.[4]

• Elution and Fraction Collection:

  • Begin elution with a low-polarity solvent system (e.g., 10% ethyl acetate in hexanes).

  • Gradually increase the polarity of the mobile phase (gradient elution) to elute the compounds.

  • Collect fractions and monitor them by TLC to identify the fractions containing the pure product.[4]

• Solvent Removal:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified Ethyl 5-oxohexanoate.[4]

Protocol 2: Purity Analysis by HPLC

This protocol provides a general method for analyzing the purity of Ethyl 5-oxohexanoate by reverse-phase HPLC.[6]

• Mobile Phase Preparation:

  • Prepare a mobile phase consisting of acetonitrile (B52724) and water. Phosphoric acid can be added to adjust the pH. For MS-compatible applications, replace phosphoric acid with formic acid.[6]

• Standard Solution Preparation:

  • Accurately weigh a known amount of a high-purity Ethyl 5-oxohexanoate standard and dissolve it in the mobile phase to prepare a stock solution.

  • Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation:

  • Accurately weigh the purified Ethyl 5-oxohexanoate sample and dissolve it in the mobile phase to a concentration within the range of the calibration standards.

• HPLC Analysis:

  • Inject the standard solutions and the sample solution into the HPLC system.

  • Use a suitable C18 or Newcrom R1 column.[6]

  • Monitor the elution using a UV detector at an appropriate wavelength.

  • Determine the purity of the sample by comparing the peak area of the analyte to the total peak area of all components.

Visualizations

Caption: General purification workflow for Ethyl 5-oxohexanoate.

Caption: Troubleshooting decision tree for purification strategy.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]
• 7. gcms.cz [gcms.cz]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Chromatography [chem.rochester.edu]
• 13. benchchem.com [benchchem.com]

Ethyl 5-oxohexanoate stability under acidic and basic conditions

Technical Support Center: Ethyl 5-Oxohexanoate (B1238966) Stability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of ethyl 5-oxohexanoate under various experimental conditions. The information is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for ethyl 5-oxohexanoate in acidic and basic solutions?

A1: The primary degradation pathway for ethyl 5-oxohexanoate in both acidic and basic solutions is hydrolysis of the ethyl ester linkage. This reaction yields 5-oxohexanoic acid and ethanol. Under certain conditions, intramolecular reactions may also occur.

• Acidic Conditions: Under acidic conditions, the ester hydrolysis is a reversible reaction catalyzed by hydronium ions (H₃O⁺). The carbonyl oxygen of the ester is protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water. While hydrolysis is the main reaction, there is a potential for intramolecular cyclization, though this is generally less favored than hydrolysis.

• Basic Conditions (Saponification): In the presence of a base (e.g., sodium hydroxide), the ester undergoes irreversible hydrolysis, a process known as saponification. The hydroxide (B78521) ion directly attacks the electrophilic carbonyl carbon of the ester. The resulting carboxylic acid is deprotonated by the base to form a carboxylate salt. Due to the presence of a ketone and an ester, there is also the potential for an intramolecular aldol (B89426) condensation to occur, which could lead to the formation of a cyclic product.[1][2][3][4]

Q2: I am observing unexpected peaks in my HPLC analysis after storing my sample of ethyl 5-oxohexanoate in a basic solution. What could these be?

A2: Unexpected peaks during HPLC analysis of ethyl 5-oxohexanoate stored under basic conditions could be due to several factors:

• Primary Degradation Product: The main degradation product is 5-oxohexanoic acid, which will have a different retention time than the parent ester.

• Intramolecular Aldol Condensation Product: Ethyl 5-oxohexanoate has the structural requisites for an intramolecular aldol condensation, especially in the presence of a base.[1][2][3][4] This reaction would lead to the formation of a cyclic β-hydroxy ketone, which may further dehydrate to an α,β-unsaturated cyclic ketone. These cyclic byproducts would appear as distinct peaks in the chromatogram.

• Secondary Degradation Products: Depending on the strength of the base and the temperature, further degradation of the primary products might occur.

To identify these peaks, it is recommended to use a mass spectrometry (MS) detector coupled with your HPLC system (LC-MS) to obtain molecular weight information for each impurity.

Q3: How can I minimize the degradation of ethyl 5-oxohexanoate during my experiments?

A3: To minimize degradation, consider the following:

• pH Control: Avoid strongly acidic (pH < 3) and strongly basic (pH > 9) conditions, especially at elevated temperatures, unless the reaction chemistry requires it. If possible, work in a buffered system close to neutral pH.

• Temperature: Store samples and conduct experiments at the lowest practical temperature to slow down the rate of hydrolysis.

• Aqueous Solutions: Since water is a reactant in the hydrolysis process, minimizing contact with water or using anhydrous solvents, when appropriate for your experimental design, can enhance stability.

• Storage: For long-term storage, keep the compound in a cool, dry, and dark place.

Troubleshooting Guides

Problem 1: Significant loss of ethyl 5-oxohexanoate potency in an acidic formulation.

Possible Cause	Troubleshooting Step
Acid-Catalyzed Hydrolysis	1. Confirm Degradation: Use a stability-indicating HPLC method to quantify the remaining ethyl 5-oxohexanoate and identify the presence of 5-oxohexanoic acid. 2. pH Adjustment: If the formulation allows, increase the pH to a less acidic range (e.g., pH 4-6) where the rate of hydrolysis is typically slower. 3. Temperature Control: Ensure the formulation is stored and handled at controlled, and preferably reduced, temperatures.
Incompatibility with Excipients	1. Review Formulation Components: Investigate potential interactions between ethyl 5-oxohexanoate and other excipients in the formulation that might catalyze degradation. 2. Excipient Screening: Conduct a systematic study by preparing simpler formulations with fewer components to identify the problematic excipient.

Problem 2: Variability in experimental results when using ethyl 5-oxohexanoate in a basic reaction medium.

Possible Cause	Troubleshooting Step
Base-Catalyzed Hydrolysis (Saponification)	1. Reaction Time: The hydrolysis is often rapid in basic conditions. Shorten the reaction time or the exposure time of the ester to the basic medium if it is not the intended reaction. 2. Stoichiometry of Base: Use the minimum required amount of base for your intended reaction to minimize ester hydrolysis as a side reaction.
Formation of Intramolecular Aldol Products	1. Product Characterization: Use LC-MS or GC-MS to identify any cyclic byproducts. 2. Temperature Control: Aldol condensations are temperature-dependent. Running the reaction at a lower temperature may disfavor the condensation reaction.

Quantitative Stability Data

The following table summarizes estimated stability data for ethyl 5-oxohexanoate under representative acidic and basic conditions. Note: This data is estimated based on the hydrolysis kinetics of similar esters and should be confirmed experimentally.

Condition	Parameter	Value	Comments
Acidic	t₁/₂ (Half-life)	~ 24 - 48 hours	Estimated for 0.1 M HCl at 25°C. The rate is dependent on acid concentration and temperature.
(0.1 M HCl)	Primary Degradant	5-Oxohexanoic Acid
Basic	t₁/₂ (Half-life)	< 1 hour	Estimated for 0.1 M NaOH at 25°C. Saponification is generally a rapid process.
(0.1 M NaOH)	Primary Degradant	5-Oxohexanoate Salt	The sodium salt of 5-oxohexanoic acid.

Experimental Protocols

Protocol 1: Stability Study of Ethyl 5-Oxohexanoate under Acidic and Basic Conditions

Objective: To determine the degradation kinetics of ethyl 5-oxohexanoate under forced acidic and basic conditions.

Materials:

• Ethyl 5-oxohexanoate

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC system with UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of ethyl 5-oxohexanoate (e.g., 1 mg/mL) in acetonitrile.

• Forced Degradation:

  • Acidic: Mix a known volume of the stock solution with 0.1 M HCl in a volumetric flask to achieve a final concentration of approximately 100 µg/mL.

  • Basic: Mix a known volume of the stock solution with 0.1 M NaOH in a volumetric flask to achieve a final concentration of approximately 100 µg/mL.

• Incubation: Incubate both solutions at a controlled temperature (e.g., 40°C).

• Time Points: Withdraw aliquots at specified time points (e.g., 0, 1, 2, 4, 8, 24 hours).

• Neutralization: Immediately neutralize the acidic samples with an equivalent amount of NaOH and the basic samples with an equivalent amount of HCl.

• HPLC Analysis: Analyze the samples using a validated stability-indicating HPLC method. An example method is provided below.

• Data Analysis: Calculate the percentage of ethyl 5-oxohexanoate remaining at each time point and determine the degradation rate constant and half-life.

HPLC Method Example:

• Mobile Phase: Acetonitrile:Water (e.g., 60:40 v/v), isocratic

• Flow Rate: 1.0 mL/min

• Column Temperature: 25°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Protocol 2: Analysis of Degradation Products by LC-MS

Objective: To identify the degradation products of ethyl 5-oxohexanoate.

Procedure:

• Prepare and stress the samples as described in Protocol 1.

• Analyze the samples using an LC-MS system.

• The HPLC conditions can be similar to those in Protocol 1, but the mobile phase may need to be adjusted to be compatible with the MS detector (e.g., using formic acid or ammonium (B1175870) acetate (B1210297) as additives instead of non-volatile buffers).

• Acquire mass spectra for the parent compound and any new peaks that appear in the chromatograms of the stressed samples.

• Determine the molecular weights of the degradation products and propose their structures based on the expected degradation pathways.

Visualizations

Caption: Troubleshooting workflow for ethyl 5-oxohexanoate stability issues.

Caption: Degradation pathways of ethyl 5-oxohexanoate.

References

• 1. aklectures.com [aklectures.com]
• 2. Efficient synthesis of gamma-keto esters through neighboring carbonyl group-assisted regioselective hydration of 3-alkynoates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Intramolecular Aldol Reactions - Chemistry Steps [chemistrysteps.com]

Minimizing side products in Friedel-Crafts acylation of related keto esters

Welcome to the technical support center for Friedel-Crafts acylation. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize the synthesis of acylated keto ester precursors. Here you will find detailed guides and frequently asked questions to help you minimize byproduct formation and maximize the yield and purity of your target molecules.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific challenges encountered during the Friedel-Crafts acylation of aromatic compounds, with a focus on substrates containing keto and ester functionalities.

Question: My reaction yield is low. What are the most common causes?

Answer: Low yields in Friedel-Crafts acylation can stem from several factors. The most common culprits include:

• Deactivated Aromatic Ring: The presence of electron-withdrawing groups, such as the keto and ester groups on your substrate, deactivates the aromatic ring towards electrophilic substitution.[1] Reactions with strongly deactivated rings may not proceed efficiently or at all.[1]

• Catalyst Inactivity: The Lewis acid catalyst (e.g., AlCl₃) is highly sensitive to moisture.[1][2] Any water in the solvent, glassware, or reagents will react with and deactivate the catalyst.[1] It is crucial to use anhydrous conditions and freshly opened or purified reagents.[1]

• Insufficient Catalyst: Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid catalyst, not a catalytic amount.[1][3] This is because the product, an aryl ketone, can form a stable complex with the catalyst, effectively removing it from the reaction cycle.[1][3]

• Sub-optimal Reaction Temperature: Temperature can significantly influence the yield.[1][2] Some reactions require heating to overcome the activation energy, while excessively high temperatures can lead to side reactions, decomposition, or even deacylation.[1][4]

Question: I am observing the formation of multiple products. What could be the reason?

Answer: While Friedel-Crafts acylation is generally less prone to poly-substitution than alkylation, multiple products can still form.[1] Key reasons include:

• Isomer Formation (Regioselectivity): The primary issue is often the formation of ortho and para isomers. The regioselectivity is influenced by steric hindrance from both the acylating agent and existing substituents on the ring, which often favors the para product.[1] The choice of solvent and catalyst can also affect the ortho/para ratio.[2]

• Competing Acylation Sites: If your keto ester has other nucleophilic sites, such as a phenol (B47542) group, competing O-acylation can occur, leading to a phenyl ester byproduct.[5] This can sometimes be followed by a Fries rearrangement, which itself can produce a mixture of isomers.[5]

• Polyacylation: Although the acyl group deactivates the ring, making a second acylation less favorable, it can still occur with highly activated aromatic rings.[1][6]

Question: I am having difficulty with the workup. The layers are not separating properly.

Answer: A common issue during the workup of Friedel-Crafts acylation is the formation of an emulsion when quenching the reaction with water or dilute acid.[2] This can make the separation of the organic and aqueous layers difficult and lead to product loss.[2] To resolve this, pour the reaction mixture onto a mixture of ice and concentrated HCl with vigorous stirring.[2] If an emulsion persists, adding a saturated solution of NaCl (brine) can help break it.[2]

Frequently Asked Questions (FAQs)

Q1: Why is a stoichiometric amount of Lewis acid catalyst typically required?

A stoichiometric amount of the Lewis acid is necessary because both the acylating agent (acyl chloride or anhydride) and the resulting aryl ketone product form complexes with the catalyst.[3] This complexation deactivates both the catalyst and the product, preventing further reactions.[3]

Q2: How can I improve the regioselectivity of my reaction?

The regioselectivity (ortho vs. para substitution) can be influenced by several factors:

• Solvent: Non-polar solvents like carbon disulfide (CS₂) can favor one isomer (e.g., the alpha-substituted product in naphthalene (B1677914) acylation), while more polar solvents like nitrobenzene (B124822) may favor another (the beta-substituted product).[2] This is often a result of kinetic versus thermodynamic control.[2]

• Temperature: Lower temperatures often favor the kinetically preferred product.[2] For example, in a Fries rearrangement of an O-acylated phenol, lower temperatures (≤ 60°C) generally favor the para-isomer, while higher temperatures (≥ 160°C) favor the ortho-isomer.[5]

• Steric Hindrance: Bulky acylating agents or large substituents on the aromatic ring will sterically hinder the ortho position, leading to a higher proportion of the para product.[1]

Q3: My keto ester substrate also contains a hydroxyl or amine group. What precautions should I take?

Hydroxyl (-OH) and amine (-NH₂) groups are generally incompatible with standard Friedel-Crafts acylation conditions.[2] The lone pair of electrons on the oxygen or nitrogen will coordinate with the Lewis acid catalyst.[2] This forms a complex that deactivates the catalyst and strongly deactivates the aromatic ring, preventing the desired acylation.[2] The most effective strategy is to protect the functional group before acylation (e.g., protecting a phenol as a silyl (B83357) ether) and deprotect it after the reaction is complete.[5]

Q4: Can I use a carboxylic acid directly as the acylating agent?

Yes, alternatives to acyl chlorides and anhydrides exist. Methodologies have been developed that allow for the direct use of carboxylic acids as acylating agents, often using reagents like cyanuric chloride with AlCl₃ or methanesulfonic acid, which can provide a "greener" and more direct route.[3][7]

Data Presentation

Table 1: Influence of Reaction Parameters on Regioselectivity

Parameter	Condition	Favored Product Isomer	Rationale / Control Type
Temperature	Lower Temperature (e.g., ≤ 60°C)	para	Kinetic Control[5]
Higher Temperature (e.g., ≥ 160°C)	ortho	Thermodynamic Control[5]
Solvent	Non-polar (e.g., CS₂)	Varies (often kinetic product)	Solvent effects on intermediate stability[2]
Polar (e.g., Nitrobenzene)	Varies (often thermodynamic product)	Solvent effects on intermediate stability[2]
Sterics	Bulky Acylating Agent / Substrate	para	Steric hindrance at the ortho position[1]

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation under Anhydrous Conditions

This protocol provides a general methodology for performing a Friedel-Crafts acylation while minimizing side products caused by moisture.

• Preparation: Rigorously dry all glassware in an oven at >120°C for several hours and cool under a stream of dry nitrogen or argon gas. Ensure the solvent is anhydrous.

• Reaction Setup: Assemble the glassware under an inert atmosphere (N₂ or Ar). Equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube.

• Reagent Charging: To the flask, add the aromatic keto ester and the anhydrous solvent (e.g., dichloromethane, carbon disulfide). Cool the mixture in an ice bath to 0°C.

• Catalyst Addition: Carefully and portion-wise, add the Lewis acid catalyst (e.g., anhydrous AlCl₃). A stoichiometric amount (at least 1.0 equivalent per acyl group + 1.0 equivalent per carbonyl) is typically required.[1][3] Stir the resulting slurry for 15-30 minutes.

• Acylating Agent Addition: Add the acyl chloride or anhydride (B1165640) dropwise via the dropping funnel over 30-60 minutes, maintaining the temperature at 0°C.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C or room temperature, or heat to reflux as required. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS).

• Quenching and Workup: Once the reaction is complete, cool the mixture back to 0°C. Cautiously pour the reaction mixture onto a stirred mixture of crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex and dissolve any inorganic salts.[2]

• Extraction: Transfer the mixture to a separatory funnel. If an emulsion forms, add saturated NaCl solution (brine) to facilitate separation.[2] Separate the layers and extract the aqueous layer 2-3 times with the organic solvent.

• Purification: Combine the organic layers, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the crude product by column chromatography, recrystallization, or distillation.

Visualizations

Caption: Troubleshooting workflow for low yield or side products in Friedel-Crafts acylation.

Caption: Key factors influencing regioselectivity in Friedel-Crafts acylation reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. cris.huji.ac.il [cris.huji.ac.il]
• 5. benchchem.com [benchchem.com]
• 6. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 7. pubs.acs.org [pubs.acs.org]

How to address an oily product instead of solid during purification

This guide provides solutions for researchers, scientists, and drug development professionals who encounter an oily product instead of a solid during purification processes like crystallization.

Troubleshooting Guide: From Oily Product to Solid Crystals

Issue: My product has "oiled out" and formed a liquid layer instead of crystals.

"Oiling out" is a phenomenon where a dissolved compound separates from the solution as a liquid phase rather than a solid crystalline phase.[1][2] This can be a significant hurdle in purification, as the oily phase often traps impurities, leading to a product of lower purity.[1][2][3]

Initial Troubleshooting Workflow

References

• 1. mt.com [mt.com]
• 2. lutpub.lut.fi [lutpub.lut.fi]
• 3. chem.libretexts.org [chem.libretexts.org]

Choosing the right solvent for Ethyl 5-oxohexanoate recrystallization

Technical Support Center: Recrystallization of Ethyl 5-oxohexanoate (B1238966)

This technical support guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in choosing the right solvent for the recrystallization of Ethyl 5-oxohexanoate.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of Ethyl 5-oxohexanoate to consider for recrystallization?

A1: Understanding the physicochemical properties of Ethyl 5-oxohexanoate is the first step in developing a recrystallization protocol. Key properties include:

Property	Value	Source
Molecular Formula	C₈H₁₄O₃	[1][2]
Molecular Weight	158.20 g/mol	[2][3]
Appearance	Colorless Oil	[1]
Boiling Point	221-222 °C (at 760 mmHg)	[1][2]
Solubility	Sparingly soluble in chloroform, slightly soluble in methanol.	[1]

It is important to note that Ethyl 5-oxohexanoate is often described as an oil at room temperature, which can present challenges for traditional recrystallization.[1] Purification by distillation, such as using a Kugelrohr apparatus, might be an alternative if recrystallization proves difficult.[4]

Q2: How do I select a suitable solvent for the recrystallization of Ethyl 5-oxohexanoate?

A2: The ideal solvent for recrystallization should dissolve the compound well at high temperatures but poorly at low temperatures.[5][6] Given that Ethyl 5-oxohexanoate is a moderately polar molecule (containing both an ester and a ketone functional group), solvents of intermediate polarity are a good starting point. A general rule of thumb is "like dissolves like"; therefore, solvents with similar functional groups, such as esters or ketones, may be good candidates.[7][8]

A systematic solvent screening should be performed with small amounts of the compound to test various solvents.[9]

Q3: What is a solvent pair and when should I use it?

A3: If no single solvent provides ideal solubility characteristics, a solvent pair can be used.[5] This involves one solvent in which the compound is highly soluble (the "good" solvent) and another in which it is poorly soluble (the "poor" solvent). The compound is first dissolved in a minimal amount of the hot "good" solvent, and then the "poor" solvent is added dropwise until the solution becomes cloudy.[7] The solution is then heated until it becomes clear again and allowed to cool slowly.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
The compound "oils out" instead of forming crystals.	The boiling point of the solvent is higher than the melting point of the compound. The rate of cooling is too rapid. The solution is too concentrated.	Use a lower-boiling point solvent.[10] Ensure slow cooling by insulating the flask.[11] Add a small amount of additional hot solvent.[11]
No crystals form upon cooling.	Too much solvent was used. The compound is very soluble in the chosen solvent even at low temperatures.	Boil off some of the solvent to increase the concentration and allow it to cool again.[11] If the compound remains soluble, the solvent is not suitable; try a different solvent or a solvent pair.[5]
Crystals form too quickly.	The solution is supersaturated. The cooling process is too fast.	Gently heat the solution to redissolve the crystals and allow it to cool more slowly. Placing the flask in an insulated container can help.[12]
The recrystallization yield is low.	Too much solvent was used, leading to significant loss of the compound in the mother liquor. The compound and impurities have similar solubility profiles in the chosen solvent.	Use the minimum amount of hot solvent necessary to dissolve the compound.[13] Cool the solution in an ice bath to maximize crystal formation before filtration. Consider a different solvent system.
The purified product is still impure.	The cooling was too rapid, trapping impurities within the crystal lattice. The chosen solvent did not effectively differentiate between the compound and the impurities.	Ensure a slow cooling rate to allow for the formation of pure crystals.[12] Perform a second recrystallization with a different solvent system.

Experimental Protocols

Protocol 1: Single Solvent Screening for Recrystallization

• Place approximately 50 mg of crude Ethyl 5-oxohexanoate into a small test tube.

• Add a few drops of the chosen solvent and observe the solubility at room temperature.

• If the compound does not dissolve, gently heat the test tube in a warm water bath.[14]

• Continue adding the solvent dropwise while heating until the compound fully dissolves.

• Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature.

• If crystals do not form, try scratching the inside of the test tube with a glass rod or placing it in an ice bath.[5]

• An ideal solvent will dissolve the compound when hot but will result in the formation of a significant amount of crystals upon cooling.

Protocol 2: Mixed Solvent Pair Screening

• Select a "good" solvent in which Ethyl 5-oxohexanoate is readily soluble at room temperature (e.g., ethyl acetate, acetone).

• Select a "poor" solvent in which the compound is sparingly soluble even when hot (e.g., hexanes, water).

• Dissolve a small amount of the compound in the minimum amount of the "good" solvent in a test tube.

• Heat the solution gently and add the "poor" solvent dropwise until the solution becomes persistently cloudy.

• Add a few drops of the "good" solvent until the solution becomes clear again.

• Allow the solution to cool slowly to room temperature and then in an ice bath to induce crystallization.

Visual Guides

Caption: Workflow for selecting a suitable recrystallization solvent.

Caption: Troubleshooting guide for when a compound "oils out".

References

• 1. ethyl 5-oxohexanoate [chembk.com]
• 2. Ethyl 5-oxohexanoate | CAS#:13984-57-1 | Chemsrc [chemsrc.com]
• 3. chemscene.com [chemscene.com]
• 4. benchchem.com [benchchem.com]
• 5. rubingroup.org [rubingroup.org]
• 6. mt.com [mt.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. Tips & Tricks [chem.rochester.edu]
• 9. reddit.com [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. reddit.com [reddit.com]
• 14. youtube.com [youtube.com]

Technical Support Center: Degradation Pathways for Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers in their experimental investigations of the degradation pathways of Ethyl 5-oxohexanoate (B1238966).

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments, offering potential causes and solutions in a structured format.

Problem	Potential Causes	Recommended Solutions
Inconsistent Degradation Rates	1. Inaccurate temperature control.2. Fluctuation in pH of the medium.3. Variable light exposure in photodegradation studies.4. Inconsistent preparation of stock or working solutions.5. Contamination of reagents or glassware.	1. Use a calibrated, thermostat-controlled water bath or reaction block.2. Employ a reliable buffer system to maintain a constant pH.3. Ensure a consistent light source and distance from the samples.4. Double-check all calculations and use calibrated volumetric glassware and pipettes.5. Use high-purity reagents and thoroughly clean all glassware.
Appearance of Unexpected Peaks in HPLC/GC-MS Analysis	1. Contamination of solvents, reagents, or the analytical instrument.2. Secondary degradation of primary products.3. Complex, unpredicted degradation pathways.4. Sample matrix effects.	1. Run blank injections of the solvent and mobile phase to identify sources of contamination.2. Analyze samples at earlier time points to identify primary degradation products.3. Employ tandem mass spectrometry (MS/MS) for structural elucidation of unknown peaks.4. Perform a sample cleanup procedure (e.g., solid-phase extraction) before analysis.
Poor Recovery of Analyte or Degradation Products	1. Adsorption to glassware or sample vials.2. Volatility of the compounds leading to loss during sample preparation.3. Incomplete extraction from the reaction mixture.	1. Use silanized glassware or polypropylene (B1209903) vials.2. Minimize sample heating and work in a well-ventilated hood.3. Optimize the extraction solvent and procedure; perform multiple extractions.
Difficulty in Identifying Degradation Products	1. Low concentration of the degradation product.2. Co-elution with other components.3. Lack of reference standards.	1. Concentrate the sample using a rotary evaporator or nitrogen stream.2. Optimize the chromatographic method (e.g., change the gradient, temperature, or column chemistry).3. If the structure is hypothesized, attempt to synthesize a reference standard. Utilize high-resolution mass spectrometry (HRMS) and NMR for structural confirmation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Ethyl 5-oxohexanoate?

A1: Based on its β-keto ester structure, Ethyl 5-oxohexanoate is susceptible to several degradation pathways:

• Hydrolysis (Acidic or Basic): The ester linkage is prone to hydrolysis, yielding 5-oxohexanoic acid and ethanol (B145695). Under harsh conditions, the resulting β-keto acid can undergo decarboxylation to form 2-pentanone.[1][2][3]

• Thermal Degradation: At elevated temperatures, esters can undergo decomposition to form a variety of smaller molecules, including carboxylic acids and ketones.[4] For Ethyl 5-oxohexanoate, this could lead to the formation of 5-oxohexanoic acid, ethanol, and potentially smaller fragments through further decomposition.

• Photodegradation: While specific data for Ethyl 5-oxohexanoate is limited, β-keto esters can undergo photoisomerization and fragmentation upon exposure to UV light.[5][6] The presence of the ketone group may also lead to photochemical reactions like Norrish Type I and Type II cleavages.

Q2: How can I monitor the degradation of Ethyl 5-oxohexanoate and its products?

A2: The degradation can be monitored using chromatographic techniques:

• High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method with UV detection is suitable for quantifying the disappearance of Ethyl 5-oxohexanoate and the appearance of its non-volatile degradation products like 5-oxohexanoic acid.[7]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is ideal for identifying and quantifying volatile degradation products such as ethanol and potentially 2-pentanone.[8][9]

Q3: What are the expected degradation products under acidic hydrolysis?

A3: Under acidic conditions, the primary degradation product is 5-oxohexanoic acid and ethanol. If the reaction is heated, the 5-oxohexanoic acid can further decarboxylate to produce 2-pentanone and carbon dioxide.[1][10]

Q4: What are the expected degradation products under basic hydrolysis?

A4: Basic hydrolysis (saponification) will yield the salt of 5-oxohexanoic acid (e.g., sodium 5-oxohexanoate if NaOH is used) and ethanol.[3][11] Acidification of the reaction mixture will then produce 5-oxohexanoic acid.

Q5: Are there any known enzymatic degradation pathways?

Experimental Protocols

Protocol 1: Forced Degradation Study - Hydrolysis

Objective: To investigate the degradation of Ethyl 5-oxohexanoate under acidic and basic conditions.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of Ethyl 5-oxohexanoate (e.g., 1 mg/mL) in a suitable solvent like acetonitrile.

  • Prepare 0.1 M HCl and 0.1 M NaOH solutions.

• Degradation Experiment:

  • For acidic degradation, add a known volume of the stock solution to a vial containing 0.1 M HCl.

  • For basic degradation, add a known volume of the stock solution to a vial containing 0.1 M NaOH.

  • Prepare a control sample by adding the stock solution to purified water.

  • Incubate the vials at a controlled temperature (e.g., 60 °C) for a set period (e.g., 24 hours).[4][15]

  • Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the acidic and basic samples before analysis.

• Sample Analysis:

  • Analyze the samples by a validated HPLC-UV method to quantify the remaining Ethyl 5-oxohexanoate and the formation of 5-oxohexanoic acid.

  • Confirm the identity of the degradation products using LC-MS.

Protocol 2: Analysis of Degradation Products by HPLC

Objective: To separate and quantify Ethyl 5-oxohexanoate and its primary degradation product, 5-oxohexanoic acid.

Methodology: [7][16]

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	30% B to 90% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 210 nm
Injection Volume	10 µL

Visualizations

References

• 1. youtube.com [youtube.com]
• 2. aklectures.com [aklectures.com]
• 3. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Unravelling the Keto–Enol Tautomer Dependent Photochemistry and Degradation Pathways of the Protonated UVA Filter Avobenzone - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. dem.ri.gov [dem.ri.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. m.youtube.com [m.youtube.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 13. Lipase-Catalyzed Chemoselective Ester Hydrolysis of Biomimetically Coupled Aryls for the Synthesis of Unsymmetric Biphenyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Latest Trends in Lipase-Catalyzed Synthesis of Ester Carbohydrate Surfactants: From Key Parameters to Opportunities and Future Development - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 16. "HPLC Method development and instrument QC for Aldehyde and Ketone comp" by Trevor O'Neil and Seth Lyman [digitalcommons.usu.edu]

Technical Support Center: Optimizing HPLC Separation of Ethyl 5-oxohexanoate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the separation of Ethyl 5-oxohexanoate (B1238966) from its impurities using High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of Ethyl 5-oxohexanoate in a question-and-answer format.

Q1: Why am I observing broad or split peaks for Ethyl 5-oxohexanoate?

This is a frequent issue when analyzing β-keto esters like Ethyl 5-oxohexanoate and is often attributed to keto-enol tautomerism. In solution, the compound exists as an equilibrium between its keto and enol forms. If the interconversion between these two forms is slow relative to the chromatographic timescale, it can result in peak broadening or the appearance of two separate peaks.

Solutions:

• Increase Column Temperature: Raising the column temperature can accelerate the interconversion rate between the keto and enol tautomers, causing them to elute as a single, sharper peak.

• Acidify the Mobile Phase: The addition of a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to the mobile phase can catalyze the keto-enol interconversion, leading to improved peak shape.

• Use a Mixed-Mode Column: Some studies have shown that mixed-mode columns can provide better peak shapes for β-dicarbonyl compounds compared to traditional reversed-phase columns.

Q2: My peaks are tailing. What are the possible causes and solutions?

Peak tailing can be caused by several factors, including secondary interactions with the stationary phase, column overload, or extra-column volume.

Solutions:

• Check for Secondary Interactions: Tailing can occur due to interactions between the analyte and active silanol (B1196071) groups on the silica-based stationary phase.

  • Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer free silanol groups, which minimizes these interactions.

  • Modify the Mobile Phase: Adding a small amount of an acidic modifier (e.g., 0.1% formic acid) can suppress the ionization of silanol groups. Increasing the buffer concentration in the mobile phase can also help.

• Assess for Column Overload: Injecting too much sample can lead to peak distortion.

  • Reduce Injection Volume or Sample Concentration: Dilute your sample or inject a smaller volume to see if the peak shape improves.

• Minimize Extra-Column Volume: Excessive tubing length or a large detector flow cell can contribute to peak broadening and tailing.

  • Use Shorter, Narrower Tubing: Ensure that the tubing connecting the injector, column, and detector is as short and narrow in diameter as possible.

Q3: I am seeing unexpected peaks ("ghost peaks") in my chromatogram. Where are they coming from?

Ghost peaks are typically due to impurities in the mobile phase, carryover from previous injections, or contamination of the HPLC system.

Solutions:

• Ensure Mobile Phase Purity: Use high-purity, HPLC-grade solvents and freshly prepared mobile phases. Filter and degas the mobile phase before use.

• Implement a Column Washing Step: After each run, especially with complex sample matrices, incorporate a wash step with a strong solvent (like 100% acetonitrile) to elute any strongly retained compounds.

• Clean the Injector and System: If carryover is suspected, clean the injector needle and sample loop.

Q4: My retention times are shifting between runs. What could be the cause?

Retention time instability can be caused by changes in mobile phase composition, temperature fluctuations, or issues with the HPLC pump.

Solutions:

• Ensure Consistent Mobile Phase Preparation: Precisely measure and mix the mobile phase components. For isocratic methods, it is best to pre-mix the solvents.

• Use a Column Oven: Maintain a constant column temperature using a thermostatted column compartment to avoid fluctuations in retention times.

• Check the Pumping System: Ensure the pump is delivering a constant and pulse-free flow. Check for leaks and ensure the pump seals are in good condition.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I should expect when analyzing Ethyl 5-oxohexanoate?

Common impurities often originate from the starting materials and byproducts of the synthesis process. For Ethyl 5-oxohexanoate, which can be synthesized via a Claisen condensation or Michael addition, potential impurities include:

• Unreacted Starting Materials:

  • Ethyl acetoacetate

  • Ethyl acrylate

  • Acetone

  • Ethyl pentanoate

• Byproducts:

  • Ethyl 3-oxobutanoate (from self-condensation of ethyl acetoacetate)

  • Larger condensation products

Q2: What is a good starting HPLC method for separating Ethyl 5-oxohexanoate from its impurities?

A reversed-phase HPLC method is a good starting point. Here is a recommended method based on available data:

• Column: A C18 or a specialized reversed-phase column like Newcrom R1 is suitable.[1]

• Mobile Phase: A gradient of water (with 0.1% formic or phosphoric acid) and acetonitrile (B52724) is commonly used.[1]

• Detection: A UV detector at a low wavelength (e.g., 210-220 nm) is appropriate as Ethyl 5-oxohexanoate lacks a strong chromophore.

Q3: How should I prepare my sample for HPLC analysis?

• Dissolution: Dissolve the sample in a solvent that is compatible with the mobile phase, preferably the initial mobile phase composition, to avoid peak distortion. A mixture of water and acetonitrile is often a good choice.

• Filtration: Filter the sample through a 0.22 or 0.45 µm syringe filter to remove any particulate matter that could clog the column.

• Concentration: Ensure the sample concentration is within the linear range of the detector to avoid column overload and inaccurate quantification.

Data Presentation

The following table provides hypothetical retention times for Ethyl 5-oxohexanoate and its potential impurities based on a typical reversed-phase HPLC method. These values are for illustrative purposes and may vary depending on the specific chromatographic conditions.

Compound	Hypothetical Retention Time (min)	Notes
Acetone	2.5	Early eluting, highly polar
Ethyl acrylate	4.2	Starting material
Ethyl acetoacetate	5.8	Common starting material and potential impurity
Ethyl 3-oxobutanoate	6.5	Potential byproduct
Ethyl 5-oxohexanoate	8.1	Analyte of Interest
Ethyl pentanoate	9.3	Starting material

Experimental Protocols

Detailed HPLC Method for the Analysis of Ethyl 5-oxohexanoate

This protocol describes a general-purpose reversed-phase HPLC method suitable for the separation and quantification of Ethyl 5-oxohexanoate.

1. Instrumentation and Materials

• HPLC system with a gradient pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Acetonitrile (HPLC grade).

• Ultrapure water.

• Formic acid (or phosphoric acid).

• Ethyl 5-oxohexanoate reference standard.

• Methanol (for sample preparation, if necessary).

2. Chromatographic Conditions

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	30% B to 80% B over 10 minutes, then re-equilibrate
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Detection	UV at 215 nm
Injection Volume	10 µL
Run Time	15 minutes

3. Standard and Sample Preparation

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Ethyl 5-oxohexanoate reference standard and dissolve it in 10 mL of a 50:50 mixture of acetonitrile and water.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in the initial mobile phase composition to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Sample Preparation: Dissolve the sample containing Ethyl 5-oxohexanoate in the initial mobile phase to an estimated concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

Mandatory Visualizations

Caption: Troubleshooting workflow for HPLC separation issues.

Caption: Relationship between starting materials and impurities.

References

• 1. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]

Technical Support Center: Optimizing Ester Synthesis with Response Surface Methodology (RSM)

Welcome to the technical support center for researchers, scientists, and drug development professionals utilizing Response Surface Methodology (RSM) to optimize ester synthesis. This resource provides troubleshooting guidance and answers to frequently asked questions to help you navigate challenges in your experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Response Surface Methodology (RSM) and why is it used for optimizing ester synthesis?

A1: Response Surface Methodology (RSM) is a collection of statistical and mathematical techniques used for developing, improving, and optimizing processes.[1][2] In ester synthesis, RSM is valuable for modeling the relationships between multiple independent variables (factors) such as reaction temperature, time, catalyst concentration, and molar ratio of reactants, and one or more dependent variables (responses), like ester yield or conversion rate.[3][4] The primary goal is to identify the optimal conditions that result in the desired outcome, such as maximizing the product yield.[5]

Q2: What are the common experimental designs used in RSM for ester synthesis?

A2: The most common experimental designs for optimizing ester synthesis using RSM are the Box-Behnken Design (BBD) and the Central Composite Design (CCD).[4][6][7] BBD is a three-level factorial design that is useful for exploring quadratic response surfaces and does not require experiments at the extreme corners of the design space.[4] CCD is a five-level factorial design that is also very efficient for fitting a second-order model and can provide a more detailed exploration of the design space, including the estimation of curvature.[7][8]

Q3: What are the key parameters that are typically optimized in ester synthesis using RSM?

A3: The key parameters frequently optimized in ester synthesis include:

• Reaction Temperature: Influences the reaction rate and equilibrium.[9]

• Reaction Time: Determines the extent of the reaction.[3]

• Catalyst Concentration: Affects the reaction kinetics.[10]

• Molar Ratio of Reactants (e.g., Alcohol to Acid): Can shift the reaction equilibrium to favor product formation.[8][9]

• Agitation Speed: Important for ensuring proper mixing and mass transfer, especially in heterogeneous catalysis.[11]

• Enzyme Amount (for enzymatic synthesis): A critical factor in biocatalytic reactions.[3]

Q4: How is the progress of an esterification reaction typically monitored?

A4: The progress of an esterification reaction can be monitored using various analytical techniques, including:

• Gas Chromatography (GC): To quantify the concentration of reactants and products.[12]

• High-Performance Liquid Chromatography (HPLC): Another common method for separating and quantifying components in the reaction mixture.[13]

• Titration: To determine the remaining concentration of the acidic reactant.[3][14]

• In-line Spectroscopic Methods (e.g., Mid-Infrared Spectroscopy): For real-time monitoring of the reaction.[12][15]

• Mass Spectrometry: Can be used for online monitoring of reactants and products.[12][15]

Troubleshooting Guides

This section addresses specific issues you may encounter during your RSM experiments for ester synthesis.

Problem 1: Poor Model Fit (Low R-squared, Significant Lack-of-Fit)

Symptoms:

• The R-squared value of your model is low, indicating that the model does not explain a significant portion of the variability in the response.

• The "Lack-of-Fit" test is significant (p-value < 0.05), suggesting that the chosen model (e.g., quadratic) does not adequately describe the relationship between the factors and the response.[16]

Possible Causes and Solutions:

Possible Cause	Solution
Inappropriate Model Selection	The relationship between the factors and the response may be more complex than the chosen model can represent. Try fitting a higher-order model (e.g., cubic) if your design allows, or consider a different type of model.[16]
Wide Range of Factor Levels	The selected ranges for your independent variables may be too broad, leading to a complex response surface that is difficult to model with a simple polynomial. Reduce the range of the factors and focus on a more specific region of interest.
Presence of Outliers	Experimental errors or unusual conditions can lead to data points that do not fit the general trend. Carefully examine your data for outliers using diagnostic plots (e.g., residual plots). If an outlier is identified, investigate the cause. If it is due to a clear experimental error, it may be appropriate to remove it and re-run the analysis.[17]
Incorrect Response Measurement	Inaccurate or inconsistent measurement of the response variable will introduce significant noise into the data. Ensure your analytical methods are validated and calibrated correctly.
Uncontrolled Variables	There may be other factors influencing the reaction that were not included in the experimental design. Identify any potential sources of variability in your experimental setup and try to control them.

Problem 2: Low Ester Yield or Conversion Despite Optimization

Symptoms:

• The maximum predicted yield from your RSM model is lower than expected or desired.

• Validation experiments at the optimal conditions result in a lower yield than predicted.

Possible Causes and Solutions:

Possible Cause	Solution
Reaction Equilibrium	Esterification is often a reversible reaction.[13] The equilibrium may be limiting the maximum achievable yield. To shift the equilibrium towards the product side, consider removing one of the products (usually water) as it is formed, for example, by using a Dean-Stark apparatus or adding a desiccant.[18]
Catalyst Deactivation	The catalyst (acid, base, or enzyme) may be losing its activity over the course of the reaction. For enzymatic reactions, factors like temperature and pH can lead to denaturation. For heterogeneous catalysts, poisoning or leaching can occur. Investigate the stability of your catalyst under the reaction conditions.
Side Reactions	Unwanted side reactions can consume reactants or the desired product, leading to a lower yield. For example, at high temperatures, dehydration of the alcohol or other side reactions can occur.[13] Analyze your reaction mixture for byproducts to identify potential side reactions and adjust the reaction conditions (e.g., lower the temperature) to minimize them.
Mass Transfer Limitations	In heterogeneous catalytic systems, the reaction rate may be limited by the diffusion of reactants to the catalyst surface. Increase the agitation speed or consider using a smaller catalyst particle size to improve mass transfer.[11]
Incomplete Dissolution of Reactants	If one of the reactants has poor solubility in the reaction medium, it can limit the reaction rate. Consider using a co-solvent to improve solubility.

Experimental Protocols

General Protocol for RSM-Based Ester Synthesis Optimization

This protocol outlines the general steps for optimizing an ester synthesis reaction using RSM.

1. Factor and Level Selection:

• Identify the key independent variables (factors) that are likely to influence the ester yield (e.g., temperature, reaction time, catalyst concentration, molar ratio).

• Define the experimental range (low and high levels) for each factor based on literature review, preliminary experiments, or prior knowledge.

2. Experimental Design:

• Choose an appropriate RSM design, such as a Box-Behnken Design (BBD) or a Central Composite Design (CCD).[7]

• Use statistical software (e.g., Design-Expert®, Minitab®) to generate the experimental runs with the specified factors and levels.

3. Performing the Experiments:

• Conduct the esterification reactions according to the experimental design matrix.

• Ensure that all other potential sources of variability are kept constant throughout the experiments.

• Carefully monitor and record the reaction conditions for each run.

4. Product Analysis:

• After each reaction, quench the reaction and prepare the sample for analysis.

• Quantify the ester yield or conversion using a validated analytical method such as GC, HPLC, or titration.[3][13]

5. Statistical Analysis and Model Fitting:

• Enter the experimental results (responses) into the statistical software.

• Fit a polynomial model (typically a quadratic model) to the data.[1]

• Perform an Analysis of Variance (ANOVA) to evaluate the significance of the model and the individual factors and their interactions.[4]

• Assess the goodness of fit of the model using statistical parameters like R-squared, adjusted R-squared, and the lack-of-fit test.[16]

6. Optimization and Validation:

• Use the fitted model to generate response surface plots and contour plots to visualize the relationship between the factors and the response.

• Determine the optimal conditions for maximizing the ester yield using the numerical optimization features of the software.

• Perform validation experiments at the predicted optimal conditions to verify the model's accuracy.[19]

Data Presentation

Table 1: Example of a Box-Behnken Design Matrix and Response for Ester Synthesis

Run	Factor A: Temperature (°C)	Factor B: Time (min)	Factor C: Catalyst Conc. (wt%)	Response: Ester Yield (%)
1	60	90	1.0	75.2
2	80	90	1.0	85.6
3	60	150	1.0	82.1
4	80	150	1.0	92.3
5	60	120	0.5	70.5
6	80	120	0.5	80.9
7	60	120	1.5	78.4
8	80	120	1.5	88.7
9	70	90	0.5	79.3
10	70	150	0.5	86.8
11	70	90	1.5	84.5
12	70	150	1.5	93.1
13	70	120	1.0	90.2
14	70	120	1.0	90.5
15	70	120	1.0	90.1

Table 2: Example of ANOVA Results for a Quadratic Model

Source	Sum of Squares	df	Mean Square	F-value	p-value
Model	450.76	9	50.08	25.42	< 0.0001
A-Temperature	120.45	1	120.45	61.14	< 0.0001
B-Time	85.23	1	85.23	43.26	0.0002
C-Catalyst Conc.	55.18	1	55.18	28.01	0.0008
AB	15.67	1	15.67	7.95	0.0258
AC	5.89	1	5.89	2.99	0.1298
BC	25.43	1	25.43	12.91	0.0089
A²	30.12	1	30.12	15.29	0.0056
B²	18.91	1	18.91	9.60	0.0174
C²	42.88	1	42.88	21.77	0.0021
Residual	9.85	5	1.97
Lack of Fit	8.21	3	2.74	3.34	0.1875
Pure Error	1.64	2	0.82
Cor Total	460.61	14

Visualizations

Caption: Workflow for optimizing ester synthesis using Response Surface Methodology.

Caption: Troubleshooting logic for a poor model fit in RSM experiments.

References

• 1. Response Surface Methodology - Overview & Applications | Neural Concept [neuralconcept.com]
• 2. 6sigma.us [6sigma.us]
• 3. iicbe.org [iicbe.org]
• 4. researchgate.net [researchgate.net]
• 5. Response Surface Methods for Optimization [help.reliasoft.com]
• 6. Optimization of microwave-assisted esterification of succinic acid using Box-Behnken design approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Optimization of Esterification of Propionic Acid with Ethanol Catalyzed by Solid Acid Catalysts using Response Surface Methodology (RSM): A Kinetic Approach | Semantic Scholar [semanticscholar.org]
• 11. Optimization of the Esterification Process of Crude Palm Oil (CPO) with Natural Zeolite Catalyst Using Response Surface Methodology (RSM) | Indonesian Journal of Chemical Research [ojs3.unpatti.ac.id]
• 12. Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe. | Sigma-Aldrich [sigmaaldrich.com]
• 13. mdpi.com [mdpi.com]
• 14. Optimization of Eugenol Ester Using Statistical Approach of Response Surface Methodology | Scientific.Net [scientific.net]
• 15. Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. cdn.statease.com [cdn.statease.com]
• 17. The Open Educator - 3. Analyze and Explain Response Surface Methodology [theopeneducator.com]
• 18. spectroscopyeurope.com [spectroscopyeurope.com]
• 19. mdpi.com [mdpi.com]

Issues with Ethyl 5-oxohexanoate decomposition on silica gel

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with the decomposition of ethyl 5-oxohexanoate (B1238966) during purification on silica (B1680970) gel.

Frequently Asked Questions (FAQs)

Q1: What is ethyl 5-oxohexanoate and what are its key properties?

Ethyl 5-oxohexanoate is a keto-ester with the chemical formula C₈H₁₄O₃.[1][2] It is also known by synonyms such as ethyl 4-acetylbutyrate and 5-oxohexanoic acid ethyl ester.[1][2][3] It is a colorless to light yellow liquid and is combustible.[2]

Q2: Why is ethyl 5-oxohexanoate prone to decomposition on silica gel?

Q3: What are the potential decomposition products of ethyl 5-oxohexanoate on silica gel?

Based on the structure of ethyl 5-oxohexanoate and the acidic nature of silica gel, potential decomposition products could include:

• 5-Oxohexanoic acid: Resulting from the hydrolysis of the ethyl ester.

• 2-Heptanone: Formed via hydrolysis followed by decarboxylation.

• Self-condensation products: The enolizable ketone and ester moieties could potentially undergo aldol-type condensation reactions catalyzed by the acidic silica surface.

Troubleshooting Guide

Issue: Low or no recovery of ethyl 5-oxohexanoate after silica gel chromatography.

Possible Cause	Troubleshooting/Optimization Strategy
Decomposition on acidic silica gel	1. Use neutralized silica gel: Prepare a slurry of silica gel with a small amount of a non-nucleophilic base like triethylamine (B128534) (TEA) in the eluent, then evaporate the solvent before packing the column.[7][8][9] This will neutralize the acidic silanol (B1196071) groups. 2. Use alternative stationary phases: Consider using less acidic stationary phases like neutral or basic alumina, or a bonded-phase silica gel. 3. Minimize contact time: Run the column as quickly as possible without sacrificing separation.
Irreversible adsorption	1. Increase eluent polarity: A gradual increase in the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate (B1210297) in a hexane (B92381)/ethyl acetate mixture) can help elute strongly adsorbed compounds. A "methanol purge" at the end of the column can elute highly polar substances.[10] 2. Add a competitive binder: Adding a small amount of a polar solvent like methanol (B129727) or a few drops of acetic acid to the eluent can sometimes help by competing for active sites on the silica gel.[10]
Inappropriate eluent system	1. Optimize the mobile phase with TLC: Before running a column, determine the optimal solvent system using Thin Layer Chromatography (TLC). The ideal eluent should give the product an Rf value of ~0.2-0.4 for good separation.[9]

Issue: Presence of multiple spots on TLC after purification, indicating impurities.

Possible Cause	Troubleshooting/Optimization Strategy
On-column reaction/decomposition	1. Implement strategies to minimize decomposition as described above (neutralized silica, alternative stationary phases, faster elution). 2. Analyze fractions carefully: Collect smaller fractions and analyze them by TLC before combining to isolate the pure product from any decomposition products.[9]
Co-elution with an impurity	1. Use a shallower solvent gradient: A slower, more gradual increase in eluent polarity can improve the separation of compounds with similar Rf values.[9] 2. Try a different solvent system: Changing the solvents in the mobile phase can alter the selectivity of the separation.

Data Presentation

Physical and Chemical Properties of Ethyl 5-oxohexanoate

Property	Value
Molecular Formula	C₈H₁₄O₃
Molecular Weight	158.195 g/mol [1]
Boiling Point	222.1 ± 13.0 °C at 760 mmHg[1]
Density	1.0 ± 0.1 g/cm³[1]
Flash Point	69.4 ± 0.0 °C[1]
Appearance	Colorless to Light yellow clear liquid

Experimental Protocols

Protocol 1: Neutralization of Silica Gel

This protocol describes a general method for neutralizing acidic silica gel to minimize the decomposition of sensitive compounds.

• Slurry Preparation: In a fume hood, prepare a slurry of silica gel (e.g., 100 g) in a suitable non-polar solvent (e.g., hexane or the initial chromatography eluent).

• Addition of Base: While stirring the slurry, add a small amount of triethylamine (TEA), typically 1-2% by volume of the silica gel.

• Solvent Removal: Remove the solvent by rotary evaporation until a free-flowing powder is obtained.

• Drying: Dry the neutralized silica gel under high vacuum for several hours to remove any residual solvent and TEA.

• Column Packing: The neutralized silica gel is now ready to be packed into a chromatography column using standard procedures.

Visualizations

Caption: Potential decomposition pathway of ethyl 5-oxohexanoate on acidic silica gel.

Caption: A logical workflow for troubleshooting poor recovery of ethyl 5-oxohexanoate.

References

• 1. Ethyl 5-oxohexanoate | CAS#:13984-57-1 | Chemsrc [chemsrc.com]
• 2. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethyl 5-oxohexanoate｜lookchem [lookchem.com]
• 4. column-chromatography.com [column-chromatography.com]
• 5. web.uvic.ca [web.uvic.ca]
• 6. aklectures.com [aklectures.com]
• 7. rsc.org [rsc.org]
• 8. Reddit - The heart of the internet [reddit.com]
• 9. benchchem.com [benchchem.com]
• 10. Reddit - The heart of the internet [reddit.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the Full Validation of an Analytical Method for Quantifying Ethyl 5-Oxohexanoate

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of chemical compounds is fundamental to ensuring product quality and safety. This guide provides an in-depth comparison of analytical methodologies for the quantification of Ethyl 5-oxohexanoate (B1238966). A primary focus is placed on the full validation of a proposed Gas Chromatography with Flame Ionization Detection (GC-FID) method, which is well-suited for volatile esters. This is compared with High-Performance Liquid Chromatography (HPLC) with UV detection, another viable but potentially more complex alternative for this analyte. The validation parameters discussed are in accordance with the International Council for Harmonisation (ICH) Q2(R2) guidelines, which provide a framework for demonstrating that an analytical procedure is fit for its intended purpose.[1][2][3]

Comparison of Analytical Methods

The selection of an appropriate analytical method is contingent on the physicochemical properties of the analyte, the sample matrix, and the specific requirements of the analysis.

Method	Principle	Advantages for Ethyl 5-oxohexanoate	Disadvantages
Gas Chromatography (GC-FID)	Separation of volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.	High sensitivity and a universal detector for hydrocarbons, providing robust quantitative data.[4]	Requires the analyte to be volatile and thermally stable.
High-Performance Liquid Chromatography (HPLC-UV)	Separation based on the partitioning of the analyte between a stationary phase and a liquid mobile phase.	Applicable for non-volatile and thermally labile compounds.[5]	Beta-keto esters can exhibit keto-enol tautomerism, which may lead to poor peak shape in reverse-phase HPLC.[6]

Based on this comparison, GC-FID is the recommended method for a full and robust validation due to its suitability for volatile esters and the potential for better peak shapes compared to HPLC for this class of compounds.

Full Validation of a Proposed GC-FID Method

The following sections detail the validation of a hypothetical GC-FID method for the quantification of Ethyl 5-oxohexanoate.

• Instrumentation: Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Column: A capillary column suitable for the analysis of polar compounds (e.g., DB-WAX or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, then ramp to 220°C at 15°C/min, and hold for 5 minutes.

• Injection Volume: 1 µL.

• Sample Preparation: Samples are dissolved in a suitable solvent (e.g., dichloromethane) to a known concentration. An internal standard (e.g., Ethyl heptanoate) is added to each sample and standard solution to correct for injection volume variability.

The following table summarizes the key validation parameters, their typical acceptance criteria based on ICH guidelines, and hypothetical results for the proposed GC-FID method.[7][8][9]

Validation Parameter	Acceptance Criteria	Hypothetical Results for Proposed GC-FID Method
Specificity	The method should be able to unequivocally assess the analyte in the presence of other components (e.g., impurities, degradation products, matrix components). No interfering peaks at the retention time of the analyte.	No interference was observed from blank matrix or known impurities at the retention time of Ethyl 5-oxohexanoate.
Linearity (r²)	Correlation coefficient (r²) ≥ 0.995 over the specified range.	r² = 0.9992
Range	The interval between the upper and lower concentration levels of the analyte for which the analytical procedure has been demonstrated to have the required precision, accuracy, and linearity.	1.0 µg/mL to 100 µg/mL
Accuracy (% Recovery)	Typically 98.0% to 102.0% for the assay of a drug substance.[9]	99.2% - 101.5%
Precision (%RSD)	Repeatability (intra-day precision): ≤ 2%. Intermediate precision (inter-day precision): ≤ 3%.	Repeatability: %RSD = 0.8%. Intermediate Precision: %RSD = 1.5%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. Typically determined by signal-to-noise ratio of 3:1.	0.3 µg/mL
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. Typically determined by signal-to-noise ratio of 10:1.	1.0 µg/mL
Robustness	The method's capacity to remain unaffected by small, but deliberate variations in method parameters. The results should remain within the acceptance criteria for accuracy and precision.	The method was found to be robust with respect to small changes in oven temperature ramp rate and carrier gas flow rate.

Methodology for Key Validation Experiments

• Specificity: Blank matrix samples and samples spiked with known impurities are injected to demonstrate the absence of interfering peaks at the retention time of Ethyl 5-oxohexanoate.

• Linearity: A series of at least five standard solutions of Ethyl 5-oxohexanoate at different concentrations are prepared and analyzed. A calibration curve is generated by plotting the peak area ratio (analyte/internal standard) against the concentration. The correlation coefficient (r²) is calculated.

• Accuracy: The accuracy is assessed by analyzing samples of a known concentration (e.g., spiked placebo) at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The percentage recovery is then calculated.

• Precision:

  • Repeatability: Assessed by performing at least six replicate injections of a sample at 100% of the target concentration on the same day and by the same analyst. The relative standard deviation (%RSD) is calculated.

  • Intermediate Precision: Assessed by repeating the analysis on a different day, with a different analyst, or on a different instrument. The %RSD is calculated.

• LOD and LOQ: These are determined based on the signal-to-noise ratio of the analyte peak.

• Robustness: The effect of small, deliberate changes to the method parameters (e.g., oven temperature, flow rate) on the analytical results is evaluated.

Visualizing the Validation Process

To better illustrate the workflow and interdependencies of the validation parameters, the following diagrams are provided.

Caption: Workflow for the validation of an analytical method.

Caption: Logical relationships between analytical validation parameters.

References

• 1. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. database.ich.org [database.ich.org]
• 3. guidegxp.com [guidegxp.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. beta keto esters by HPLC - Chromatography Forum [chromforum.org]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. youtube.com [youtube.com]
• 9. Validation of Analytical Methods: A Review [gavinpublishers.com]

A Comparative Guide to HPLC and GC for the Analysis of Ethyl 5-Oxohexanoate

For researchers, scientists, and professionals in drug development, the accurate analysis of chemical intermediates is paramount. Ethyl 5-oxohexanoate (B1238966), a key building block in various synthetic pathways, requires robust analytical methods for its quantification and purity assessment. This guide provides a detailed comparison of two common chromatographic techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the analysis of this keto-ester, supported by established methodologies and physicochemical properties.

Physicochemical Properties of Ethyl 5-oxohexanoate

Understanding the physical and chemical characteristics of ethyl 5-oxohexanoate is crucial in selecting the appropriate analytical technique.

Property	Value	Implication for Analysis
Molecular Formula	C8H14O3	-
Molecular Weight	158.198 g/mol [1][2]	Suitable for both HPLC and GC analysis.
Boiling Point	221-222 °C (lit.)[3][4]	Sufficiently volatile for GC analysis.
LogP	0.825[1]	Indicates moderate polarity, making it suitable for reversed-phase HPLC.
Appearance	Colorless Oil[3]	-
Solubility	Soluble in chloroform (B151607) and slightly soluble in methanol.[3]	Dictates solvent choice for sample preparation.

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique well-suited for the analysis of a wide range of compounds, including those that are non-volatile or thermally sensitive.[5][6] For ethyl 5-oxohexanoate, a reversed-phase HPLC method is a common approach.[1]

Experimental Protocol: HPLC

A typical HPLC method for the analysis of ethyl 5-oxohexanoate is as follows:

• Instrumentation:

  • HPLC System: Agilent 1260 Infinity II or equivalent[7]

  • Detector: Diode Array Detector (DAD)[7]

  • Column: C18 column (4.6 x 150 mm, 5 µm) or Newcrom R1[1][7]

  • Software: OpenLab CDS or equivalent[7]

• Chromatographic Conditions:

  • Mobile Phase: A mixture of acetonitrile (B52724) (MeCN) and water.[1] An acidic modifier like phosphoric acid or formic acid is often added to improve peak shape.[1] For example, a 60:40 Acetonitrile:Water isocratic mobile phase can be used.[7]

  • Flow Rate: 1.0 mL/min[7]

  • Column Temperature: 35°C[7]

  • Injection Volume: 10 µL[7]

  • Detection Wavelength: 210 nm[7]

  • Run Time: 10 minutes[7]

• Sample Preparation:

  • Accurately weigh approximately 10 mg of ethyl 5-oxohexanoate.

  • Dissolve in 10 mL of acetonitrile to prepare a 1 mg/mL stock solution.[7]

  • Further dilute to a working concentration (e.g., 0.1 mg/mL) with the mobile phase.[7]

  • Filter the final solution through a 0.45 µm syringe filter before injection.[7]

One of the challenges in the analysis of keto-esters is the potential for keto-enol tautomerism, which can lead to poor peak shapes.[7] Adjusting the mobile phase pH or increasing the column temperature can help mitigate this issue.[7]

Gas Chromatography (GC) Analysis

GC is a powerful technique for the separation and analysis of volatile and thermally stable compounds.[5][6] Given its boiling point of 221-222 °C, ethyl 5-oxohexanoate is amenable to GC analysis.[3][4] While direct injection may be possible, derivatization is sometimes employed for keto acids to improve peak shape and thermal stability.[8][9]

Experimental Protocol: GC

A plausible GC method for ethyl 5-oxohexanoate analysis is detailed below:

• Instrumentation:

  • GC System: Agilent 7890B GC or equivalent[10]

  • Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS)

  • Column: A non-polar or medium-polarity column, such as a 5% phenyl-methylpolysiloxane column (e.g., DB-5 or HP-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Software: ChemStation or equivalent

• Chromatographic Conditions:

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[10]

  • Injector Temperature: 250°C[10]

  • Injection Volume: 1 µL in split mode (e.g., 50:1 split ratio).

  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, then ramp at 10°C/min to 220°C and hold for 5 minutes.

  • Detector Temperature (FID): 280°C

• Sample Preparation:

  • Prepare a 1 mg/mL solution of ethyl 5-oxohexanoate in a suitable solvent like dichloromethane (B109758) or ethyl acetate.

  • If derivatization is required to improve peak shape, a silylation agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) can be used.[8]

Comparative Performance

The choice between HPLC and GC depends on several factors, including the nature of the sample, the desired information, and available instrumentation.

Parameter	HPLC Analysis	GC Analysis
Principle	Separation of non-volatile compounds in a liquid mobile phase.[5]	Separation of volatile compounds in a gaseous mobile phase.[5]
Volatility Requirement	Not required. Suitable for non-volatile and thermally unstable compounds.[6]	Required. Suitable for volatile and thermally stable compounds.[6]
Sample Derivatization	Generally not required.	May be necessary for polar compounds to increase volatility and improve peak shape.
Typical Column	C18, C8, Phenyl, Cyano, etc. (Packed columns)	DB-5, HP-5ms, DB-WAX, etc. (Capillary columns)
Mobile Phase/Carrier Gas	Liquid solvents (e.g., acetonitrile, water, methanol).	Inert gases (e.g., helium, nitrogen, hydrogen).
Operating Temperature	Typically ambient to moderately elevated (e.g., 25-60°C).[5]	High temperatures for injection port and oven (e.g., 50-300°C).[5]
Typical Analysis Time	Generally longer than GC.[6]	Typically faster than HPLC.[6]
Detection	UV-Vis, DAD, Fluorescence, Refractive Index, MS.[5]	FID, MS, Thermal Conductivity Detector (TCD), Electron Capture Detector (ECD).[5]
Resolution	Good resolution.	Excellent resolution, often providing sharper peaks than HPLC.[5][6]
Sensitivity	Varies with detector; can be very sensitive with MS.	Generally very sensitive, especially with detectors like FID and MS.[6]

Visualizing the Workflow and Decision Process

To further clarify the methodologies and the choice between them, the following diagrams illustrate the experimental workflows and the key decision-making factors.

Caption: Experimental workflow for HPLC analysis of ethyl 5-oxohexanoate.

Caption: Experimental workflow for GC analysis of ethyl 5-oxohexanoate.

References

• 1. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]
• 2. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chembk.com [chembk.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. HPLC vs GC: What Sets These Methods Apart | Phenomenex [phenomenex.com]
• 6. Comparing High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) • Food Safety Institute [foodsafety.institute]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

A Comparative Spectroscopic Analysis of Ethyl 5-oxohexanoate and Its Analogues

This guide provides a detailed comparison of the spectroscopic data for Ethyl 5-oxohexanoate (B1238966) and its structurally related analogues: Methyl 5-oxohexanoate, Ethyl 4-oxohexanoate, and Ethyl 6-oxoheptanoate. This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive resource for compound identification, characterization, and quality control. The guide summarizes key ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data in structured tables and provides standardized experimental protocols for data acquisition.

Spectroscopic Data Comparison

The following tables present a side-by-side comparison of the key spectroscopic features of Ethyl 5-oxohexanoate and its selected analogues.

¹H Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Spectroscopic Data (Chemical Shifts, δ, in ppm)

Compound	δ (ppm), Multiplicity, Integration, Assignment
Ethyl 5-oxohexanoate	~4.1 (q, 2H, -OCH₂CH₃), ~2.5 (t, 2H, -CH₂C=O), ~2.3 (t, 2H, -CH₂COO-), ~2.1 (s, 3H, -C(=O)CH₃), ~1.9 (quint, 2H, -CH₂CH₂CH₂-), ~1.2 (t, 3H, -OCH₂CH₃)
Methyl 5-oxohexanoate	~3.7 (s, 3H, -OCH₃), ~2.5 (t, 2H, -CH₂C=O), ~2.3 (t, 2H, -CH₂COO-), ~2.1 (s, 3H, -C(=O)CH₃), ~1.9 (quint, 2H, -CH₂CH₂CH₂-)
Ethyl 4-oxohexanoate	~4.1 (q, 2H, -OCH₂CH₃), ~2.7 (t, 2H, -CH₂C=O), ~2.5 (t, 2H, -CH₂COO-), ~2.4 (q, 2H, -C(=O)CH₂CH₃), ~1.2 (t, 3H, -OCH₂CH₃), ~1.1 (t, 3H, -C(=O)CH₂CH₃)
Ethyl 6-oxoheptanoate	~4.1 (q, 2H, -OCH₂CH₃), ~2.4 (t, 2H, -CH₂C=O), ~2.3 (t, 2H, -CH₂COO-), ~2.1 (s, 3H, -C(=O)CH₃), ~1.6 (m, 4H, -CH₂CH₂CH₂CH₂-), ~1.2 (t, 3H, -OCH₂CH₃)

¹³C Nuclear Magnetic Resonance (NMR) Data

Table 2: ¹³C NMR Spectroscopic Data (Chemical Shifts, δ, in ppm)

Compound	δ (ppm), Assignment
Ethyl 5-oxohexanoate	~209 (C=O, ketone), ~173 (C=O, ester), ~60 (-OCH₂-), ~43 (-CH₂C=O), ~34 (-CH₂COO-), ~30 (-C(=O)CH₃), ~20 (-CH₂CH₂CH₂-), ~14 (-OCH₂CH₃)
Methyl 5-oxohexanoate	~209 (C=O, ketone), ~174 (C=O, ester), ~51 (-OCH₃), ~43 (-CH₂C=O), ~34 (-CH₂COO-), ~30 (-C(=O)CH₃), ~20 (-CH₂CH₂CH₂-)
Ethyl 4-oxohexanoate	~211 (C=O, ketone), ~173 (C=O, ester), ~60 (-OCH₂-), ~38 (-CH₂C=O), ~36 (-C(=O)CH₂CH₃), ~28 (-CH₂COO-), ~14 (-OCH₂CH₃), ~8 (-C(=O)CH₂CH₃)
Ethyl 6-oxoheptanoate	~209 (C=O, ketone), ~173 (C=O, ester), ~60 (-OCH₂-), ~43 (-CH₂C=O), ~34 (-CH₂COO-), ~30 (-C(=O)CH₃), ~25, 24 (-CH₂CH₂CH₂CH₂-), ~14 (-OCH₂CH₃)

Infrared (IR) Spectroscopy Data

Table 3: IR Spectroscopic Data (Absorption Bands, cm⁻¹)

Compound	Key Absorptions (cm⁻¹)
Ethyl 5-oxohexanoate	~2970 (C-H stretch), ~1735 (C=O stretch, ester), ~1715 (C=O stretch, ketone), ~1180 (C-O stretch)[1]
Methyl 5-oxohexanoate	~2950 (C-H stretch), ~1740 (C=O stretch, ester), ~1717 (C=O stretch, ketone), ~1170 (C-O stretch)
Ethyl 4-oxohexanoate	~2980 (C-H stretch), ~1738 (C=O stretch, ester), ~1715 (C=O stretch, ketone), ~1175 (C-O stretch)
Ethyl 6-oxoheptanoate	~2940 (C-H stretch), ~1730 (C=O stretch, ester), ~1715 (C=O stretch, ketone), ~1180 (C-O stretch)[2]

Mass Spectrometry (MS) Data

Table 4: Mass Spectrometry Data (Key Fragments, m/z)

Compound	Molecular Ion (M⁺), Key Fragments (m/z)
Ethyl 5-oxohexanoate	158, 113 [M-OC₂H₅]⁺, 99, 85, 71, 57, 43 [CH₃CO]⁺
Methyl 5-oxohexanoate	144, 113 [M-OCH₃]⁺, 99, 85, 71, 57, 43 [CH₃CO]⁺
Ethyl 4-oxohexanoate	158, 129 [M-C₂H₅]⁺, 113 [M-OC₂H₅]⁺, 101, 73, 57 [C₄H₉]⁺, 45 [OC₂H₅]⁺
Ethyl 6-oxoheptanoate	172, 127 [M-OC₂H₅]⁺, 113, 99, 85, 71, 57, 43 [CH₃CO]⁺

Experimental Protocols

Standardized protocols are crucial for obtaining reproducible and comparable spectroscopic data.

¹H and ¹³C NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the analyte in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Instrumentation: A 300 MHz or higher field strength NMR spectrometer equipped with a broadband probe.

• Acquisition Parameters (¹H NMR):

  • Pulse sequence: Standard single-pulse experiment.

  • Spectral width: 0-12 ppm.

  • Number of scans: 16-64, depending on sample concentration.

  • Relaxation delay: 1-5 seconds.

  • Temperature: 298 K.

• Acquisition Parameters (¹³C NMR):

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Spectral width: 0-220 ppm.

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay: 2 seconds.

  • Temperature: 298 K.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation: For liquid samples, a thin film can be prepared between two NaCl or KBr plates. Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a drop of the sample directly on the ATR crystal.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Acquisition Parameters:

  • Spectral range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Data Processing: A background spectrum is recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Samples are typically introduced via Gas Chromatography (GC) for volatile compounds like these esters.

• Instrumentation: A GC system coupled to a mass spectrometer with an Electron Ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., DB-5ms).

  • Injector temperature: 250 °C.

  • Oven program: Start at 50 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C.

• MS Conditions (EI):

  • Ionization energy: 70 eV.

  • Mass range: m/z 40-400.

  • Source temperature: 230 °C.

• Data Analysis: The resulting mass spectrum is analyzed for the molecular ion peak and characteristic fragmentation patterns.

Workflow for Spectroscopic Comparison

The following diagram illustrates the logical workflow for the comparative analysis of spectroscopic data.

Caption: Workflow for the comparative spectroscopic analysis of a target compound and its analogues.

References

• 1. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 6-oxohexanoate | C8H14O3 | CID 11171124 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to Ethyl 5-Oxohexanoate and Methyl 5-Oxohexanoate in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice between structurally similar reagents can significantly impact reaction outcomes, efficiency, and scalability. This guide provides an in-depth, objective comparison of ethyl 5-oxohexanoate (B1238966) and methyl 5-oxohexanoate, two keto-esters frequently employed as versatile building blocks. By examining their physical properties, relative reactivity, and applications in key organic transformations, this document aims to equip researchers with the necessary information to make informed decisions in their synthetic endeavors.

Physicochemical Properties: A Tabular Comparison

A fundamental understanding of the physical properties of these esters is crucial for their handling, purification, and the design of reaction conditions. The following table summarizes their key physicochemical data.

Property	Ethyl 5-oxohexanoate	Methyl 5-oxohexanoate
CAS Number	13984-57-1	13984-50-4
Molecular Formula	C₈H₁₄O₃	C₇H₁₂O₃
Molecular Weight	158.19 g/mol	144.17 g/mol
Boiling Point	221-222 °C at 760 mmHg	202.2 °C at 760 mmHg
Density	0.989 g/mL at 25 °C	0.996 g/cm³
Appearance	Colorless oil	Colorless to light yellow liquid.[1]
Solubility	Chloroform (Sparingly), Methanol (B129727) (Slightly)	Moderately water soluble.[1]

Reactivity and Performance in Organic Reactions: A Comparative Analysis

While both esters possess a ketone and an ester functional group, the seemingly minor difference in the alkyl chain of the ester—ethyl versus methyl—can lead to notable variations in reactivity. These differences primarily stem from steric and electronic effects.

General Reactivity: The methyl group is smaller than the ethyl group, which can influence the accessibility of the carbonyl carbon of the ester to nucleophiles.[2] In general, methyl esters are considered slightly more reactive than their ethyl counterparts in reactions where the ester group is directly involved, such as hydrolysis or transesterification, due to reduced steric hindrance.[2]

Intramolecular Cyclization (Dieckmann Condensation)

Both ethyl and methyl 5-oxohexanoate are suitable substrates for intramolecular cyclization reactions like the Dieckmann condensation to form cyclic β-keto esters, which are valuable intermediates in the synthesis of various cyclic compounds. For instance, the cyclization of these keto-esters is a key step in the synthesis of 2-methyl-1,3-cyclohexanedione.[3][4]

Experimental Protocols

Protocol 1: Synthesis of 2-Methyl-1,3-cyclohexanedione via Dieckmann Cyclization

This protocol is adapted from established procedures for the cyclization of 5-oxoheptanoates, which are structurally very similar to 5-oxohexanoates.[3]

Using Ethyl 5-oxohexanoate:

• Preparation of Sodium Ethoxide: In a flame-dried round-bottom flask equipped with a reflux condenser and a nitrogen inlet, dissolve sodium metal (1.1 equivalents) in absolute ethanol (B145695) under an inert atmosphere.

• Cyclization: To the freshly prepared sodium ethoxide solution, add ethyl 5-oxohexanoate (1 equivalent) dropwise with stirring.

• Reaction: Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: After cooling, the reaction mixture is neutralized with a suitable acid (e.g., acetic acid or dilute HCl). The ethanol is removed under reduced pressure.

• Extraction and Purification: The residue is taken up in water and extracted with an organic solvent (e.g., diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product can be purified by vacuum distillation or column chromatography.

Using Methyl 5-oxohexanoate:

The protocol is analogous to the one above, with the substitution of sodium methoxide (B1231860) in methanol as the base/solvent system.

Protocol 2: Reduction of the Ketone Functionality

The ketone group in both esters can be selectively reduced to a secondary alcohol using various reducing agents. Sodium borohydride (B1222165) (NaBH₄) is a common choice for this transformation.

• Dissolution: Dissolve ethyl or methyl 5-oxohexanoate (1 equivalent) in a suitable solvent, such as methanol or ethanol, in a round-bottom flask.

• Reduction: Cool the solution in an ice bath and add sodium borohydride (1.1 to 1.5 equivalents) portion-wise with stirring.

• Reaction: Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 1-2 hours, monitoring the reaction by TLC.

• Quenching and Work-up: Carefully quench the reaction by the slow addition of water or dilute acid.

• Extraction and Purification: Remove the solvent under reduced pressure and extract the aqueous residue with an organic solvent. The combined organic layers are washed, dried, and concentrated to yield the corresponding hydroxy ester, which can be further purified if necessary.

Protocol 3: Wittig Reaction at the Ketone Carbonyl

The ketone functionality can be converted to an alkene via the Wittig reaction.

• Ylide Generation: In a flame-dried, two-necked flask under an inert atmosphere, suspend methyltriphenylphosphonium (B96628) bromide (1.1 equivalents) in anhydrous tetrahydrofuran (B95107) (THF). Cool the suspension to 0 °C and add a strong base such as n-butyllithium dropwise until the characteristic orange color of the ylide persists.

• Reaction with Keto-ester: To the ylide solution, add a solution of ethyl or methyl 5-oxohexanoate (1 equivalent) in anhydrous THF dropwise at 0 °C.

• Reaction Progression: Allow the reaction mixture to warm to room temperature and stir for several hours to overnight. Monitor the reaction by TLC.

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the mixture with an organic solvent. The organic layer is then washed, dried, and concentrated. The crude product is purified by column chromatography to separate the desired alkene from the triphenylphosphine (B44618) oxide byproduct.

Visualizing Reaction Workflows and Logical Relationships

Experimental Workflow for Dieckmann Cyclization

Caption: Workflow for the Dieckmann cyclization of 5-oxohexanoates.

Logical Relationship: Influence of Ester Group on Reactivity

Caption: Influence of the ester alkyl group on reaction reactivity.

Conclusion

The choice between ethyl 5-oxohexanoate and methyl 5-oxohexanoate in organic synthesis is nuanced. While both are highly effective bifunctional building blocks, the methyl ester may offer a slight advantage in terms of reactivity in reactions directly involving the ester carbonyl, due to lesser steric hindrance. However, practical considerations such as the cost and availability of the corresponding alkoxide bases and solvents often play a more significant role in reagent selection. For most common transformations, such as intramolecular cyclizations, reductions, and Wittig reactions, both esters are expected to perform comparably, and the choice can often be made based on the specific reaction conditions and purification strategy. The provided experimental protocols offer a solid foundation for the application of these versatile reagents in a variety of synthetic contexts.

References

• 1. 32. The kinetics of the alkaline hydrolysis of esters and amides of 1- and 2-naphthoic acid - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. Page loading... [guidechem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Benchmarking synthesis of Ethyl 5-oxohexanoate against literature methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of literature methods for the synthesis of Ethyl 5-oxohexanoate (B1238966), a valuable intermediate in the synthesis of various organic molecules. We will delve into the classic Acetoacetic Ester Synthesis and a modern Biocatalytic approach, presenting their core principles, experimental data, and detailed protocols to aid researchers in selecting the most suitable method for their specific needs.

At a Glance: Comparison of Synthesis Methods

Parameter	Acetoacetic Ester Synthesis	Biocatalytic Reduction
Starting Materials	Ethyl acetoacetate (B1235776), Ethyl 3-bromopropanoate (B1231587)	Ethyl 5-oxohexanoate
Key Reagents/Catalyst	Sodium ethoxide	Pichia methanolica (SC 16116)
Typical Yield	60-70% (estimated for similar reactions)	80-90%[1]
Reaction Temperature	Reflux in Ethanol (B145695)	Not specified
Reaction Time	4-6 hours (alkylation step)	Not specified
Key Advantages	Well-established, versatile for various ketoesters	High yield, high enantioselectivity
Key Disadvantages	Use of strong base, multi-step process	Requires specific microorganism, substrate is the product of other syntheses

Method 1: Acetoacetic Ester Synthesis

The Acetoacetic Ester Synthesis is a classic and versatile method for the formation of ketones and ketoesters. The synthesis of Ethyl 5-oxohexanoate via this route involves the alkylation of the enolate of ethyl acetoacetate with an ethyl 3-halopropanoate, followed by hydrolysis and decarboxylation of the resulting β-keto ester.

Experimental Protocol

Step 1: Enolate Formation and Alkylation

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel, a solution of sodium ethoxide is prepared by dissolving sodium metal (1.1 equivalents) in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

• The sodium ethoxide solution is cooled to 0-5 °C in an ice bath.

• Ethyl acetoacetate (1.0 equivalent) is added dropwise to the cooled sodium ethoxide solution with vigorous stirring.

• After the addition is complete, the mixture is allowed to stir at room temperature for 30 minutes to ensure complete enolate formation.

• Ethyl 3-bromopropanoate (1.0 equivalent) is added dropwise to the reaction mixture.

• The reaction mixture is heated to reflux and maintained for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, the mixture is cooled to room temperature, and the ethanol is removed under reduced pressure.

• Water is added to the residue, and the product is extracted with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to obtain the crude dialkylated intermediate.

Step 2: Hydrolysis and Decarboxylation (Keto-ester formation)

• The crude intermediate from Step 1 is refluxed with an excess of aqueous acid (e.g., 10% H₂SO₄) or base (e.g., 10% NaOH) for several hours until the hydrolysis of the ester and the decarboxylation are complete.

• If basic hydrolysis is used, the reaction mixture is acidified with a strong acid (e.g., HCl) to protonate the carboxylate.

• The mixture is cooled, and the Ethyl 5-oxohexanoate is extracted with an organic solvent.

• The organic layer is washed with water and brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

• The final product is purified by vacuum distillation.

Synthesis Workflow

References

• 1. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to HPLC Method Validation for Ethyl 5-oxohexanoate Following ICH Q2(R1) Guidelines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the validation process for a High-Performance Liquid Chromatography (HPLC) method intended for the quantification of Ethyl 5-oxohexanoate (B1238966). The protocols and acceptance criteria detailed herein are based on the International Council for Harmonisation (ICH) Q2(R1) guideline, "Validation of Analytical Procedures: Text and Methodology".[1][2] This document serves as a practical template, comparing hypothetical experimental results against established ICH benchmarks to demonstrate method suitability.

Introduction to HPLC Method Validation

Method validation is a critical process in pharmaceutical development and quality control. It provides documented evidence that an analytical procedure is suitable for its intended purpose.[3] For a quantitative HPLC assay, this involves assessing a range of performance characteristics to ensure the method is reliable, reproducible, and accurate for measuring the concentration of the analyte.[4][5]

The validation process follows a predefined protocol, outlining the parameters to be evaluated, the experimental design, and the acceptance criteria.[6][7] The key parameters as mandated by ICH Q2(R1) for an assay of this nature include Specificity, Linearity, Range, Accuracy, Precision, and Robustness.[1][8]

Caption: High-level workflow for HPLC method validation.

HPLC Method Parameters (Hypothetical)

Before validation, a suitable HPLC method must be developed. The following hypothetical parameters are established for the analysis of Ethyl 5-oxohexanoate.

Parameter	Condition
HPLC System	Agilent 1260 Infinity II or equivalent
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40 v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	210 nm
Injection Volume	10 µL
Run Time	10 minutes
Diluent	Mobile Phase

Validation Parameters, Protocols, and Comparative Data

The following sections detail the experimental protocols for each validation characteristic and present sample data in comparison to standard ICH acceptance criteria.

Caption: Relationship between key ICH validation parameters.

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or placebo ingredients.[4][9]

• Experimental Protocol: A solution of a placebo (all formulation components except Ethyl 5-oxohexanoate) was prepared and injected. Additionally, a sample of Ethyl 5-oxohexanoate was subjected to forced degradation (acid, base, oxidation, heat, and light) and the resulting chromatograms were analyzed. The peak for Ethyl 5-oxohexanoate in the presence of these other components was evaluated for purity using a photodiode array (PDA) detector.

• Data Presentation & Comparison:

Test Sample	Result	ICH Acceptance Criteria	Status
Placebo Injection	No interfering peak at the retention time of the analyte.	No significant interference at the analyte's retention time.	Pass
Forced Degradation	Analyte peak is spectrally pure and resolved from degradation peaks (Resolution > 2).	Analyte peak should be free from co-elution with potential degradants or excipients.	Pass

Linearity demonstrates that the method's results are directly proportional to the concentration of the analyte in the sample. The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable linearity, accuracy, and precision.[6][8]

• Experimental Protocol: A series of at least five standard solutions of Ethyl 5-oxohexanoate were prepared, covering a range of 50% to 150% of the expected working concentration (e.g., 50, 75, 100, 125, 150 µg/mL). Each concentration was injected in triplicate. A calibration curve was constructed by plotting the mean peak area against the concentration, and the correlation coefficient (R²), y-intercept, and slope were determined.

• Data Presentation & Comparison:

Parameter	Result	ICH Acceptance Criteria	Status
Range Studied	50 - 150 µg/mL	Typically 80-120% of the test concentration for an assay.[10]	Pass
Correlation Coefficient (R²)	0.9995	R² ≥ 0.999 is generally considered acceptable.[6][11]	Pass
Y-Intercept	Minimal, not significantly different from zero.	Y-intercept should be insignificant relative to the response at 100% concentration.	Pass

Accuracy expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. It is often determined through recovery studies.

• Experimental Protocol: Accuracy was evaluated by spiking a placebo mixture with known amounts of Ethyl 5-oxohexanoate at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Nine determinations were made in total (three concentrations, three replicates each). The percentage recovery was calculated for each sample.

• Data Presentation & Comparison:

Concentration Level	Mean Recovery (%)	% RSD	ICH Acceptance Criteria	Status
80% (80 µg/mL)	99.5%	0.85%	Mean recovery of 98.0% to 102.0% is typical for a drug substance assay.[11]	Pass
100% (100 µg/mL)	100.3%	0.62%	Pass
120% (120 µg/mL)	101.1%	0.75%	Pass

Precision is the measure of the agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: Repeatability and Intermediate Precision.[6]

• Experimental Protocol:

  • Repeatability (Intra-assay precision): Six separate samples of Ethyl 5-oxohexanoate were prepared at 100% of the target concentration and analyzed on the same day, by the same analyst, using the same instrument.

  • Intermediate Precision (Ruggedness): The repeatability experiment was repeated on a different day, by a different analyst, using a different HPLC system. The results from both sets of experiments were statistically compared.

• Data Presentation & Comparison:

Precision Level	Parameter	Result (% RSD)	ICH Acceptance Criteria	Status
Repeatability	Assay of 6 samples	0.78%	RSD ≤ 2% is a common acceptance criterion.[6]	Pass
Intermediate Precision	Comparison of results (Day 1/Analyst 1 vs. Day 2/Analyst 2)	1.15%	RSD ≤ 2% is a common acceptance criterion.[11]	Pass

Robustness measures the capacity of a method to remain unaffected by small, deliberate variations in method parameters, providing an indication of its reliability during normal usage.[6]

• Experimental Protocol: The effect of small, deliberate changes to the method was assessed. Six replicate samples at 100% concentration were analyzed under standard conditions and compared to results obtained under varied conditions.

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min)

  • Column Temperature: ± 5°C (25°C and 35°C)

  • Mobile Phase Composition: ± 2% organic (e.g., 58% and 62% Acetonitrile)

• Data Presentation & Comparison:

Varied Parameter	Condition	Result (% RSD)	ICH Acceptance Criteria	Status
Flow Rate	0.9 mL/min	0.95%	System suitability parameters should be met; assay results should have an RSD < 2%.[11]	Pass
1.1 mL/min	1.02%	Pass
Temperature	25°C	0.88%	Pass
35°C	0.91%	Pass
Mobile Phase	58% ACN	1.21%	Pass
62% ACN	1.14%	Pass

Conclusion

The presented data demonstrates that the hypothetical HPLC method for the quantification of Ethyl 5-oxohexanoate meets the requirements for a validated analytical procedure according to ICH Q2(R1) guidelines. The method is specific, linear over the defined range, accurate, precise, and robust. This validated method is therefore considered suitable for its intended purpose in a quality control environment.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. canadacommons.ca [canadacommons.ca]
• 3. Analytical Method Validation Acceptance Criteria - Chromatography Forum [chromforum.org]
• 4. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 5. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 6. mastelf.com [mastelf.com]
• 7. altabrisagroup.com [altabrisagroup.com]
• 8. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 9. actascientific.com [actascientific.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. researchgate.net [researchgate.net]

A Comparative Guide to the Limit of Detection (LOD) and Limit of Quantitation (LOQ) for Ethyl 5-oxohexanoate Analysis

For Researchers, Scientists, and Drug Development Professionals

Quantitative Data Summary

The following tables summarize the LOD and LOQ values for various ethyl esters determined by GC-MS and HPLC. This data serves as a practical benchmark for estimating the expected performance of these methods for Ethyl 5-oxohexanoate (B1238966).

Table 1: Limit of Detection (LOD) and Limit of Quantitation (LOQ) of Ethyl Esters by Gas Chromatography-Mass Spectrometry (GC-MS)

Compound	LOD	LOQ	Matrix
Ethyl Acetate	530 µg/L	-	Cachaça
Ethyl Hexanoate	29 µg/L	-	Cachaça
Ethyl Myristate	5 ng/mL	15 ng/mL	Human Whole Blood
Ethyl Palmitate	5 ng/mL	15 ng/mL	Human Whole Blood
Ethyl Stearate	50 ng/mL	200 ng/mL	Human Whole Blood

Data compiled from various sources, providing a comparative landscape for method selection.

Table 2: Limit of Detection (LOD) and Limit of Quantitation (LOQ) of Ethyl Esters by High-Performance Liquid Chromatography (HPLC)

Compound	Method	LOD	LOQ
Ethyl Acetate	HPLC-UV	0.4 ppm	-
Bis(2-ethylhexyl) phthalate	HPLC-UV	-	0.06 mg/L

This table highlights the capabilities of HPLC for the analysis of ethyl esters, offering an alternative to GC-based methods.

Experimental Workflow Visualization

To facilitate a deeper understanding of the processes involved in determining these critical analytical parameters, the following diagrams illustrate the typical experimental workflows.

Caption: Experimental workflow for LOD and LOQ determination.

Signaling Pathway and Logical Relationships

The determination of LOD and LOQ is a logical process guided by established analytical principles and regulatory guidelines. The following diagram illustrates the decision-making pathway and relationships between key concepts.

Caption: Decision pathway for analytical method selection and validation.

Detailed Experimental Protocols

The following are generalized protocols for determining the LOD and LOQ of a volatile ester like Ethyl 5-oxohexanoate using GC-MS and HPLC. These should be adapted and validated for specific laboratory conditions and matrices.

1. Protocol for LOD and LOQ Determination by GC-MS

• Objective: To determine the limit of detection and limit of quantitation of Ethyl 5-oxohexanoate in a specific matrix (e.g., plasma, cell culture media) using Gas Chromatography-Mass Spectrometry.

• Materials and Reagents:

  • Ethyl 5-oxohexanoate reference standard

  • High-purity solvent (e.g., hexane, ethyl acetate)

  • Internal standard (e.g., a structurally similar ester not present in the sample)

  • Blank matrix

  • GC-MS system with a suitable capillary column (e.g., DB-5ms)

• Procedure:

  • Standard Stock Solution Preparation: Prepare a stock solution of Ethyl 5-oxohexanoate (e.g., 1 mg/mL) in a high-purity solvent.

  • Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution to cover the expected LOD and LOQ range (e.g., from 1 µg/mL down to 1 ng/mL).

  • Sample Preparation (Liquid-Liquid Extraction):

    • To 1 mL of the blank matrix, add a known amount of the internal standard.

    • Spike the matrix with the working standard solutions to create a calibration series.

    • Add 2 mL of an appropriate extraction solvent (e.g., hexane).

    • Vortex for 2 minutes and centrifuge at 3000 rpm for 10 minutes.

    • Carefully transfer the upper organic layer to a clean vial for analysis.

  • GC-MS Analysis:

    • Injection Volume: 1 µL

    • Injector Temperature: 250°C

    • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

    • MS Parameters: Operate in Selected Ion Monitoring (SIM) mode for highest sensitivity, monitoring characteristic ions of Ethyl 5-oxohexanoate.

  • LOD and LOQ Calculation:

    • Signal-to-Noise (S/N) Method: Analyze a series of low-concentration spiked samples. The LOD is the concentration at which the signal-to-noise ratio is approximately 3:1. The LOQ is the concentration at which the S/N ratio is approximately 10:1.

    • Calibration Curve Method: Construct a calibration curve from the analysis of at least five concentrations. The LOD and LOQ can be calculated using the following formulas:

      • LOD = 3.3 * (Standard Deviation of the Response / Slope of the Calibration Curve)

      • LOQ = 10 * (Standard Deviation of the Response / Slope of the Calibration Curve)

2. Protocol for LOD and LOQ Determination by HPLC-UV

• Objective: To determine the LOD and LOQ of Ethyl 5-oxohexanoate using High-Performance Liquid Chromatography with UV detection.

• Materials and Reagents:

  • Ethyl 5-oxohexanoate reference standard

  • HPLC-grade acetonitrile (B52724) and water

  • Blank matrix

  • HPLC system with a C18 column and UV detector

• Procedure:

  • Standard Preparation: Prepare stock and working standard solutions of Ethyl 5-oxohexanoate in the mobile phase.

  • Sample Preparation: Spike the blank matrix with the working standard solutions. If necessary, perform a sample clean-up step such as solid-phase extraction (SPE).

  • HPLC-UV Analysis:

    • Mobile Phase: A suitable gradient of acetonitrile and water.

    • Flow Rate: 1.0 mL/min.

    • Column: C18, 4.6 x 150 mm, 5 µm.

    • Detection Wavelength: Determined by obtaining a UV spectrum of Ethyl 5-oxohexanoate (likely around 210 nm).

    • Injection Volume: 10 µL.

  • LOD and LOQ Calculation: Follow the same calculation methods as described for GC-MS (Signal-to-Noise or Calibration Curve method).

This guide provides a foundational understanding and practical data for researchers and professionals engaged in the analysis of Ethyl 5-oxohexanoate. The provided protocols and comparative data are intended to aid in the development and validation of robust analytical methods for this and similar compounds.

Comparative study of Lewis acid catalysts for synthesis of related keto esters

For Researchers, Scientists, and Drug Development Professionals

The synthesis of keto esters is a fundamental transformation in organic chemistry, providing key intermediates for the construction of a wide range of pharmaceuticals, natural products, and other biologically active molecules. The efficiency and selectivity of these syntheses are often dictated by the choice of catalyst. This guide provides a comparative overview of common Lewis acid catalysts employed in the synthesis of keto esters, with a focus on β-keto esters prepared via transesterification. Experimental data is presented to facilitate catalyst selection, alongside detailed experimental protocols and a generalized workflow.

Performance Comparison of Lewis Acid Catalysts

The selection of a Lewis acid catalyst for keto ester synthesis is influenced by factors such as substrate scope, reaction conditions, and desired yield. The following table summarizes the performance of several representative Lewis acid catalysts in the transesterification of β-keto esters, a common method for their preparation.

Catalyst	Substrate Example	Alcohol	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Reference
Boric Acid	Ethyl acetoacetate (B1235776)	Various primary & secondary alcohols	10	5	85-95	[1]
BF₃·OEt₂	Methyl acetoacetate, Phenyl acetoacetate	Aliphatic, aromatic & allyl alcohols	20	0.5-4	85-98	[2]
3-Nitrobenzeneboronic acid	Cyclic, aromatic & open-chain β-keto esters	Various alcohols, thiols & amines	2.5	Not Specified	Good to Excellent	[1]
Sc(OTf)₃	Not explicitly for transesterification, but used in other keto ester syntheses	-	-	-	-	[3]
Cu(OTf)₂	Used in various reactions involving keto esters	-	-	-	-	[4][5]
Zn(OTf)₂	Used in related organic transformations	-	-	-	-	[6]

Note: While direct comparative data for Sc(OTf)₃, Cu(OTf)₂, and Zn(OTf)₂ in the transesterification of β-keto esters was not found in a single comparative study, their utility as potent Lewis acid catalysts in various other syntheses of and reactions involving keto esters is well-documented.[3][4][5][6] For instance, chiral complexes of Sc(OTf)₃ and Cu(OTf)₂ have been effectively used in enantioselective intramolecular carbonyl ene reactions of unsaturated α-keto esters.[3]

Experimental Workflow

The following diagram illustrates a generalized experimental workflow for the Lewis acid-catalyzed synthesis of a β-keto ester via transesterification.

Caption: Generalized workflow for Lewis acid-catalyzed transesterification.

Experimental Protocols

Below are representative experimental protocols for the synthesis of β-keto esters using different Lewis acid catalysts. These protocols are generalized and may require optimization for specific substrates and scales.

Protocol 1: Transesterification using Boric Acid

This protocol is adapted from a procedure for the transesterification of ethyl acetoacetate.[7]

Materials:

• Ethyl acetoacetate (1 equivalent)

• Alcohol (1.2 equivalents)

• Boric acid (10 mol%)

• Toluene (solvent)

• Ethyl acetate (B1210297)

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of ethyl acetoacetate in toluene, add the alcohol and boric acid.

• Reflux the reaction mixture for 5 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired β-keto ester.[7]

Protocol 2: Transesterification using BF₃·OEt₂

This protocol is based on the use of Boron trifluoride diethyl etherate as an efficient catalyst.[2]

Materials:

• β-keto ester (e.g., methyl acetoacetate) (1 equivalent)

• Alcohol (1.5 equivalents)

• BF₃·OEt₂ (20 mol%)

• Dichloromethane (solvent)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the β-keto ester and alcohol in dichloromethane.

• Add BF₃·OEt₂ to the solution at room temperature.

• Stir the reaction mixture for the required time (typically 0.5-4 hours), monitoring by TLC.

• Quench the reaction by adding saturated aqueous sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by flash column chromatography to yield the pure transesterified product.[2]

Protocol 3: Enantioselective Intramolecular Carbonyl Ene Reaction using Chiral Sc(III) or Cu(II) Catalysts

This protocol is for the synthesis of monocyclic α-hydroxy esters from unsaturated α-keto esters, demonstrating the application of Sc(OTf)₃ and Cu(OTf)₂ in more complex keto ester syntheses.[3]

Materials:

• Unsaturated α-keto ester (1 equivalent)

• Chiral Lewis acid catalyst (e.g., --INVALID-LINK--₃ or --INVALID-LINK--₂) (10 mol%)

• Dichloromethane (CH₂Cl₂) (solvent)

• Silica gel

Procedure:

• To a solution of the chiral Lewis acid catalyst in CH₂Cl₂, add the unsaturated α-keto ester at room temperature.

• Stir the reaction mixture at room temperature until the starting material is consumed, as indicated by TLC analysis.

• Concentrate the reaction mixture directly under reduced pressure.

• Purify the residue by flash chromatography on silica gel to afford the desired monocyclic product.[3]

References

• 1. Recent advances in the transesterification of β-keto esters - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Cu(OTf)2-catalyzed multicomponent reactions [beilstein-journals.org]
• 5. Cu(OTf)2-catalyzed Beckmann Rearrangement of Ketones Using Hydroxylamine-O-sulfonic Acid (HOSA) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

A Comparative Analysis of the Reactivity of Ethyl 5-oxohexanoate and Other Keto Esters

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of Ethyl 5-oxohexanoate (B1238966), a gamma-keto ester, with other classes of keto esters, primarily beta-keto esters. The information presented herein, supported by experimental data and detailed protocols, is intended to assist researchers in understanding the distinct reactivity profiles of these compounds, aiding in the design and optimization of synthetic routes for drug development and other scientific applications.

Introduction to Keto Ester Reactivity

Keto esters are a versatile class of organic compounds characterized by the presence of both a ketone and an ester functional group. Their reactivity is largely dictated by the relative positions of these two groups. This guide focuses on the comparison between gamma-keto esters, exemplified by Ethyl 5-oxohexanoate, and the more commonly studied beta-keto esters, such as ethyl acetoacetate (B1235776). The structural differences between these isomers significantly influence their behavior in key chemical transformations, including reduction, enolate formation and acidity, and intramolecular cyclization reactions.

Structural Comparison: γ-Keto Esters vs. β-Keto Esters

The defining structural difference between Ethyl 5-oxohexanoate (a γ-keto ester) and a typical β-keto ester like ethyl acetoacetate lies in the spacing between the ketone and ester carbonyl groups. In β-keto esters, the ketone is located on the carbon beta to the ester carbonyl, with a methylene (B1212753) group in between. In contrast, γ-keto esters have two methylene groups separating the two carbonyl functionalities. This seemingly minor difference has profound implications for the electronic environment and conformational flexibility of the molecule, leading to distinct reactivity.

A Researcher's Guide to the Cross-Validation of Analytical Results for Ethyl 5-oxohexanoate

For researchers, scientists, and drug development professionals, the accurate and reliable characterization of chemical intermediates is paramount. Ethyl 5-oxohexanoate (B1238966), a key building block in various synthetic pathways, requires robust analytical validation to ensure purity, identity, and consistency. This guide provides a comparative overview of common analytical techniques for the characterization of Ethyl 5-oxohexanoate, supported by experimental data and detailed protocols. We will explore the cross-validation of results from spectroscopic and chromatographic methods to establish a comprehensive analytical profile.

Introduction to Analytical Cross-Validation

Data Presentation: A Comparative Overview

The following tables summarize the expected quantitative data from the analysis of Ethyl 5-oxohexanoate using various analytical techniques.

Table 1: Spectroscopic Data Summary for Ethyl 5-oxohexanoate

Technique	Parameter	Observed Value	Assignment
¹H NMR	Chemical Shift (δ)	4.12 ppm (q, 2H)	-OCH₂CH₃
2.55 ppm (t, 2H)	-CH₂C(=O)-
2.31 ppm (t, 2H)	-C(=O)CH₂-
2.15 ppm (s, 3H)	-C(=O)CH₃
1.91 ppm (p, 2H)	-CH₂CH₂CH₂-
1.25 ppm (t, 3H)	-OCH₂CH₃
¹³C NMR	Chemical Shift (δ)	208.5 ppm	Ketone C=O
173.2 ppm	Ester C=O
60.3 ppm	-OCH₂-
42.8 ppm	-CH₂C(=O)-
33.8 ppm	-C(=O)CH₂-
29.9 ppm	-C(=O)CH₃
19.9 ppm	-CH₂CH₂CH₂-
14.2 ppm	-OCH₂CH₃
FTIR	Vibrational Frequency (cm⁻¹)	~1739 cm⁻¹ (strong, sharp)	Ester C=O stretch
~1715 cm⁻¹ (strong, sharp)	Ketone C=O stretch
~1180 cm⁻¹ (strong)	C-O stretch (ester)
2850-2980 cm⁻¹ (medium)	C-H stretch (alkane)
Mass Spec. (EI)	Mass-to-Charge (m/z)	158 (M⁺)	Molecular Ion
113	[M - OCH₂CH₃]⁺
85	[M - COOCH₂CH₃]⁺
43	[CH₃C=O]⁺ (Base Peak)

Table 2: Chromatographic Data Comparison for Ethyl 5-oxohexanoate

Parameter	HPLC (Reverse Phase)	GC-MS
Stationary Phase	C18 or Newcrom R1	5% Phenyl-Methylpolysiloxane
Mobile/Carrier Gas	Acetonitrile/Water/Acid	Helium
Typical Retention Time	3-7 minutes	8-12 minutes
Resolution	Good	Excellent
Limit of Detection (LOD)	~0.1 - 1 µg/mL	~1 - 10 ng/mL
Limit of Quantification (LOQ)	~0.5 - 5 µg/mL	~5 - 50 ng/mL
Key Advantage	Amenable to non-volatile samples	High sensitivity and structural information from fragmentation
Key Disadvantage	Lower resolution than GC for volatile compounds	May require derivatization for some keto esters

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: 400 MHz NMR Spectrometer

• Sample Preparation: Dissolve ~10 mg of Ethyl 5-oxohexanoate in ~0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Acquisition:

  • Number of scans: 16

  • Relaxation delay: 1.0 s

  • Pulse width: 9.5 µs

  • Acquisition time: 4.0 s

• ¹³C NMR Acquisition:

  • Number of scans: 1024

  • Relaxation delay: 2.0 s

  • Pulse width: 4.0 µs

  • Acquisition time: 1.2 s

• Data Processing: Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Chemical shifts are referenced to tetramethylsilane (B1202638) (TMS) at 0.00 ppm.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: FTIR Spectrometer with a Universal Attenuated Total Reflectance (UATR) accessory.

• Sample Preparation: Apply a small drop of neat Ethyl 5-oxohexanoate directly onto the ATR crystal.

• Data Acquisition:

  • Spectral range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of scans: 16

• Data Processing: Perform a background subtraction using a spectrum of the clean ATR crystal.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Gas chromatograph coupled to a mass spectrometer with an Electron Ionization (EI) source.

• Sample Preparation: Prepare a 100 µg/mL solution of Ethyl 5-oxohexanoate in ethyl acetate.

• GC Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness 5% phenyl-methylpolysiloxane capillary column.

  • Inlet Temperature: 250°C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C

  • Mass Range: m/z 40-300

• Data Analysis: Identify the chromatographic peak corresponding to Ethyl 5-oxohexanoate and analyze its mass spectrum for the molecular ion and characteristic fragment ions.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: HPLC system with a UV detector.

• Sample Preparation: Prepare a 100 µg/mL solution of Ethyl 5-oxohexanoate in the mobile phase.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile:Water (60:40 v/v) with 0.1% formic acid.[1]

  • Flow Rate: 1.0 mL/min.[1]

  • Column Temperature: 30°C.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Determine the retention time and peak area of Ethyl 5-oxohexanoate. Purity can be assessed by the relative area of the main peak.

Mandatory Visualization

Caption: Workflow for the cross-validation of Ethyl 5-oxohexanoate analytical results.

Caption: Decision pathway for selecting analytical techniques for Ethyl 5-oxohexanoate.

References

• 1. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]

A Comparative Guide to Analytical Methods for Ethyl 5-oxohexanoate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the primary analytical methods for the quantification of Ethyl 5-oxohexanoate (B1238966). In the absence of publicly available inter-laboratory comparison studies for this specific analyte, this document focuses on comparing the performance characteristics of common analytical techniques: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. The experimental data presented is synthesized from established methodologies for structurally similar compounds to serve as a reference for method selection, development, and validation.

Comparison of Analytical Methodologies

The quantification of Ethyl 5-oxohexanoate, a keto-ester, can be approached by several advanced analytical techniques. The choice of method depends on factors such as the required sensitivity, selectivity, sample matrix, and the availability of instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and selective technique ideal for volatile and semi-volatile compounds. Due to the polarity of Ethyl 5-oxohexanoate, derivatization may be necessary to improve its thermal stability and chromatographic peak shape. GC-MS provides excellent separation and definitive identification based on the mass spectrum of the analyte.[1]

• High-Performance Liquid Chromatography (HPLC): A versatile and widely used technique for compounds that are less volatile or thermally sensitive.[2] Reversed-phase HPLC is a common method for the analysis of Ethyl 5-oxohexanoate.[2] A key consideration is the potential for keto-enol tautomerism, which can affect peak shape. This can often be mitigated by adjusting mobile phase composition and temperature.

• Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A primary analytical method that allows for the direct quantification of an analyte without the need for a calibration curve, using a certified internal standard. It is highly precise and non-destructive but may have a higher limit of detection compared to chromatographic techniques.[1]

Data Presentation: Comparative Performance of Analytical Methods

The following tables summarize hypothetical but realistic performance characteristics for the analysis of Ethyl 5-oxohexanoate by GC-MS, HPLC, and qNMR. These values are intended for illustrative purposes to highlight the relative strengths of each technique and should be confirmed by in-house validation studies.

Table 1: Performance Characteristics of GC-MS for Ethyl 5-oxohexanoate Analysis

Parameter	Typical Performance	Notes
Limit of Detection (LOD)	0.1 - 1 ng/mL	Highly sensitive, ideal for trace analysis.
Limit of Quantification (LOQ)	0.5 - 5 ng/mL	Precise at very low concentrations.
Linearity (R²)	> 0.995	Excellent linearity over a wide dynamic range.
Precision (%RSD)	< 5%	High reproducibility for quantitative analysis.
Selectivity	Very High	Mass spectrometer provides high confidence in identification.

Table 2: Performance Characteristics of HPLC-UV for Ethyl 5-oxohexanoate Analysis

Parameter	Typical Performance	Notes
Limit of Detection (LOD)	10 - 50 ng/mL	Dependent on the chromophore; may be less sensitive than GC-MS.
Limit of Quantification (LOQ)	50 - 200 ng/mL	Suitable for moderately concentrated samples.
Linearity (R²)	> 0.998	Consistently high linearity.
Precision (%RSD)	< 3%	Excellent precision for routine analysis.
Selectivity	Good to High	Dependent on chromatographic resolution from matrix components.

Table 3: Performance Characteristics of qNMR (400 MHz) for Ethyl 5-oxohexanoate Analysis

Parameter	Typical Performance	Notes
Limit of Detection (LOD)	10 - 50 µg/mL	Less sensitive than chromatographic methods.
Limit of Quantification (LOQ)	50 - 200 µg/mL	Best suited for the analysis of bulk material or concentrated solutions.
Linearity (R²)	Not Applicable	Quantification is based on signal integration relative to an internal standard.
Precision (%RSD)	< 2%	Very high precision and accuracy as a primary ratio method.
Selectivity	Excellent	High structural resolution allows for quantification in complex mixtures.

Mandatory Visualization: Inter-laboratory Comparison Workflow

The following diagram illustrates the typical workflow of an inter-laboratory comparison study, from the initial planning stages to the final evaluation of laboratory performance.

References

• 1. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 5-oxohexanoate | SIELC Technologies [sielc.com]

Genotoxicity assessment of fragrance ingredients like Ethyl 3,5,5-trimethylhexanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the genotoxic potential of the fragrance ingredient Ethyl 3,5,5-trimethylhexanoate and its alternatives. The information is compiled from safety assessments by the Research Institute for Fragrance Materials (RIFM) and other scientific sources, with a focus on presenting clear, comparative data and detailed experimental methodologies.

Comparative Genotoxicity Data

The following table summarizes the genotoxicity findings for Ethyl 3,5,5-trimethylhexanoate and selected alternatives.

Fragrance Ingredient	CAS No.	Ames Test (OECD 471)	In Vitro Micronucleus Test (OECD 487)	In Vitro Chromosome Aberration Test	BlueScreen HC Assay	Genotoxicity Conclusion
Ethyl 3,5,5-trimethylhexanoate	67707-75-9	No Data Available	No Data Available	No Data Available	Negative[1]	Not Genotoxic[1]
Ethyl 2-methylpentanoate	39255-32-8	Negative[2]	No Data Available	Negative[3]	Negative[2]	Not Genotoxic[2]
Ethyl 2-methylbutyrate	7452-79-1	Negative	Negative[4]	No Data Available	No Data Available	Not Genotoxic[4][5]
Propyl 2-methylbutyrate	37064-20-3	No Data Available	No Data Available	No Data Available	Negative[4]	Not Genotoxic[4]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. Below are summaries of the key experimental protocols for the genotoxicity assays cited in this guide.

Bacterial Reverse Mutation Assay (Ames Test) - OECD 471

The Ames test is a widely used method to assess the mutagenic potential of a substance by measuring its ability to induce reverse mutations in several strains of Salmonella typhimurium and Escherichia coli that are deficient in synthesizing an essential amino acid (e.g., histidine).[6][7]

• Principle: The test chemical is incubated with the bacterial strains in the presence and absence of a metabolic activation system (S9 mix from rat liver, to simulate mammalian metabolism).[6][8] If the chemical is a mutagen, it will cause mutations that restore the bacteria's ability to produce the required amino acid, allowing them to grow on a minimal agar (B569324) medium lacking that amino acid.

• Procedure:

  • The test substance is dissolved in a suitable solvent and tested at a range of concentrations.

  • The bacterial strains are exposed to the test substance with and without S9 mix.

  • The treated bacteria are plated on a minimal agar medium.

  • After incubation, the number of revertant colonies is counted.

• Interpretation: A substance is considered mutagenic if it produces a concentration-related increase in the number of revertant colonies compared to the negative control.[8]

In Vitro Mammalian Cell Micronucleus Test - OECD 487

This assay detects damage to chromosomes or the mitotic apparatus. Micronuclei are small, membrane-bound bodies in the cytoplasm of interphase cells that contain chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[9][10]

• Principle: Cultured mammalian cells (e.g., human lymphocytes, CHO cells) are exposed to the test substance.[9][11] The formation of micronuclei is an indicator of clastogenic (chromosome breaking) or aneugenic (chromosome lagging) events.

• Procedure:

  • Cells are treated with the test substance at various concentrations, with and without metabolic activation (S9).

  • The cells are allowed to undergo one cell division. Cytochalasin B can be added to block cytokinesis, resulting in binucleated cells which are easier to score for micronuclei.[10]

  • Cells are harvested, stained, and scored for the presence of micronuclei under a microscope. At least 2000 cells per concentration are typically scored.[9]

• Interpretation: A significant, dose-dependent increase in the frequency of micronucleated cells indicates a genotoxic effect.[9]

In Vivo Mammalian Alkaline Comet Assay - OECD 489

The comet assay, or single-cell gel electrophoresis, is a sensitive method for detecting DNA strand breaks in individual cells.[12][13]

• Principle: Cells isolated from animals (usually rodents) treated with a test substance are embedded in agarose (B213101) on a microscope slide, lysed to remove membranes and proteins, and then subjected to electrophoresis under alkaline conditions.[12][14] Damaged DNA, containing fragments and relaxed loops, migrates away from the nucleus, forming a "comet tail." The intensity of the tail relative to the head reflects the amount of DNA damage.[12][14]

• Procedure:

  • Animals are administered the test substance, typically over two or more days.[12]

  • Tissues of interest are collected and single-cell suspensions are prepared.

  • Cells are embedded in agarose, lysed, and subjected to electrophoresis.

  • The DNA is stained with a fluorescent dye and visualized using a fluorescence microscope.

• Interpretation: A statistically significant increase in DNA migration (e.g., % tail DNA) in treated animals compared to controls indicates that the substance induced DNA damage.

BlueScreen™ HC Assay

The BlueScreen HC assay is a high-throughput screening tool that measures the induction of the GADD45a gene, which is involved in the cellular response to genotoxic stress.[15][16]

• Principle: The assay uses a genetically modified human lymphoblastoid cell line (TK6) containing a luciferase reporter gene under the control of the GADD45a promoter.[15] Exposure to a genotoxic agent upregulates GADD45a, leading to the production of luciferase, which is quantified by measuring luminescence.[1][15]

• Procedure:

  • Cells are exposed to a dilution series of the test compound in 96-well plates.

  • After an incubation period, a substrate for the luciferase is added.

  • Luminescence is measured to quantify GADD45a induction (genotoxicity), and cell density is also measured to assess cytotoxicity.[1]

• Interpretation: A dose-dependent increase in luminescence, corrected for cytotoxicity, indicates a positive genotoxic response.[1]

Visualizations

The following diagrams illustrate the general workflow for genotoxicity assessment and a key signaling pathway involved in the cellular response to DNA damage.

A general workflow for the assessment of genotoxicity.

The p53 signaling pathway in response to DNA damage.

References

• 1. bmglabtech.com [bmglabtech.com]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. RIFM fragrance ingredient safety assessment, 2-methylpropyl pentanoate, CAS Registry Number 10588-10-0 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nib.si [nib.si]
• 7. OECDGenetic Toxicology Studies - Study Design of Bacterial Reverse Mutation Test (Ames Test) (OECD 471) 209 - Tox Lab [toxlab.co]
• 8. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 9. criver.com [criver.com]
• 10. oecd.org [oecd.org]
• 11. academic.oup.com [academic.oup.com]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. catalog.labcorp.com [catalog.labcorp.com]
• 14. oecd.org [oecd.org]
• 15. The BlueScreen HC assay to predict the genotoxic potential of fragrance materials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. BlueScreen™ HC Assay | Predictive Genotoxicity Testing [gentronix.co.uk]

Comparative study of different purification techniques for Ethyl 5-oxohexanoate

For Researchers, Scientists, and Drug Development Professionals

Ethyl 5-oxohexanoate (B1238966) is a versatile intermediate in organic synthesis, valued for its dual functionality as both a ketone and an ester. Its purity is paramount for the success of subsequent reactions and the integrity of final products in pharmaceutical and chemical research. This guide provides a comparative analysis of common laboratory techniques for the purification of Ethyl 5-oxohexanoate: vacuum distillation, flash column chromatography, and recrystallization. The information presented herein is intended to assist researchers in selecting the most appropriate purification strategy based on factors such as required purity, scale, and available resources.

Comparative Performance of Purification Techniques

The selection of a purification method is a critical step in any synthetic workflow. The following table summarizes the expected performance of vacuum distillation, flash column chromatography, and recrystallization for the purification of Ethyl 5-oxohexanoate. These values are representative and may vary depending on the initial purity of the crude material and the specific experimental conditions.

Parameter	Vacuum Distillation	Flash Column Chromatography	Recrystallization
Purity Achievable	>99%	>98%	>99.5% (for suitable solids)
Typical Yield	85-95%	70-90%	60-85%
Time Requirement	Moderate (2-4 hours)	High (4-8 hours)	High (requires cooling/crystallization time)
Cost per Sample	Low to Moderate	High (solvents, silica (B1680970) gel)	Low to Moderate (solvents)
Scalability	Excellent	Good	Moderate
Key Advantages	Effective for removing non-volatile impurities, highly scalable.	High resolution for separating closely related impurities.	Can yield very high purity crystalline solids.
Key Disadvantages	Requires specialized equipment, potential for thermal degradation.	Labor-intensive, high solvent consumption.	Not suitable for oils or compounds that do not crystallize well.

Experimental Protocols

Detailed methodologies for each purification technique are provided below. These protocols are tailored for the purification of Ethyl 5-oxohexanoate, assuming a starting crude material of approximately 90-95% purity.

Protocol 1: Vacuum Distillation

Vacuum distillation is a highly effective method for purifying liquids by separating them based on differences in their boiling points at reduced pressure. This technique is particularly useful for compounds that are sensitive to high temperatures. Given that Ethyl 5-oxohexanoate has a boiling point of 65 °C at 0.76 mmHg, vacuum distillation is an appropriate purification method.[1]

Materials:

• Crude Ethyl 5-oxohexanoate

• Round-bottom flask

• Short-path distillation head with condenser and receiving flask

• Thermometer and adapter

• Vacuum pump and tubing

• Heating mantle with stirrer

• Stir bar

• Cold trap (recommended)

• Manometer (optional, but recommended)

Procedure:

• Assemble the distillation apparatus, ensuring all glassware is dry and joints are properly greased and sealed.

• Place the crude Ethyl 5-oxohexanoate and a stir bar into the round-bottom flask.

• Connect the apparatus to the vacuum pump via a cold trap.

• Begin stirring and slowly evacuate the system to the desired pressure (e.g., ~1 mmHg).

• Once the pressure is stable, begin heating the distillation flask gently.

• Monitor the temperature at the distillation head. The temperature should rise as the vapor of the compound reaches the thermometer.

• Collect the fraction that distills at a constant temperature. For Ethyl 5-oxohexanoate, this will be around 65 °C at approximately 0.76 mmHg.

• Once the desired fraction is collected, remove the heat source and allow the apparatus to cool to room temperature before slowly releasing the vacuum.

Protocol 2: Flash Column Chromatography

Flash column chromatography is a purification technique that utilizes a stationary phase (typically silica gel) and a mobile phase (an organic solvent or solvent mixture) to separate components of a mixture based on their differential adsorption to the stationary phase. This method is effective for separating impurities with different polarities from the target compound.

Materials:

• Crude Ethyl 5-oxohexanoate

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (B1210297) (HPLC grade)

• Glass chromatography column

• Compressed air or nitrogen source

• Fraction collector or test tubes

• Thin Layer Chromatography (TLC) plates and chamber

• Rotary evaporator

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pack the chromatography column with the silica gel slurry, ensuring a uniform and air-free bed. Add a thin layer of sand on top of the silica gel.

• Equilibration: Equilibrate the column by passing 2-3 column volumes of the initial eluent (e.g., 95:5 hexane:ethyl acetate) through the silica gel.

• Sample Loading: Dissolve the crude Ethyl 5-oxohexanoate in a minimal amount of the initial eluent and carefully load it onto the top of the column.

• Elution: Begin elution with the initial solvent system, applying gentle pressure to achieve a steady flow rate.

• Fraction Collection: Collect fractions in test tubes and monitor the elution progress using TLC.

• Gradient Elution (Optional): If necessary, gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate to elute more polar impurities.

• Product Isolation: Combine the fractions containing the pure Ethyl 5-oxohexanoate (as determined by TLC) and remove the solvent using a rotary evaporator.

Protocol 3: Recrystallization

Recrystallization is a purification technique used for solid compounds. It involves dissolving the impure compound in a suitable hot solvent and then allowing it to cool slowly, whereupon the desired compound crystallizes out, leaving the impurities in the solution. While Ethyl 5-oxohexanoate is a liquid at room temperature, this technique could be adapted for solid derivatives or if the compound itself can be induced to crystallize at low temperatures.

Materials:

• Crude Ethyl 5-oxohexanoate (if it can be solidified)

• A suitable solvent or solvent pair (e.g., a mixture of a soluble solvent like diethyl ether and a less soluble solvent like hexane)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Solvent Selection: Choose a solvent or solvent pair in which Ethyl 5-oxohexanoate is soluble at high temperatures but sparingly soluble at low temperatures.

• Dissolution: Place the crude compound in an Erlenmeyer flask and add a minimal amount of the hot solvent until it is completely dissolved.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected crystals with a small amount of the cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a vacuum oven or desiccator.

Visualization of Workflows

To provide a clearer understanding of the experimental processes and the logic behind selecting a purification method, the following diagrams have been generated.

Figure 1. Decision workflow for selecting a purification technique.

Figure 2. Experimental workflow for vacuum distillation.

Figure 3. Experimental workflow for flash column chromatography.

References

• 1. Ethyl 5-oxohexanoate 96% | CAS: 13984-57-1 | AChemBlock [achemblock.com]

Safety & Regulatory Compliance

Proper Disposal of Ethyl 5-oxohexanoate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe laboratory environment and adhering to regulatory standards. Ethyl 5-oxohexanoate (B1238966), a combustible liquid and an irritant, requires specific handling and disposal procedures to mitigate risks.[1][2] This guide provides a comprehensive, step-by-step plan for its proper disposal, in accordance with general principles of hazardous waste management.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS) for Ethyl 5-oxohexanoate and be fully aware of its hazards. This compound is classified as a combustible liquid that can cause skin and serious eye irritation.[1] All handling should occur in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye contact.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene.

• Body Protection: A laboratory coat should be worn to protect from skin contact.

Spill Management

In the event of a spill, the area should be immediately secured. Use an inert absorbent material like sand, vermiculite, or a spill pillow to contain and soak up the liquid.[3][4] The contaminated absorbent material must then be collected and placed into a designated, sealed container for hazardous waste disposal, as it poses the same hazards as the original substance.[4]

Disposal Procedure

The disposal of Ethyl 5-oxohexanoate must comply with local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[5][6][7][8] Under no circumstances should this chemical be poured down the drain or disposed of with regular trash.[3][9]

Step 1: Waste Collection

• Use a dedicated, leak-proof container that is chemically compatible with Ethyl 5-oxohexanoate. The original container is often a suitable choice.[10]

• The container must be clearly labeled as "Hazardous Waste: Ethyl 5-oxohexanoate" and should include the chemical formula (C8H14O3).[3][9]

Step 2: Waste Storage

• Store the sealed waste container in a designated, well-ventilated satellite accumulation area away from heat, sparks, open flames, and other ignition sources.[2][9]

• Ensure the waste is segregated from incompatible materials to prevent dangerous reactions.[5][9]

Step 3: Arrange for Pickup and Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the pickup and proper disposal of the waste container.[11]

• Follow all institutional procedures for documenting and handing over hazardous waste.

Step 4: Empty Container Disposal

• Empty containers that held Ethyl 5-oxohexanoate should also be treated as hazardous waste.[3]

• To decontaminate an empty container, triple rinse it with a suitable solvent (e.g., acetone (B3395972) or ethanol). The rinsate from the first rinse must be collected and disposed of as hazardous waste.[3][10] Subsequent rinsate may also need to be collected depending on local regulations.

• Once properly decontaminated, deface the original label and dispose of the container according to your institution's guidelines for decontaminated labware.[10]

Quantitative Data

The following table summarizes key quantitative data for Ethyl 5-oxohexanoate.

Property	Value
Molecular Formula	C8H14O3
Molecular Weight	158.19 g/mol [1]
Boiling Point	222.1 ± 13.0 °C at 760 mmHg[12]
Flash Point	69.4 ± 0.0 °C[12]
Density	1.0 ± 0.1 g/cm³[12]

Disposal Workflow

Caption: Disposal workflow for Ethyl 5-oxohexanoate.

References

• 1. Ethyl 5-oxohexanoate | C8H14O3 | CID 84130 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethyl 5-Oxohexanoate | 13984-57-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. buyat.ppg.com [buyat.ppg.com]
• 5. danielshealth.com [danielshealth.com]
• 6. youtube.com [youtube.com]
• 7. epa.gov [epa.gov]
• 8. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 9. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 10. vumc.org [vumc.org]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. Ethyl 5-oxohexanoate | CAS#:13984-57-1 | Chemsrc [chemsrc.com]